RGT-018

Core Science & Biosynthesis

RGT-018: A Deep Dive into the Mechanism of Action in KRAS-Mutant Cancers

An In-depth Technical Guide for Researchers and Drug Development Professionals

Introduction

The Kirsten Rat Sarcoma Viral Oncogene Homologue (KRAS) is one of the most frequently mutated oncogenes in human cancers, driving tumor progression in a significant portion of non-small cell lung, colorectal, and pancreatic cancers.[1][2] For decades, KRAS was considered an "undruggable" target. However, the recent development of targeted therapies has marked a new era in precision oncology. RGT-018 is an emerging, potent, and selective inhibitor of Son of Sevenless 1 (SOS1), a key guanine (B1146940) nucleotide exchange factor (GEF) that activates KRAS.[1][2] This technical guide provides a comprehensive overview of the mechanism of action of RGT-018 in KRAS-mutant cancers, presenting key preclinical data, detailed experimental methodologies, and visualizations of the underlying biological pathways.

Core Mechanism of Action: Inhibition of the SOS1-KRAS Interaction

RGT-018 functions by disrupting the protein-protein interaction between SOS1 and KRAS.[1][2] SOS1 facilitates the exchange of GDP for GTP on KRAS, a critical step in its activation.[1][2] By binding to the catalytic pocket of SOS1, RGT-018 prevents this nucleotide exchange, effectively locking KRAS in its inactive, GDP-bound state.[1] This mode of action is pan-KRAS, meaning it is effective against various KRAS mutations, not just a specific subtype like G12C.[1][2]

The inhibition of SOS1 by RGT-018 leads to the suppression of downstream signaling through the mitogen-activated protein kinase (MAPK) and phosphoinositide 3-kinase (PI3K)-AKT pathways, which are crucial for the proliferation and survival of KRAS-driven cancer cells.[1]

Quantitative Preclinical Data

The preclinical efficacy of RGT-018 has been demonstrated through various in vitro and in vivo studies. The following tables summarize the key quantitative findings.

Table 1: In Vitro Biochemical and Cellular Activity of RGT-018

Assay	Cell Line / Target	KRAS Mutation	IC50 (nM)	Reference
KRAS:SOS1 Interaction	KRASG12D	G12D	8	[2]
KRAS:SOS1 Interaction	KRASG12C	G12C	19	[2]
pERK Inhibition	H358 (NSCLC)	G12C	10	[2]
pERK Inhibition	MIA PaCa-2 (Pancreatic)	G12C	9	[2]
3D Cell Growth	H358 (NSCLC)	G12C	36	[2]
3D Cell Growth	MIA PaCa-2 (Pancreatic)	G12C	44	[2]
3D Cell Growth	Panel of NSCLC, Pancreatic, and Colorectal Cancer Cells	Various	30 - 800	[2][3]

Table 2: In Vivo Efficacy of RGT-018 in Xenograft Models

Xenograft Model	Treatment	Dose (mg/kg, p.o., q.d.)	Tumor Growth Inhibition (%)	Reference
MIA PaCa-2	RGT-018	100	Significant reduction in tumor volume	[3][4]
H358	RGT-018	100	Significant reduction in tumor volume	[3][4]
MIA PaCa-2	RGT-018 + Trametinib (MEK inhibitor)	<0.1 µM (RGT-018), <1 nM (Trametinib)	Enhanced anti-proliferative effect	[3][4]
H358	RGT-018 + Sotorasib (KRAS G12C inhibitor)	60 nM (RGT-018)	Enhanced anti-proliferative effect	[3][4]

Signaling Pathways and Experimental Workflows

Visualizing the complex biological processes involved in the mechanism of action of RGT-018 is crucial for a deeper understanding. The following diagrams, generated using the DOT language, illustrate the key signaling pathway and a general workflow for evaluating RGT-018's efficacy.

Caption: RGT-018 inhibits SOS1, preventing KRAS activation and downstream signaling.

Caption: Workflow for preclinical evaluation of RGT-018 in KRAS-mutant cancers.

Detailed Experimental Protocols

The following are representative protocols for key experiments used to characterize the activity of RGT-018. These are based on standard methodologies and should be optimized for specific laboratory conditions.

Protocol 1: 3D Cell Proliferation Assay (Spheroid Model)

Objective: To determine the effect of RGT-018 on the growth of KRAS-mutant cancer cells in a three-dimensional culture system.

Materials:

• KRAS-mutant cancer cell lines (e.g., H358, MIA PaCa-2)

• Appropriate cell culture medium

• Ultra-low attachment spheroid microplates

• RGT-018 stock solution (in DMSO)

• CellTiter-Glo® 3D Cell Viability Assay reagent

• Luminometer

Procedure:

• Cell Seeding:

  • Trypsinize and count cells.

  • Resuspend cells in culture medium at a concentration of 2.5 x 104 cells/mL.

  • Dispense 100 µL of the cell suspension into each well of an ultra-low attachment 96-well plate.

  • Centrifuge the plate at 300 x g for 10 minutes to facilitate spheroid formation.

  • Incubate at 37°C, 5% CO2 for 72 hours to allow for spheroid formation.

• Compound Treatment:

  • Prepare serial dilutions of RGT-018 in culture medium.

  • Carefully remove 50 µL of medium from each well and replace with 50 µL of the appropriate RGT-018 dilution or vehicle control (DMSO).

  • Incubate for an additional 72-120 hours.

• Viability Assessment:

  • Equilibrate the plate and CellTiter-Glo® 3D reagent to room temperature.

  • Add 100 µL of CellTiter-Glo® 3D reagent to each well.

  • Mix on an orbital shaker for 5 minutes to induce cell lysis.

  • Incubate at room temperature for 25 minutes to stabilize the luminescent signal.

  • Measure luminescence using a plate reader.

• Data Analysis:

  • Normalize the luminescence readings to the vehicle control.

  • Plot the dose-response curve and calculate the IC50 value using appropriate software (e.g., GraphPad Prism).

Protocol 2: Western Blot for Phospho-ERK (pERK)

Objective: To assess the inhibition of KRAS downstream signaling by RGT-018 by measuring the levels of phosphorylated ERK.

Materials:

• KRAS-mutant cancer cells

• RGT-018

• Lysis buffer (e.g., RIPA buffer) with protease and phosphatase inhibitors

• BCA Protein Assay Kit

• SDS-PAGE gels and running buffer

• PVDF membrane

• Transfer buffer

• Blocking buffer (e.g., 5% BSA or non-fat milk in TBST)

• Primary antibodies: anti-pERK1/2 (Thr202/Tyr204), anti-total ERK1/2

• HRP-conjugated secondary antibody

• Enhanced chemiluminescence (ECL) substrate

• Imaging system

Procedure:

• Cell Treatment and Lysis:

  • Seed cells in 6-well plates and grow to 70-80% confluency.

  • Treat cells with various concentrations of RGT-018 or vehicle control for a specified time (e.g., 2-24 hours).

  • Wash cells with ice-cold PBS and lyse with 100-200 µL of lysis buffer per well.

  • Scrape the cells and collect the lysate.

  • Centrifuge at 14,000 x g for 15 minutes at 4°C to pellet debris.

• Protein Quantification and Sample Preparation:

  • Determine the protein concentration of the supernatant using a BCA assay.

  • Normalize protein concentrations and add Laemmli sample buffer.

  • Boil samples at 95°C for 5 minutes.

• SDS-PAGE and Western Blotting:

  • Load equal amounts of protein (20-30 µg) per lane on an SDS-PAGE gel.

  • Perform electrophoresis and transfer proteins to a PVDF membrane.

  • Block the membrane in blocking buffer for 1 hour at room temperature.

  • Incubate with primary antibody (e.g., anti-pERK, 1:1000 dilution) overnight at 4°C.

  • Wash the membrane with TBST and incubate with HRP-conjugated secondary antibody for 1 hour at room temperature.

• Detection and Analysis:

  • Wash the membrane and apply ECL substrate.

  • Capture the chemiluminescent signal using an imaging system.

  • Quantify band intensities and normalize pERK levels to total ERK.

Conclusion and Future Directions

RGT-018 represents a promising therapeutic strategy for a broad range of KRAS-driven cancers. Its mechanism of action, centered on the inhibition of the SOS1-KRAS interaction, offers a pan-KRAS inhibitory approach with the potential for both monotherapy and combination therapies. The preclinical data to date demonstrates potent and selective activity, leading to the suppression of oncogenic signaling and tumor growth. Further clinical investigation is warranted to fully elucidate the therapeutic potential of RGT-018 in patients with KRAS-mutant malignancies. The development of resistance to targeted therapies remains a challenge, and future studies should explore potential resistance mechanisms to RGT-018 and strategies to overcome them.

References

• 1. aacrjournals.org [aacrjournals.org]
• 2. researchgate.net [researchgate.net]
• 3. benchchem.com [benchchem.com]
• 4. Discovery of RGT-018, a SOS1 inhibitor for KRAS-driven cancer therapy | BioWorld [bioworld.com]

RGT-018: A Selective SOS1 Inhibitor for KRAS-Driven Cancers - A Technical Whitepaper

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

The Kirsten Rat Sarcoma (KRAS) viral oncogene homolog is one of the most frequently mutated oncogenes in human cancers, driving tumor proliferation and survival. For decades, KRAS was considered "undruggable" due to its challenging molecular structure. The Son of Sevenless 1 (SOS1) protein, a guanine (B1146940) nucleotide exchange factor (GEF), has emerged as a critical upstream activator of KRAS. SOS1 facilitates the exchange of GDP for GTP on KRAS, switching it to its active, signal-transducing state. Inhibition of the SOS1-KRAS interaction presents a promising therapeutic strategy to indirectly target KRAS-driven cancers. This whitepaper provides a detailed technical overview of RGT-018, a potent, selective, and orally bioavailable small molecule inhibitor of SOS1. We will delve into its mechanism of action, preclinical efficacy, and the experimental methodologies used to characterize this promising therapeutic candidate.

Introduction: The Rationale for Targeting SOS1 in KRAS-Driven Cancers

KRAS mutations are highly prevalent in some of the most aggressive cancers, including non-small cell lung cancer (NSCLC), colorectal cancer, and pancreatic cancer.[1] The development of direct KRAS inhibitors, such as sotorasib (B605408) and adagrasib, has been a significant breakthrough for patients with the KRAS G12C mutation.[1] However, the efficacy of these agents can be limited by both intrinsic and acquired resistance mechanisms. Furthermore, a large patient population with non-G12C KRAS mutations remains without effective targeted therapies.

This unmet medical need has driven the exploration of alternative therapeutic strategies. One such approach is the inhibition of SOS1, a key activator of both wild-type and mutant KRAS.[2][3] By preventing the SOS1-mediated conversion of KRAS-GDP to KRAS-GTP, SOS1 inhibitors can effectively dampen the entire KRAS signaling cascade, offering a pan-KRAS inhibitory effect.[2][3] RGT-018 has been developed as a potent and selective SOS1 inhibitor with the potential to treat a broad range of KRAS-driven malignancies, both as a monotherapy and in combination with other targeted agents.[2][4]

RGT-018: Mechanism of Action

RGT-018 is a small molecule inhibitor that binds to the catalytic pocket of SOS1, thereby directly blocking its interaction with KRAS.[2] This prevents the exchange of GDP for GTP on KRAS, locking it in an inactive state. The subsequent suppression of KRAS activation leads to the downregulation of downstream signaling pathways, primarily the MAPK (RAS-RAF-MEK-ERK) pathway, which is crucial for cancer cell proliferation and survival.[2][3]

Below is a diagram illustrating the role of SOS1 in the KRAS signaling pathway and the mechanism of inhibition by RGT-018.

Caption: SOS1-KRAS Signaling Pathway and RGT-018 Inhibition.

Preclinical Data

The preclinical development of RGT-018 has demonstrated its potency, selectivity, and anti-tumor activity in a variety of in vitro and in vivo models of KRAS-driven cancers.

Biochemical and In Vitro Activity

RGT-018 potently blocks the interaction between SOS1 and KRAS with high selectivity for SOS1 over the related SOS2.[2] This translates to effective inhibition of KRAS signaling and cell proliferation in a broad range of cancer cell lines harboring various KRAS mutations.

Table 1: In Vitro Activity of RGT-018

Assay Type	Target/Cell Line	KRAS Mutation	IC50 (nM)	Reference
Biochemical Assay (SOS1:KRAS Interaction)	KRAS G12D	G12D	8	[5]
Biochemical Assay (SOS1:KRAS Interaction)	KRAS G12C	G12C	19	[5]
pERK Inhibition	H358 (NSCLC)	G12C	10	[5]
pERK Inhibition	MIA PaCa-2 (Pancreatic)	G12C	9	[5]
3D Cell Growth	H358 (NSCLC)	G12C	36	[5]
3D Cell Growth	MIA PaCa-2 (Pancreatic)	G12C	44	[5]
3D Cell Growth	Panel of NSCLC, Pancreatic, Colorectal Cancer Cells	Various	30 - 800	[1]

In Vivo Efficacy

Oral administration of RGT-018 has been shown to inhibit tumor growth and suppress KRAS signaling in xenograft models of KRAS-driven cancers.[2] Notably, RGT-018 has demonstrated significant anti-tumor activity both as a single agent and in combination with other targeted therapies, such as MEK and KRAS G12C inhibitors.[2][4]

Table 2: In Vivo Efficacy of RGT-018 in Xenograft Models

Cancer Type	Cell Line	Treatment	Dosage	Tumor Growth Inhibition	Reference
NSCLC	H358	RGT-018	25, 50, 100 mg/kg (oral, QD)	Dose-dependent inhibition	[2]
Pancreatic	MIA PaCa-2	RGT-018	25, 50, 100 mg/kg (oral, QD)	Dose-dependent inhibition	[2]
NSCLC	H358	RGT-018 + Sotorasib	100 mg/kg (RGT-018)	Significant tumor regression	[2]
Pancreatic	MIA PaCa-2	RGT-018 + Trametinib	100 mg/kg (RGT-018)	Significant tumor regression	[1]

Experimental Protocols

This section provides an overview of the key experimental methodologies used in the preclinical evaluation of RGT-018.

Biochemical SOS1:KRAS Interaction Assay

This assay is designed to quantify the ability of a test compound to disrupt the interaction between SOS1 and KRAS proteins.

Caption: Workflow for the Biochemical SOS1:KRAS Interaction Assay.

Protocol:

• Recombinant human SOS1 and KRAS (e.g., KRAS G12D or G12C) proteins are purified.

• A detection method such as AlphaScreen or Homogeneous Time-Resolved Fluorescence (HTRF) is utilized, where one protein is tagged with a donor bead/fluorophore and the other with an acceptor.

• RGT-018 is serially diluted and incubated with the recombinant proteins.

• In the absence of an inhibitor, the interaction between SOS1 and KRAS brings the donor and acceptor beads/fluorophores into proximity, generating a signal.

• RGT-018 disrupts this interaction, leading to a decrease in the signal.

• The concentration of RGT-018 that inhibits 50% of the signal (IC50) is calculated.

3D Cell Proliferation Assay

This assay assesses the effect of RGT-018 on the growth of cancer cells cultured in a three-dimensional spheroid model, which more closely mimics the in vivo tumor microenvironment.

Protocol:

• Cancer cell lines (e.g., H358, MIA PaCa-2) are seeded in ultra-low attachment plates to promote spheroid formation.

• Spheroids are allowed to form and grow for a defined period.

• Spheroids are then treated with a dilution series of RGT-018 for a specified duration (e.g., 3-7 days).

• Cell viability within the spheroids is measured using a luminescent or fluorescent readout, such as CellTiter-Glo® 3D.

• The IC50 value, representing the concentration of RGT-018 that inhibits 50% of cell growth, is determined.

Western Blot for pERK Inhibition

This technique is used to measure the levels of phosphorylated ERK (pERK), a key downstream effector of the KRAS signaling pathway, to confirm target engagement and pathway inhibition by RGT-018.

Caption: Workflow for Western Blot Analysis of pERK.

Protocol:

• KRAS-mutant cancer cells are treated with various concentrations of RGT-018 for a specified time.

• Cells are lysed, and total protein is extracted.

• Protein concentration is determined to ensure equal loading.

• Proteins are separated by size via SDS-PAGE and transferred to a membrane.

• The membrane is incubated with a primary antibody specific for phosphorylated ERK (pERK).

• A secondary antibody conjugated to an enzyme (e.g., HRP) is then added.

• A chemiluminescent substrate is applied, and the resulting signal is detected.

• The membrane is often stripped and re-probed for total ERK and a loading control (e.g., GAPDH, β-actin) for normalization.

Mouse Xenograft Models

In vivo efficacy of RGT-018 is evaluated in immunodeficient mice bearing tumors derived from human cancer cell lines.

Protocol:

• Human cancer cells (e.g., H358, MIA PaCa-2) are subcutaneously injected into immunodeficient mice (e.g., nude or NSG mice).

• Tumors are allowed to grow to a palpable size.

• Mice are randomized into treatment groups (vehicle control, RGT-018 at various doses, combination therapies).

• RGT-018 is administered orally, typically once daily (QD).

• Tumor volume is measured regularly with calipers.

• At the end of the study, tumors may be excised for pharmacodynamic analysis (e.g., Western blot for pERK).

• Animal body weight is monitored as an indicator of toxicity.

Future Directions and Conclusion

RGT-018 has demonstrated a promising preclinical profile as a potent and selective SOS1 inhibitor. Its ability to inhibit the proliferation of a broad range of KRAS-driven cancer cells and to synergize with other targeted agents highlights its potential as a versatile therapeutic option. The robust in vivo efficacy observed in xenograft models further supports its clinical development.

Future research will likely focus on:

• Clinical Trials: Evaluating the safety, tolerability, pharmacokinetics, and preliminary efficacy of RGT-018 in patients with advanced solid tumors harboring KRAS mutations.

• Combination Strategies: Further exploring rational combination therapies to overcome resistance and enhance anti-tumor activity.

• Biomarker Development: Identifying predictive biomarkers to select patients most likely to respond to RGT-018 therapy.

References

• 1. Discovery of RGT-018, a SOS1 inhibitor for KRAS-driven cancer therapy | BioWorld [bioworld.com]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. aacrjournals.org [aacrjournals.org]

RGT-018: A Pan-KRAS Inhibitor Targeting the SOS1 Signaling Axis

An In-depth Technical Guide on the Mechanism and Preclinical Efficacy of RGT-018 in Suppressing KRAS Signaling Pathways

Executive Summary

KRAS is one of the most frequently mutated oncogenes in human cancers, including non-small cell lung cancer, colorectal cancer, and pancreatic cancer.[1][2] While direct KRAS inhibitors like sotorasib (B605408) and adagrasib have been approved for the KRAS G12C mutation, there remains a significant need for therapies that can target a broader range of KRAS mutations (pan-KRAS inhibitors).[1] An emerging and promising strategy is the inhibition of Son of Sevenless 1 (SOS1), a guanine (B1146940) nucleotide exchange factor (GEF) that is a key activator of KRAS.[1][2] RGT-018 is a potent, selective, and orally bioavailable small molecule inhibitor of SOS1.[1][3] By disrupting the SOS1-KRAS interaction, RGT-018 locks KRAS in its inactive state, leading to the suppression of downstream oncogenic signaling.[4] Preclinical data demonstrate that RGT-018 inhibits the proliferation of a wide spectrum of KRAS-driven cancer cells, suppresses tumor growth in xenograft models, and shows synergistic activity when combined with other targeted agents.[1][5] This document provides a detailed overview of the mechanism, preclinical data, and experimental methodologies related to RGT-018.

Mechanism of Action: SOS1 Inhibition

SOS1 facilitates the activation of KRAS by promoting the exchange of GDP (guanosine diphosphate) for GTP (guanosine triphosphate).[2][4] The GTP-bound form of KRAS is the active "on" state, which subsequently triggers downstream pro-survival and proliferative signaling cascades, primarily the RAF-MEK-ERK (MAPK) and PI3K-AKT pathways.[4]

RGT-018 functions by binding to the catalytic pocket of SOS1, directly blocking its interaction with KRAS.[4][5] This preventative action keeps KRAS locked in its inactive, GDP-bound "off" state, thereby inhibiting its activation regardless of the specific KRAS mutation.[4] This mode of action provides a pan-KRAS inhibitory effect and has the potential to overcome resistance mechanisms seen with mutation-specific inhibitors.[4][6]

Caption: Mechanism of RGT-018 action on the KRAS signaling pathway.

Preclinical Efficacy Data

RGT-018 has demonstrated potent and selective activity in a range of preclinical assays.

Biochemical and Cellular Activity

RGT-018 potently inhibits the SOS1:KRAS interaction and shows strong anti-proliferative effects across various KRAS-mutant cancer cell lines.[6][7] The compound effectively suppresses pERK levels, a key biomarker of MAPK pathway activation.[6]

Assay Type	Target / Cell Line	Mutation	IC50 Value (nmol/L)	Reference
Biochemical	SOS1 / KRASG12D	G12D	8	[6][7]
SOS1 / KRASG12C	G12C	19	[6]
pERK Inhibition	H358 (NSCLC)	G12C	10	[6]
MIA PaCa-2 (Pancreatic)	G12C	9	[6]
3D Cell Growth	H358 (NSCLC)	G12C	36	[6]
MIA PaCa-2 (Pancreatic)	G12C	44	[6]
Panel of KRAS Mutant Lines	G12, G13, SOS1, EGFR	30 - 633	[6]

In Vivo Xenograft Studies

Oral administration of RGT-018 led to significant tumor growth inhibition in mouse xenograft models of non-small cell lung cancer (H358) and pancreatic cancer (MIA PaCa-2).[5] The studies highlighted both monotherapy and combination therapy efficacy.[5][8]

Model	Cancer Type	Dosing Schedule	Key Findings	Reference
H358 Xenograft	NSCLC	12.5, 25, 50, 100 mg/kg (p.o., QD)	Dose-dependent inhibition of pERK levels (20-60%). Significant tumor growth inhibition as a single agent.	[5][6]
MIA PaCa-2 Xenograft	Pancreatic	100 mg/kg (p.o., QD)	Significant reduction in tumor volume as a monotherapy.	[5][8]
Combination Studies	NSCLC, Pancreatic	RGT-018 + MEK or KRASG12C Inhibitors	Profound tumor regression observed, superior to single-agent activity.	[5][9]

Key Experimental Protocols

Detailed methodologies are crucial for the replication and validation of scientific findings. Below are representative protocols for assays used to characterize RGT-018.

Western Blot for pERK Inhibition

This protocol describes the measurement of phosphorylated ERK (pERK) to assess the inhibition of the MAPK signaling pathway in cancer cells treated with RGT-018.

References

• 1. Discovery of RGT-018: A Potent, Selective, and Orally Bioavailable SOS1 Inhibitor for KRAS-Driven Cancers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. aacrjournals.org [aacrjournals.org]
• 3. medchemexpress.com [medchemexpress.com]
• 4. medkoo.com [medkoo.com]
• 5. researchgate.net [researchgate.net]
• 6. aacrjournals.org [aacrjournals.org]
• 7. selleckchem.com [selleckchem.com]
• 8. Discovery of RGT-018, a SOS1 inhibitor for KRAS-driven cancer therapy | BioWorld [bioworld.com]
• 9. researchgate.net [researchgate.net]

Investigating the Anti-Tumor Effects of RGT-018: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

RGT-018 is a potent, selective, and orally bioavailable small-molecule inhibitor of Son of Sevenless 1 (SOS1), a crucial guanine (B1146940) nucleotide exchange factor for KRAS.[1][2][3] In preclinical studies, RGT-018 has demonstrated significant anti-tumor activity by disrupting the SOS1-KRAS interaction, thereby inhibiting the activation of the KRAS oncogene.[4] This leads to the suppression of downstream signaling pathways critical for tumor cell proliferation and survival.[4] This technical guide provides an in-depth overview of the anti-tumor effects of RGT-018, detailing its mechanism of action, summarizing key preclinical data, and outlining the experimental protocols used in its evaluation. The document is intended to serve as a comprehensive resource for researchers and drug development professionals interested in the therapeutic potential of targeting the SOS1-KRAS axis.

Mechanism of Action: Inhibition of the SOS1-KRAS Interaction

KRAS is one of the most frequently mutated oncogenes in human cancers, including non-small cell lung cancer, colorectal cancer, and pancreatic cancer.[1][5] The protein acts as a molecular switch, cycling between an inactive GDP-bound state and an active GTP-bound state. The activation of KRAS is facilitated by guanine nucleotide exchange factors (GEFs), with SOS1 being a key activator.[1][6]

RGT-018 functions by binding to the catalytic pocket of SOS1, preventing its interaction with KRAS.[7] This inhibition locks KRAS in its inactive, GDP-bound state, effectively blocking the activation of downstream pro-proliferative signaling pathways, primarily the RAF-MEK-ERK (MAPK) and PI3K-AKT pathways.[4] By targeting an upstream activator, RGT-018 offers a pan-KRAS inhibitory strategy, with potential applicability across a wide range of KRAS mutations.[1][6]

Caption: RGT-018 Mechanism of Action

Preclinical Efficacy Data

The anti-tumor activity of RGT-018 has been evaluated through a series of in vitro and in vivo studies.

In Vitro Activity

RGT-018 demonstrates potent and selective inhibition of the KRAS:SOS1 interaction and robust anti-proliferative effects across a panel of KRAS-driven cancer cell lines.[1][3]

Assay Type	Target/Cell Lines	Endpoint	Result	Reference
Biochemical Assay	KRAS:SOS1 Interaction	IC50	8 nM	[5]
Kinase Selectivity	Panel of 330 Kinases	% Inhibition at 1 µM	<80% inhibition	[8]
3D Cell Proliferation	Panel of NSCLC, Pancreatic, and Colorectal Cancer Cells (KRAS-mutant)	IC50	30 - 633 nM	[3][8]
3D Cell Proliferation	A375 Melanoma Cells (KRAS non-driven)	Activity	Inactive	[8]

Furthermore, RGT-018 exhibits synergistic anti-proliferative activity when combined with inhibitors of key downstream effectors or parallel pathways, such as MEK, KRASG12C, EGFR, and CDK4/6 inhibitors.[1][7]

In Vivo Efficacy

Oral administration of RGT-018 leads to dose-dependent tumor growth inhibition in xenograft models of human cancers.[3]

Model	Cancer Type	Dosing	Outcome	Reference
MIA PaCa-2 Xenograft	Pancreatic Cancer	25, 50, 100 mg/kg (p.o., q.d.)	Significant tumor growth inhibition	[7]
H358 Xenograft	Non-Small Cell Lung Cancer	25, 50, 100 mg/kg (p.o., q.d.)	Significant tumor growth inhibition	[7]
MIA PaCa-2 Xenograft	Pancreatic Cancer	100 mg/kg RGT-018 + Trametinib (MEKi)	Enhanced tumor regression vs single agents	[8]
H358 Xenograft	Non-Small Cell Lung Cancer	12.5, 25, 50 mg/kg RGT-018 + Sotorasib (KRASG12Ci)	Profound tumor regression	[7][8]

In these in vivo models, RGT-018 treatment was well-tolerated and led to the suppression of KRAS signaling in tumor tissues, as evidenced by reduced levels of phosphorylated ERK (pERK).[7][8]

Experimental Protocols & Methodologies

The following sections describe the general methodologies employed in the preclinical evaluation of RGT-018.

Caption: Preclinical Evaluation Workflow for RGT-018

3D Cell Proliferation Assays

• Objective: To determine the concentration of RGT-018 that inhibits 50% of cell growth (IC50) in cancer cell lines.

• Methodology:

  • Cell Culture: A panel of KRAS-driven cancer cell lines (e.g., H358, MIA PaCa-2) are cultured in appropriate media.[3]

  • Seeding: Cells are seeded in ultra-low attachment plates to promote the formation of 3D spheroids.

  • Treatment: Spheroids are treated with a serial dilution of RGT-018, either as a single agent or in combination with other inhibitors.

  • Incubation: Plates are incubated for a period of 3-5 days to allow for cell growth.[3][7]

  • Viability Assessment: Cell viability is measured using a luminescent assay (e.g., CellTiter-Glo® 3D).

  • Data Analysis: IC50 values are calculated by fitting the dose-response data to a four-parameter logistic curve.

Western Blot for pERK Levels

• Objective: To assess the inhibition of KRAS pathway signaling by measuring the levels of phosphorylated ERK.

• Methodology:

  • Treatment: Cancer cells or tumor tissues from xenograft models are treated with RGT-018 for a specified duration.

  • Lysis: Cells or tissues are lysed in RIPA buffer containing protease and phosphatase inhibitors.

  • Quantification: Protein concentration in the lysates is determined using a BCA assay.

  • Electrophoresis: Equal amounts of protein are separated by SDS-PAGE and transferred to a PVDF membrane.

  • Immunoblotting: The membrane is blocked and then incubated with primary antibodies against pERK, total ERK, and a loading control (e.g., β-actin).

  • Detection: After incubation with a corresponding secondary antibody, the protein bands are visualized using an enhanced chemiluminescence (ECL) detection system.

  • Analysis: Band intensities are quantified to determine the ratio of pERK to total ERK.

In Vivo Xenograft Studies

• Objective: To evaluate the anti-tumor efficacy of orally administered RGT-018 in a living organism.

• Methodology:

  • Cell Implantation: Human cancer cells (e.g., MIA PaCa-2, H358) are subcutaneously injected into immunocompromised mice.[8]

  • Tumor Growth: Tumors are allowed to grow to a predetermined size.

  • Randomization: Mice are randomized into treatment groups (vehicle control, RGT-018 single agent at various doses, combination therapy).

  • Dosing: RGT-018 is administered orally, typically once daily (q.d.), for a specified treatment period (e.g., 28-38 days).[7]

  • Monitoring: Tumor volume and body weight are measured regularly throughout the study.[7]

  • Endpoint: At the end of the study, tumors are excised for pharmacodynamic analysis (e.g., Western blot for pERK).[7]

  • Data Analysis: Tumor growth inhibition is calculated by comparing the tumor volumes in the treated groups to the vehicle control group. Statistical analysis is performed using methods such as one-way ANOVA.[7]

Conclusion

RGT-018 is a promising, orally bioavailable SOS1 inhibitor with potent anti-tumor effects demonstrated in a range of preclinical models. By effectively suppressing the activity of the KRAS oncogene, it represents a valuable therapeutic strategy for a broad population of patients with KRAS-driven cancers.[1] Its efficacy, both as a monotherapy and in combination with other targeted agents, warrants further clinical investigation.[1][3]

References

• 1. Discovery of RGT-018: A Potent, Selective, and Orally Bioavailable SOS1 Inhibitor for KRAS-Driven Cancers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. medchemexpress.com [medchemexpress.com]
• 3. aacrjournals.org [aacrjournals.org]
• 4. medkoo.com [medkoo.com]
• 5. selleckchem.com [selleckchem.com]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. Discovery of RGT-018, a SOS1 inhibitor for KRAS-driven cancer therapy | BioWorld [bioworld.com]

RGT-018: A Pan-KRAS Inhibitory Strategy via Potent and Selective SOS1 Blockade

A Technical Guide for Researchers and Drug Development Professionals

Executive Summary

The KRAS oncogene, frequently mutated in prevalent cancers such as non-small cell lung cancer, colorectal cancer, and pancreatic cancer, has long been a challenging target for therapeutic intervention. While the development of inhibitors specific to the KRAS G12C mutation has marked a significant advancement, the need for therapies effective against a broader range of KRAS mutations remains a critical unmet need. RGT-018 emerges as a promising solution, functioning as a potent and selective inhibitor of the Son of Sevenless 1 (SOS1), a key guanine (B1146940) nucleotide exchange factor (GEF) that activates KRAS. By preventing the SOS1-mediated conversion of KRAS from its inactive GDP-bound state to its active GTP-bound state, RGT-018 effectively acts as a pan-KRAS inhibitor, demonstrating broad activity across various KRAS-driven cancer models. This document provides a comprehensive technical overview of the preclinical data and methodologies supporting the development of RGT-018.

Mechanism of Action: Indirect Pan-KRAS Inhibition through SOS1

RGT-018 is not a direct inhibitor of the KRAS protein itself. Instead, it targets SOS1, a crucial upstream activator in the KRAS signaling cascade.[1][2][3][4][5] SOS1 facilitates the exchange of GDP for GTP on KRAS, a pivotal step for its activation.[1][2][3][6] By binding to the catalytic pocket of SOS1, RGT-018 blocks the interaction between SOS1 and KRAS.[1][2] This action effectively traps KRAS in its inactive, GDP-bound conformation, thereby inhibiting downstream signaling through pathways critical for cancer cell proliferation and survival, such as the MAPK and PI3K/AKT pathways.[6] This mechanism allows RGT-018 to be effective against a wide spectrum of KRAS mutations.[6]

Figure 1: RGT-018 Mechanism of Action via SOS1 Inhibition.

Quantitative Preclinical Data

In Vitro Potency and Selectivity

RGT-018 demonstrates potent inhibition of the KRAS:SOS1 interaction with high selectivity over the related protein SOS2.[1][2][3]

Assay	Target	IC50 (nmol/L)	Selectivity
Biochemical Interaction Assay	KRAS G12D :SOS1	8	>5,000-fold vs. SOS2
Biochemical Interaction Assay	KRAS G12C :SOS1	19	-

Table 1: Biochemical Potency and Selectivity of RGT-018.

Cellular Activity

RGT-018 effectively inhibits KRAS signaling and the proliferation of a broad range of KRAS-driven cancer cell lines.[1][2][3]

Cell Line	Cancer Type	KRAS Mutation	pERK Inhibition IC50 (nmol/L)	3D Growth Inhibition IC50 (nmol/L)
H358	NSCLC	G12C	10	36
MIA PaCa-2	Pancreatic	G12C	9	44

Table 2: Cellular Activity of RGT-018 in KRAS G12C Mutant Cancer Cell Lines.

Further studies demonstrated the anti-proliferative activity of RGT-018 across a wider panel of cancer cell lines with various KRAS mutations, with IC50 values generally ranging from 0.03 to 0.8 µM in 3D cell antiproliferation assays.[4]

In Vivo Efficacy

Oral administration of RGT-018 led to significant tumor growth inhibition in xenograft models of KRAS-driven cancers.[1]

Xenograft Model	Cancer Type	Dose (mg/kg, p.o., QD)	Outcome
H358	NSCLC	25, 50, 100	Dose-dependent tumor growth inhibition.
MIA PaCa-2	Pancreatic	25, 50, 100	Dose-dependent tumor growth inhibition.

Table 3: In Vivo Efficacy of RGT-018 Monotherapy in Xenograft Models.

Combination Therapy Potential

The anti-proliferative activity of RGT-018 is enhanced when combined with other targeted agents.[1][2][3] Preclinical data supports the combination of RGT-018 with MEK inhibitors, KRAS G12C inhibitors, EGFR inhibitors, and CDK4/6 inhibitors.[1][2][3] In vivo, combinations with MEK or KRAS G12C inhibitors resulted in significant tumor regression.[1][2][3] Notably, RGT-018 has also shown the ability to overcome resistance to approved KRAS G12C inhibitors that is caused by acquired KRAS mutations.[1][2][3]

Figure 2: RGT-018 Combination Therapy Strategies.

Experimental Protocols

Biochemical SOS1:KRAS Interaction Assay

• Objective: To determine the in vitro potency of RGT-018 in blocking the interaction between SOS1 and KRAS.

• Methodology: A biochemical assay was used to measure the binding of recombinant SOS1 protein (amino acids 560-1049) to KRAS G12D or KRAS G12C mutants. The inhibitory concentration (IC50) of RGT-018 was determined by quantifying the displacement of a fluorescently labeled nucleotide analog from KRAS in the presence of SOS1 and varying concentrations of the inhibitor. Selectivity was assessed by performing a similar assay with the SOS2 protein.[2]

Cellular pERK Inhibition Assay

• Objective: To assess the ability of RGT-018 to inhibit KRAS downstream signaling in cancer cells.

• Methodology: KRAS G12C mutant cancer cell lines, such as H358 and MIA PaCa-2, were treated with a dose range of RGT-018. Following treatment, cell lysates were collected, and the levels of phosphorylated ERK (pERK) were measured by Western blot analysis. The relative IC50 values were calculated based on the dose-dependent reduction in pERK levels.[1][2]

3D Cell Proliferation Assay

• Objective: To evaluate the anti-proliferative effect of RGT-018 on cancer cells grown in a three-dimensional culture system, which more closely mimics the in vivo tumor microenvironment.

• Methodology: Cancer cell lines, including H358 and MIA PaCa-2, were seeded in ultra-low attachment plates to form spheroids. The spheroids were then treated with various concentrations of RGT-018 for a specified duration (e.g., 3 days for H358 cells). Cell viability was assessed using a commercially available assay (e.g., CellTiter-Glo® 3D). The relative IC50 values were determined from the dose-response curves.[1][2]

Figure 3: Preclinical Experimental Workflow for RGT-018.

In Vivo Xenograft Studies

• Objective: To determine the anti-tumor efficacy of RGT-018 in a living organism.

• Methodology: Human cancer cell lines (e.g., H358 or MIA PaCa-2) were subcutaneously implanted into immunodeficient mice. Once tumors reached a palpable size, mice were randomized into vehicle control and treatment groups. RGT-018 was administered orally at specified doses (e.g., 25, 50, or 100 mg/kg) daily for a defined period (e.g., 28 days). Tumor volumes were measured regularly to assess treatment efficacy. Body weight was also monitored as an indicator of toxicity. For pharmacodynamic studies, tumors were collected at specific time points after the final dose to analyze pERK levels by Western blot.[1]

Conclusion

RGT-018 represents a novel and promising therapeutic strategy for a broad range of KRAS-driven cancers. Its mechanism of action as a potent and selective SOS1 inhibitor allows it to function as a pan-KRAS inhibitor, addressing a significant unmet medical need. The robust preclinical data, demonstrating both single-agent and combination activity, support its continued development as a clinical candidate. The detailed experimental protocols provided herein offer a framework for the further investigation and validation of SOS1 inhibitors as a therapeutic class. RGT-018 has demonstrated favorable pharmacological properties and is being advanced as a clinical development candidate.[2]

References

• 1. researchgate.net [researchgate.net]
• 2. aacrjournals.org [aacrjournals.org]
• 3. Discovery of RGT-018: A Potent, Selective, and Orally Bioavailable SOS1 Inhibitor for KRAS-Driven Cancers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Discovery of RGT-018, a SOS1 inhibitor for KRAS-driven cancer therapy | BioWorld [bioworld.com]
• 5. researchgate.net [researchgate.net]
• 6. medkoo.com [medkoo.com]

Preclinical Discovery and Characterization of RGT-018: A Pan-KRAS Inhibitor

An In-depth Technical Guide for Researchers and Drug Development Professionals

This technical guide provides a comprehensive overview of the preclinical discovery and characterization of RGT-018, a potent, selective, and orally bioavailable small molecule inhibitor of Son of Sevenless 1 (SOS1). RGT-018 represents a promising therapeutic strategy for a broad range of KRAS-driven cancers by targeting a key upstream activator of KRAS signaling. This document details the quantitative data from preclinical studies, the experimental protocols employed, and the underlying signaling pathways and discovery workflows.

Quantitative Data Summary

The preclinical efficacy and selectivity of RGT-018 have been demonstrated through a series of in vitro and in vivo studies. The following tables summarize the key quantitative findings.

Table 1: In Vitro Biochemical and Cellular Activity of RGT-018

Assay Type	Target/Cell Line	KRAS Mutation	IC₅₀ (nmol/L)	Selectivity/Notes
Biochemical Assay	SOS1:KRAS Interaction	G12D	8	>5,000-fold selective over SOS2
SOS1:KRAS Interaction	G12C	19
Cellular Assay	H358 (NSCLC)	G12C	10 (pERK Inhibition)
36 (3D Growth)
MIA PaCa-2 (Pancreatic)	G12C	9 (pERK Inhibition)
44 (3D Growth)
Broader Cancer Cell Panel	Various	30 - 800 (3D Growth)

Table 2: In Vivo Efficacy of RGT-018 in Xenograft Models

Xenograft Model	Cancer Type	Treatment	Dosage (mg/kg, p.o., QD)	Outcome
H358	NSCLC	RGT-018 Monotherapy	25, 50, 100	Dose-dependent tumor growth inhibition
MIA PaCa-2	Pancreatic	RGT-018 Monotherapy	25, 50, 100	Dose-dependent tumor growth inhibition
H358	NSCLC	RGT-018 + Trametinib (MEKi)	RGT-018: 12.5, 25, 50, 100; Trametinib: 0.1 (BID)	Significant tumor regression
MIA PaCa-2	Pancreatic	RGT-018 + Trametinib (MEKi)	Not Specified	Enhanced anti-tumor activity
H358	NSCLC	RGT-018 + Sotorasib (KRAS G12C i)	Not Specified	Enhanced anti-tumor activity

Experimental Protocols

Detailed methodologies for the key experiments are provided below.

SOS1:KRAS Interaction Biochemical Assay

This assay was performed to determine the potency of RGT-018 in disrupting the protein-protein interaction between SOS1 and KRAS. A Homogeneous Time-Resolved Fluorescence (HTRF) assay is a common method for this type of measurement.

• Principle: The assay measures the proximity of two molecules, in this case, tagged recombinant SOS1 and KRAS proteins. When in close proximity, a FRET signal is generated. RGT-018, by binding to SOS1, prevents its interaction with KRAS, leading to a decrease in the FRET signal.

• Protocol:

  • Recombinant human SOS1 protein (amino acids 560-1049) and KRAS protein (G12D or G12C mutants) are used.

  • The assay is conducted in a 96- or 384-well low volume white plate.

  • Serial dilutions of RGT-018 are prepared in DMSO and dispensed into the assay plate.

  • Tagged SOS1 and KRAS proteins are added to the wells.

  • HTRF detection reagents (e.g., anti-tag antibodies labeled with a donor and an acceptor fluorophore) are added.

  • The plate is incubated at room temperature to allow for binding equilibrium to be reached.

  • The HTRF signal is read on a compatible plate reader.

  • IC₅₀ values are calculated from the dose-response curves.

3D Cell Proliferation Assay

This assay assesses the anti-proliferative activity of RGT-018 in a more physiologically relevant three-dimensional cell culture model.

• Principle: Cancer cells are grown in conditions that promote the formation of spheroids. The effect of the compound on the viability or growth of these spheroids is then measured.

• Protocol:

  • Cancer cell lines (e.g., H358, MIA PaCa-2) are seeded in ultra-low attachment 96-well plates to promote spheroid formation.

  • Spheroids are allowed to form and grow for a specified period.

  • RGT-018 is added at various concentrations.

  • The spheroids are incubated with the compound for a defined duration (e.g., 3 days for H358 cells).

  • Cell viability is assessed using a suitable method, such as a CellTiter-Glo® 3D Cell Viability Assay, which measures ATP levels.

  • Luminescence is read using a plate reader.

  • IC₅₀ values are determined from the resulting dose-response curves.

Western Blot for pERK Inhibition

This experiment was conducted to confirm the on-target effect of RGT-018 on the MAPK signaling pathway.

• Principle: Western blotting is used to detect the levels of phosphorylated ERK (pERK), a key downstream effector of KRAS signaling. Inhibition of SOS1 by RGT-018 is expected to reduce pERK levels.

• Protocol:

  • Cells (e.g., H358, MIA PaCa-2) are treated with different concentrations of RGT-018 for a specified time.

  • For in vivo studies, tumor tissues from xenograft models are collected at a specific time point after the last dose (e.g., 8 hours).

  • Cells or tissues are lysed to extract proteins.

  • Protein concentration is determined using a BCA assay.

  • Equal amounts of protein are separated by SDS-PAGE and transferred to a PVDF membrane.

  • The membrane is blocked and then incubated with primary antibodies against pERK and total ERK.

  • After washing, the membrane is incubated with a corresponding HRP-conjugated secondary antibody.

  • The signal is detected using an enhanced chemiluminescence (ECL) substrate and imaged.

  • Densitometry is used to quantify the band intensities and determine the ratio of pERK to total ERK.

In Vivo Xenograft Models

Animal models were used to evaluate the anti-tumor efficacy of RGT-018 in a living organism.

• Principle: Human cancer cells are implanted into immunocompromised mice, where they form tumors. The effect of RGT-018 on tumor growth is then monitored over time.

• Protocol:

  • Human cancer cells (e.g., H358, MIA PaCa-2) are subcutaneously injected into immunocompromised mice.

  • Tumors are allowed to grow to a palpable size.

  • Mice are randomized into vehicle control and treatment groups.

  • RGT-018 is administered orally, once daily (QD), at the specified doses (e.g., 25, 50, 100 mg/kg). For combination studies, a second agent (e.g., trametinib) is also administered.

  • Tumor volume and body weight are measured regularly (e.g., twice weekly).

  • The study continues for a defined period (e.g., 28 days).

  • At the end of the study, tumors may be excised for pharmacodynamic analysis (e.g., Western blot for pERK).

Mandatory Visualizations

The following diagrams illustrate the key pathways and workflows in the discovery and development of RGT-018.

RGT-018: A Technical Whitepaper on its Inhibitory Effect on the Guanine Nucleotide Exchange Factor SOS1

Audience: Researchers, scientists, and drug development professionals.

Executive Summary

The Son of Sevenless 1 (SOS1) protein, a crucial guanine (B1146940) nucleotide exchange factor (GEF), plays a pivotal role in the activation of KRAS, a frequently mutated oncogene in various cancers.[1][2] The transition of KRAS from its inactive GDP-bound state to an active GTP-bound state is a critical step in oncogenic signaling, making SOS1 an attractive therapeutic target.[1][2] RGT-018 is a potent, selective, and orally bioavailable small molecule inhibitor of SOS1.[1][2][3] This document provides a comprehensive technical overview of RGT-018, focusing on its mechanism of action, quantitative biochemical and cellular effects, and the experimental methodologies used for its characterization.

Mechanism of Action: Inhibition of the SOS1-KRAS Interaction

RGT-018 functions by directly binding to the catalytic pocket of SOS1, thereby sterically hindering its interaction with KRAS.[1] This inhibition prevents SOS1 from facilitating the exchange of GDP for GTP on KRAS, effectively locking KRAS in its inactive state.[3] The subsequent suppression of KRAS activation leads to the downregulation of downstream signaling pathways, most notably the RAF-MEK-ERK pathway, which is critical for cancer cell proliferation and survival.[3]

Signaling Pathway Diagram

The following diagram illustrates the canonical KRAS activation pathway and the inhibitory role of RGT-018.

Caption: SOS1-KRAS signaling pathway and the inhibitory action of RGT-018.

Quantitative Data

The inhibitory potency of RGT-018 has been quantified through various biochemical and cellular assays. The following tables summarize the key findings.

Table 1: Biochemical Inhibition of SOS1-KRAS Interaction

Target Complex	IC50 (nmol/L)	Selectivity vs. SOS2	Assay Type
SOS1:KRASG12D	8	>5,000-fold	Biochemical Binding Assay
SOS1:KRASG12C	19	Not Reported	Biochemical Binding Assay

Data sourced from reference[4].

Table 2: Cellular Anti-proliferative Activity (3D Growth)

Cell Line	Cancer Type	KRAS Mutation	IC50 (nmol/L)
H358	Non-Small Cell Lung Cancer	G12C	36
MIA PaCa-2	Pancreatic Cancer	G12C	44

Data sourced from reference[4].

Table 3: Inhibition of Downstream Signaling (pERK)

Cell Line	KRAS Mutation	Relative IC50 (nmol/L)
H358	G12C	10
MIA PaCa-2	G12C	9

Data sourced from reference[4].

Experimental Protocols

Detailed methodologies are crucial for the replication and validation of scientific findings. The following sections describe the protocols for the key experiments cited in the characterization of RGT-018.

SOS1-KRAS Biochemical Interaction Assay (Representative Protocol)

This assay is designed to quantify the ability of a compound to inhibit the protein-protein interaction between SOS1 and KRAS. A common method for this is the Homogeneous Time-Resolved Fluorescence (HTRF) assay.[5][6][7][8]

Principle: The HTRF assay measures the proximity of two molecules.[8] In this case, recombinant SOS1 and KRAS proteins are tagged with a FRET donor (e.g., Terbium cryptate) and an acceptor (e.g., XL665), respectively.[5][6][7] When SOS1 and KRAS interact, the donor and acceptor are brought into close proximity, allowing for energy transfer and the emission of a specific fluorescence signal upon excitation.[8] RGT-018 disrupts this interaction, leading to a decrease in the HTRF signal.[5]

Materials:

• Recombinant human Tag1-KRAS (G12D or G12C) and Tag2-SOS1 proteins.[5][6]

• GTP solution.[5][6]

• Anti-Tag1 antibody labeled with a FRET acceptor (e.g., XL665).[5][6]

• Anti-Tag2 antibody labeled with a FRET donor (e.g., Terbium cryptate).[5][6]

• Assay buffer and detection buffer.

• Low-volume 384-well white plates.[5][6]

• HTRF-compatible plate reader.[8]

Procedure:

• Compound Dispensing: Dispense serial dilutions of RGT-018 or control compounds directly into the assay plate.[5][6]

• Protein and GTP Addition: Add a pre-mixed solution of Tag1-KRAS and GTP, followed by the addition of Tag2-SOS1 protein to each well.[5][6]

• Detection Reagent Addition: Add a pre-mixed solution of the anti-Tag1-acceptor and anti-Tag2-donor antibodies to each well.[5][6]

• Incubation: Seal the plate and incubate at room temperature for a specified period (e.g., 2 hours to overnight) to allow the binding reaction to reach equilibrium.[9]

• Data Acquisition: Read the plate on an HTRF-compatible reader, measuring the fluorescence emission at the acceptor and donor wavelengths.

• Data Analysis: Calculate the ratio of acceptor to donor fluorescence and plot the results against the concentration of RGT-018 to determine the IC50 value.

3D Cell Proliferation Assay (Representative Protocol)

This assay assesses the effect of RGT-018 on the growth of cancer cells cultured in a three-dimensional spheroid model, which more closely mimics an in vivo tumor environment. The CellTiter-Glo® 3D Cell Viability Assay is a common method for this purpose.[10][11][12][13]

Principle: The CellTiter-Glo® 3D assay quantifies the amount of ATP present, which is an indicator of metabolically active, viable cells.[10] The reagent contains a thermostable luciferase and its substrate, which in the presence of ATP, produces a luminescent signal that is proportional to the number of viable cells.[10]

Materials:

• KRAS-mutant cancer cell lines (e.g., H358, MIA PaCa-2).

• Cell culture medium and supplements.

• Ultra-low attachment 96-well or 384-well plates for spheroid formation.

• CellTiter-Glo® 3D Reagent.[10][11]

• Luminometer plate reader.

Procedure:

• Cell Seeding: Seed a defined number of cells per well in ultra-low attachment plates to allow for the formation of spheroids over 3-4 days.[11]

• Compound Treatment: Treat the spheroids with a range of concentrations of RGT-018 and incubate for a specified duration (e.g., 3 days).[1]

• Reagent Preparation and Equilibration: Thaw the CellTiter-Glo® 3D Reagent and allow it and the cell plate to equilibrate to room temperature for approximately 30 minutes.[11][12]

• Reagent Addition: Add a volume of CellTiter-Glo® 3D Reagent to each well equal to the volume of the culture medium.[11]

• Lysis and Signal Stabilization: Mix the contents on an orbital shaker for 5 minutes to induce cell lysis, followed by a 25-minute incubation at room temperature to stabilize the luminescent signal.[11]

• Data Acquisition: Measure the luminescence using a plate reader.

• Data Analysis: Normalize the luminescent signal to vehicle-treated controls and plot the results against the concentration of RGT-018 to calculate the IC50 value.

pERK Western Blotting (Representative Protocol)

This protocol is used to determine the effect of RGT-018 on the phosphorylation of ERK, a key downstream effector in the KRAS signaling pathway.

Principle: Western blotting allows for the detection of specific proteins in a complex mixture, such as a cell lysate. Proteins are separated by size using SDS-PAGE, transferred to a membrane, and then probed with antibodies specific to the target protein (in this case, phosphorylated ERK and total ERK).

Materials:

• KRAS-mutant cancer cell lines.

• RIPA lysis buffer supplemented with protease and phosphatase inhibitors.[14]

• BCA protein assay kit.

• SDS-PAGE gels and running buffer.

• PVDF or nitrocellulose membranes.

• Transfer buffer.

• Blocking buffer (e.g., 5% BSA or non-fat milk in TBST).[15]

• Primary antibodies: anti-pERK1/2 and anti-total ERK1/2.[16]

• HRP-conjugated secondary antibody.

• Chemiluminescent substrate (ECL).[14]

• Imaging system.

Procedure:

• Cell Treatment and Lysis: Treat cultured cells with various concentrations of RGT-018 for a defined period. After treatment, wash the cells with ice-cold PBS and lyse them with ice-cold RIPA buffer.[15]

• Protein Quantification: Determine the protein concentration of each lysate using a BCA assay.[15]

• SDS-PAGE: Denature equal amounts of protein from each sample by boiling in Laemmli buffer and separate them by size on an SDS-PAGE gel.[15]

• Protein Transfer: Transfer the separated proteins from the gel to a PVDF or nitrocellulose membrane.[15]

• Blocking: Block the membrane with blocking buffer for 1 hour at room temperature to prevent non-specific antibody binding.[15]

• Primary Antibody Incubation: Incubate the membrane with the anti-pERK primary antibody overnight at 4°C with gentle agitation.[15]

• Secondary Antibody Incubation: Wash the membrane and then incubate with an HRP-conjugated secondary antibody for 1 hour at room temperature.[14]

• Signal Detection: After further washes, apply the chemiluminescent substrate and capture the signal using an imaging system.[15]

• Stripping and Re-probing: The membrane can be stripped and re-probed with an antibody for total ERK and a loading control (e.g., GAPDH or β-actin) to ensure equal protein loading.

• Data Analysis: Perform densitometric analysis of the bands to quantify the relative levels of pERK, normalized to total ERK and the loading control.

Experimental and Logical Workflow

The characterization of a targeted inhibitor like RGT-018 follows a logical progression from biochemical validation to cellular and in vivo efficacy studies.

Caption: Logical workflow for the characterization of RGT-018.

Conclusion

RGT-018 is a highly potent and selective inhibitor of the SOS1-KRAS interaction, demonstrating significant anti-proliferative effects in KRAS-driven cancer cell lines.[1][2] Its mechanism of action, involving the suppression of the KRAS activation cycle, has been validated through robust biochemical and cellular assays. The data presented herein supports the continued investigation of RGT-018 as a promising therapeutic agent for the treatment of KRAS-mutant cancers, both as a monotherapy and in combination with other targeted agents.[3]

References

• 1. researchgate.net [researchgate.net]
• 2. Discovery of RGT-018: A Potent, Selective, and Orally Bioavailable SOS1 Inhibitor for KRAS-Driven Cancers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. medkoo.com [medkoo.com]
• 4. medchemexpress.com [medchemexpress.com]
• 5. HTRF KRAS G12C / SOS1 Binding Kit Standard | Revvity [revvity.co.kr]
• 6. revvity.com [revvity.com]
• 7. HTRF KRAS WT / SOS1 Binding Kit, 500 Assay Points | Revvity [revvity.com]
• 8. blossombio.com [blossombio.com]
• 9. resources.revvity.com [resources.revvity.com]
• 10. CellTiter-Glo® 3D Cell Viability Assay Protocol [worldwide.promega.com]
• 11. promega.com [promega.com]
• 12. promega.com [promega.com]
• 13. CellTiter-Glo® 3D Cell Viability Assay | 3D Cell Culture [promega.com]
• 14. benchchem.com [benchchem.com]
• 15. benchchem.com [benchchem.com]
• 16. Measurement of constitutive MAPK and PI3K/AKT signaling activity in human cancer cell lines - PMC [pmc.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Protocol for In-Vitro Evaluation of RGT-018 in Cancer Cell Line Studies

For Research Use Only

Introduction

RGT-018 is a potent and orally active inhibitor of Son of Sevenless 1 (SOS1), a crucial guanine (B1146940) nucleotide exchange factor for KRAS. By binding to the catalytic site of SOS1, RGT-018 effectively blocks the interaction between SOS1 and KRAS, thereby preventing the exchange of GDP for GTP and locking KRAS in its inactive state.[1] This mechanism of action leads to the suppression of downstream signaling pathways, including the RAF-MEK-ERK and PI3K-AKT pathways, which are critical for cell proliferation and survival in cancers driven by KRAS mutations. Preclinical studies have demonstrated that RGT-018 exhibits anti-tumor effects and inhibits the proliferation of a broad spectrum of cancer cell lines harboring various KRAS mutations.

These application notes provide detailed protocols for the in-vitro evaluation of RGT-018 in cancer cell line studies, targeting researchers, scientists, and drug development professionals. The protocols cover essential assays for assessing the biological activity of RGT-018, including cell viability, pathway modulation, and apoptosis induction.

Product Information

Product Name	RGT-018
Target	SOS1
Mechanism of Action	Inhibits the SOS1-KRAS interaction, preventing KRAS activation.
Chemical Formula	C27H24F3N7O2
Molecular Weight	535.53 g/mol
CAS Number	2794934-49-7

Storage and Handling

Stock Solution Preparation: RGT-018 is typically supplied as a solid. To prepare a stock solution, dissolve the compound in dimethyl sulfoxide (B87167) (DMSO) to a concentration of 10 mM. Ensure the compound is fully dissolved by vortexing.

Storage:

• Solid: Store at -20°C for long-term storage (months to years) or at 4°C for short-term storage (days to weeks), protected from light and moisture.

• Stock Solution (in DMSO): Aliquot and store at -80°C for up to 6 months or at -20°C for up to 1 month.[1] Avoid repeated freeze-thaw cycles.

Data Presentation: In-Vitro Activity of RGT-018

The following tables summarize the reported in-vitro activity of RGT-018 in various KRAS-mutant cancer cell lines.

Table 1: Inhibition of pERK (Phospho-ERK) by RGT-018

Cell Line	Cancer Type	KRAS Mutation	IC50 (nmol/L)
H358	Non-Small Cell Lung Cancer (NSCLC)	G12C	10
MIA PaCa-2	Pancreatic Cancer	G12C	9

Table 2: 3D Growth Inhibition by RGT-018

Cell Line	Cancer Type	KRAS Mutation	IC50 (nmol/L)
H358	NSCLC	G12C	36
MIA PaCa-2	Pancreatic Cancer	G12C	44
Panel of KRAS G12, G13, SOS1, and EGFR mutant cell lines	Various	Various	30 - 633

Experimental Protocols

Cell Viability Assay (MTT Assay)

This protocol is designed to assess the effect of RGT-018 on the viability and proliferation of cancer cell lines.

Materials:

• KRAS-mutant cancer cell lines (e.g., H358, MIA PaCa-2)

• Complete cell culture medium

• RGT-018 stock solution (10 mM in DMSO)

• 96-well clear flat-bottom plates

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• DMSO

• Phosphate-buffered saline (PBS)

• Multichannel pipette

• Microplate reader

Protocol:

• Cell Seeding:

  • Trypsinize and count the cells.

  • Seed cells into a 96-well plate at a density of 3,000-10,000 cells per well in 100 µL of complete culture medium. The optimal seeding density should be determined for each cell line to ensure cells are in the exponential growth phase at the end of the assay.

  • Incubate the plate at 37°C in a humidified 5% CO2 incubator for 24 hours to allow for cell attachment.

• Compound Treatment:

  • Prepare serial dilutions of RGT-018 in complete culture medium from the 10 mM DMSO stock. A typical concentration range to test would be from 1 nM to 10 µM.

  • Include a vehicle control (DMSO) at the same final concentration as the highest RGT-018 concentration.

  • Carefully remove the medium from the wells and add 100 µL of the medium containing the different concentrations of RGT-018 or vehicle control.

  • Incubate the plate for 72 hours at 37°C in a humidified 5% CO2 incubator.

• MTT Addition and Incubation:

  • After the 72-hour incubation, add 20 µL of MTT solution (5 mg/mL in PBS) to each well.

  • Incubate the plate for 3-4 hours at 37°C until a purple formazan (B1609692) precipitate is visible.

• Formazan Solubilization and Absorbance Reading:

  • Carefully aspirate the medium from each well without disturbing the formazan crystals.

  • Add 150 µL of DMSO to each well to dissolve the formazan crystals.

  • Gently shake the plate on an orbital shaker for 10-15 minutes to ensure complete dissolution.

  • Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis:

  • Subtract the absorbance of the blank wells (medium only) from all other readings.

  • Calculate the percentage of cell viability for each concentration relative to the vehicle control (considered 100% viability).

  • Plot the percentage of cell viability against the log concentration of RGT-018 and determine the IC50 value using a non-linear regression analysis.

Western Blot Analysis of KRAS Signaling Pathway

This protocol is used to assess the effect of RGT-018 on the phosphorylation status of key proteins in the KRAS signaling pathway, such as ERK.

Materials:

• KRAS-mutant cancer cell lines

• 6-well plates

• RGT-018 stock solution (10 mM in DMSO)

• RIPA lysis buffer supplemented with protease and phosphatase inhibitors

• BCA protein assay kit

• SDS-PAGE gels

• PVDF membrane

• Transfer buffer

• Blocking buffer (5% non-fat dry milk or BSA in TBST)

• Primary antibodies (e.g., anti-pERK1/2, anti-ERK1/2, anti-Actin)

• HRP-conjugated secondary antibodies

• Enhanced chemiluminescence (ECL) substrate

• Imaging system

Protocol:

• Cell Seeding and Treatment:

  • Seed cells in 6-well plates and grow to 70-80% confluency.

  • Treat the cells with various concentrations of RGT-018 (e.g., 10 nM, 100 nM, 1 µM) or vehicle control (DMSO) for a specified time (e.g., 2, 6, or 24 hours).

• Protein Extraction:

  • After treatment, wash the cells twice with ice-cold PBS.

  • Lyse the cells by adding 100-150 µL of ice-cold RIPA buffer to each well.

  • Scrape the cells and transfer the lysate to a microcentrifuge tube.

  • Incubate on ice for 30 minutes, vortexing occasionally.

  • Centrifuge at 14,000 rpm for 15 minutes at 4°C.

  • Collect the supernatant containing the protein lysate.

• Protein Quantification:

  • Determine the protein concentration of each lysate using a BCA protein assay kit according to the manufacturer's instructions.

• SDS-PAGE and Western Blotting:

  • Normalize the protein samples to the same concentration with lysis buffer and loading dye.

  • Boil the samples at 95°C for 5 minutes.

  • Load equal amounts of protein (20-30 µg) onto an SDS-PAGE gel and run the gel.

  • Transfer the separated proteins to a PVDF membrane.

  • Block the membrane with blocking buffer for 1 hour at room temperature.

  • Incubate the membrane with the primary antibody (e.g., anti-pERK1/2, diluted 1:1000 in blocking buffer) overnight at 4°C with gentle agitation.

  • Wash the membrane three times with TBST for 10 minutes each.

  • Incubate the membrane with the appropriate HRP-conjugated secondary antibody (diluted 1:5000 in blocking buffer) for 1 hour at room temperature.

  • Wash the membrane again three times with TBST for 10 minutes each.

• Detection and Analysis:

  • Add ECL substrate to the membrane and visualize the protein bands using an imaging system.

  • To normalize for protein loading, strip the membrane and re-probe with an antibody against the total protein (e.g., anti-ERK1/2) or a housekeeping protein (e.g., anti-Actin).

  • Quantify the band intensities using densitometry software.

Apoptosis Assay (Annexin V-FITC/PI Staining)

This protocol is for the quantitative analysis of RGT-018-induced apoptosis using flow cytometry.

Materials:

• KRAS-mutant cancer cell lines

• 6-well plates

• RGT-018 stock solution (10 mM in DMSO)

• Annexin V-FITC Apoptosis Detection Kit (containing Annexin V-FITC, Propidium Iodide (PI), and Binding Buffer)

• Flow cytometer

Protocol:

• Cell Seeding and Treatment:

  • Seed 1-2 x 10^5 cells per well in 6-well plates and allow them to attach overnight.

  • Treat the cells with various concentrations of RGT-018 (e.g., 100 nM, 500 nM, 1 µM) or vehicle control (DMSO) for 24-48 hours.

• Cell Harvesting and Staining:

  • Harvest both the floating and adherent cells. For adherent cells, use gentle trypsinization.

  • Combine the cells and centrifuge at 1,500 rpm for 5 minutes.

  • Wash the cell pellet twice with ice-cold PBS.

  • Resuspend the cells in 100 µL of 1X Binding Buffer.

  • Add 5 µL of Annexin V-FITC and 5 µL of PI to the cell suspension.

  • Gently vortex the cells and incubate for 15 minutes at room temperature in the dark.

  • After incubation, add 400 µL of 1X Binding Buffer to each tube.

• Flow Cytometry Analysis:

  • Analyze the stained cells by flow cytometry within 1 hour.

  • Use unstained, Annexin V-FITC only, and PI only stained cells as controls to set up the compensation and gates.

  • Acquire at least 10,000 events per sample.

  • Analyze the data using appropriate software. The cell populations will be distinguished as follows:

    • Viable cells: Annexin V-negative and PI-negative

    • Early apoptotic cells: Annexin V-positive and PI-negative

    • Late apoptotic/necrotic cells: Annexin V-positive and PI-positive

    • Necrotic cells: Annexin V-negative and PI-positive

Mandatory Visualizations

Caption: Mechanism of action of RGT-018 in the KRAS signaling pathway.

Caption: Workflow for the cell viability (MTT) assay.

Caption: Workflow for Western Blot analysis of KRAS signaling.

References

• 1. Protocol for Apoptosis Assay by Flow Cytometry Using Annexin V Staining Method - PMC [pmc.ncbi.nlm.nih.gov]

RGT-018: Application Notes and Protocols for In-Vivo Xenograft Models

For Researchers, Scientists, and Drug Development Professionals

Abstract

RGT-018 is a potent, selective, and orally bioavailable inhibitor of Son of Sevenless 1 (SOS1), a crucial activator of KRAS.[1][2][3] By targeting the SOS1-KRAS interaction, RGT-018 effectively blocks KRAS activation and downstream signaling, demonstrating significant anti-tumor activity in preclinical models of KRAS-driven cancers.[2][3][4][5] These application notes provide detailed protocols for the use of RGT-018 in in-vivo xenograft models, including dosage, administration, and efficacy assessment, to guide researchers in their preclinical studies.

Mechanism of Action

RGT-018 functions by inhibiting the guanine (B1146940) nucleotide exchange factor SOS1.[2] SOS1 facilitates the conversion of KRAS from its inactive GDP-bound state to an active GTP-bound state. By binding to the catalytic pocket of SOS1, RGT-018 prevents this interaction, thereby locking KRAS in its inactive form and suppressing downstream oncogenic signaling pathways such as the RAF-MEK-ERK and PI3K-AKT pathways.[2] This mechanism makes RGT-018 a promising therapeutic agent for a broad range of KRAS-mutant cancers.[2][3]

Signaling Pathway

The following diagram illustrates the targeted signaling pathway of RGT-018.

Caption: RGT-018 inhibits SOS1, preventing KRAS activation and downstream signaling.

In-Vivo Xenograft Studies: Dosage and Efficacy

RGT-018 has demonstrated significant anti-tumor efficacy in various KRAS-driven cancer xenograft models. The following tables summarize the dosage and corresponding efficacy data from key preclinical studies.

Pharmacodynamic Studies

Xenograft Model	Dosage (mg/kg)	Administration Route	Dosing Schedule	Outcome
H358 (NSCLC)	12.5, 25, 50, 100	Oral (p.o.), Once Daily (QD)	3 days	Partial inhibition of pERK levels (20-60%) at 8 hours post-dose.[5]
MIA PaCa-2 (Pancreatic)	12.5, 25, 50, 100, 200	Oral (p.o.), Once Daily (QD)	3 days	Reduction in pERK levels.[4][6]

Efficacy Studies

Xenograft Model	Dosage (mg/kg)	Administration Route	Dosing Schedule	Outcome
H358 (NSCLC)	25, 50, 100	Oral (p.o.), Once Daily (QD)	28 days	Dose-dependent tumor growth inhibition.[4]
MIA PaCa-2 (Pancreatic)	25, 50, 100	Oral (p.o.), Once Daily (QD)	28 days	Dose-dependent tumor growth inhibition.[4]
MIA PaCa-2 (Pancreatic)	100	Oral (p.o.), Once Daily (QD)	35 days	Reduction in tumor volume.[6]
H358 (NSCLC)	100	Oral (p.o.), Once Daily (QD)	35 days	Reduction in tumor volume.[6]

Experimental Protocols

General Guidelines

• Animal Models: Immunocompromised mice (e.g., nude or SCID) are suitable for establishing xenografts.

• Cell Lines: KRAS-mutant cancer cell lines such as H358 (KRAS G12C) and MIA PaCa-2 (KRAS G12C) have been shown to be responsive to RGT-018.[4][5]

• Drug Formulation: RGT-018 is orally bioavailable and can be formulated for oral gavage.[1][2][4] The specific vehicle should be determined based on the compound's solubility and stability characteristics.

• Ethical Considerations: All animal experiments should be conducted in accordance with institutional and national guidelines for the care and use of laboratory animals.

Xenograft Tumor Implantation Protocol

• Culture selected KRAS-mutant cancer cells to the logarithmic growth phase.

• Harvest and resuspend the cells in a suitable medium (e.g., serum-free medium or PBS) at a concentration of 1-5 x 10^7 cells/mL.

• Subcutaneously inject 100-200 µL of the cell suspension into the flank of each mouse.

• Monitor tumor growth regularly using calipers.

• Randomize animals into treatment groups when tumors reach a predetermined size (e.g., 100-200 mm³).

RGT-018 Dosing and Monitoring Protocol

The following diagram outlines the experimental workflow.

Caption: Workflow for in-vivo xenograft studies with RGT-018.

• Dosing:

  • Prepare the RGT-018 formulation at the desired concentrations (e.g., 25, 50, 100 mg/kg).

  • Administer RGT-018 or vehicle control orally via gavage once daily (QD).

• Monitoring:

  • Measure tumor dimensions with calipers 2-3 times per week and calculate tumor volume using the formula: (Length x Width²)/2.

  • Monitor animal body weight and overall health status regularly. RGT-018 has been shown to be well-tolerated with less than 10% body weight changes in H358 and MIA PaCa-2 tumor-bearing mice.[4]

• Endpoint Analysis:

  • For pharmacodynamic studies, collect plasma and tumor tissues at specified time points after the last dose (e.g., 8 hours) to assess target engagement (e.g., pERK levels by Western blot).[4]

  • For efficacy studies, continue treatment for the specified duration (e.g., 28 or 35 days) or until tumors reach a predetermined endpoint.

  • At the end of the study, euthanize the animals and collect tumors for further analysis (e.g., histology, biomarker analysis).

Combination Therapies

RGT-018 has shown enhanced anti-proliferative activity when combined with other targeted agents.[3][4][5] Combination studies with MEK inhibitors (e.g., trametinib), KRAS G12C inhibitors (e.g., sotorasib), EGFR inhibitors, or CDK4/6 inhibitors may lead to more significant tumor regression and are a promising area for further investigation.[3][4][5][6][7]

Conclusion

RGT-018 is a promising SOS1 inhibitor with demonstrated in-vivo efficacy in KRAS-driven xenograft models. The provided protocols and data serve as a comprehensive guide for researchers to design and execute preclinical studies to further evaluate the therapeutic potential of RGT-018. Careful consideration of the experimental design, including the choice of model, dosage, and endpoints, is crucial for obtaining robust and reproducible results.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. medkoo.com [medkoo.com]
• 3. Discovery of RGT-018: A Potent, Selective, and Orally Bioavailable SOS1 Inhibitor for KRAS-Driven Cancers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. aacrjournals.org [aacrjournals.org]
• 6. Discovery of RGT-018, a SOS1 inhibitor for KRAS-driven cancer therapy | BioWorld [bioworld.com]
• 7. researchgate.net [researchgate.net]

Application Notes and Protocols for Studying KRAS-Mutated Colorectal Cancer with RGT-018

For Researchers, Scientists, and Drug Development Professionals

Introduction

KRAS is one of the most frequently mutated oncogenes in colorectal cancer (CRC), occurring in approximately 40-45% of metastatic cases.[1][2] These mutations are associated with resistance to standard therapies, including EGFR inhibitors.[2] The development of targeted therapies for KRAS-mutant cancers has been a significant challenge. RGT-018 is a potent and selective inhibitor of Son of Sevenless 1 (SOS1), a guanine (B1146940) nucleotide exchange factor that is a key activator of KRAS.[3][4][5][6][7][8][9] By blocking the interaction between SOS1 and KRAS, RGT-018 effectively suppresses KRAS signaling and inhibits the proliferation of a broad spectrum of KRAS-driven cancer cells.[3][5][6][7][9] Preclinical studies have demonstrated its potential as a monotherapy and in combination with other targeted agents to overcome resistance and induce tumor regression.[3][5][6][7][9]

These application notes provide detailed protocols for utilizing RGT-018 to study KRAS-mutated colorectal cancer in a laboratory setting. The included methodologies for in vitro and in vivo experiments are intended to guide researchers in evaluating the efficacy and mechanism of action of this novel SOS1 inhibitor.

Mechanism of Action of RGT-018

RGT-018 functions by selectively inhibiting the interaction between SOS1 and KRAS.[3] SOS1 facilitates the exchange of GDP for GTP on KRAS, leading to its activation.[3][7] Activated, GTP-bound KRAS then triggers downstream signaling cascades, primarily the RAF-MEK-ERK (MAPK) and PI3K-AKT pathways, which are critical for cell proliferation, survival, and differentiation.[3] In KRAS-driven cancers, mutations lock KRAS in a constitutively active state. RGT-018 binds to the catalytic pocket of SOS1, preventing it from engaging with KRAS.[6] This maintains KRAS in its inactive, GDP-bound state, thereby inhibiting downstream signaling and suppressing cancer cell growth.[3] This mechanism allows RGT-018 to be effective against a wide range of KRAS mutations.[3]

Caption: RGT-018 inhibits the SOS1-mediated activation of KRAS.

Data Presentation

In Vitro Efficacy of RGT-018

The following table summarizes the reported half-maximal inhibitory concentration (IC50) values for RGT-018 in various KRAS-mutant cancer cell lines. This data demonstrates the potent anti-proliferative activity of RGT-018 across different cancer types and KRAS mutation statuses.

Cell Line	Cancer Type	KRAS Mutation	Assay Type	IC50 (nM)	Reference
H358	Non-Small Cell Lung Cancer	G12C	3D Growth	36	[5]
MIA PaCa-2	Pancreatic Cancer	G12C	3D Growth	44	[5]
Various	NSCLC, Pancreatic, Colorectal	Various	3D Antiproliferation	30 - 800	[10]

In Vivo Efficacy of RGT-018

Preclinical studies in xenograft models have demonstrated the in vivo anti-tumor activity of RGT-018. The following table summarizes key findings from these studies.

Xenograft Model	Cancer Type	Dosing	Outcome	Reference
H358	Non-Small Cell Lung Cancer	100 mg/kg, p.o., q.d.	Tumor volume reduction	[10]
MIA PaCa-2	Pancreatic Cancer	100 mg/kg, p.o., q.d.	Tumor volume reduction	[10]
H358 & MIA PaCa-2	NSCLC & Pancreatic	12.5 - 100 mg/kg, p.o., q.d.	Reduction in pERK levels	[10]

Experimental Protocols

In Vitro 3D Spheroid Cell Viability Assay

This protocol details the methodology for assessing the effect of RGT-018 on the viability of colorectal cancer cells grown in a 3D spheroid culture, which more closely mimics the in vivo tumor microenvironment.

Caption: Workflow for 3D spheroid cell viability assay.

Materials:

• KRAS-mutated colorectal cancer cell lines (e.g., HCT-116, HT-29)

• Appropriate cell culture medium (e.g., McCoy's 5a for HT-29, DMEM for HCT-116) with 10% FBS

• 96-well or 384-well U-bottom, low-adhesion spheroid microplates

• RGT-018 stock solution (in DMSO)

• CellTiter-Glo® 3D Cell Viability Assay kit

• Multichannel pipette

• Humidified incubator (37°C, 5% CO2)

• Luminometer

Procedure:

• Cell Preparation: Culture colorectal cancer cells to 70-80% confluency. Harvest the cells and prepare a single-cell suspension.

• Cell Seeding: Dilute the cell suspension to the desired concentration (e.g., 1,000 to 5,000 cells/well in 100 µL for a 96-well plate). Seed the cells into the wells of the spheroid microplate.

• Spheroid Formation: Incubate the plates for 48-72 hours to allow for the formation of tight, defined spheroids.[11]

• Compound Preparation and Treatment: Prepare serial dilutions of RGT-018 in culture medium. Include a vehicle control (DMSO) at the same final concentration as the highest RGT-018 concentration. Carefully remove a portion of the medium from each well and replace it with the medium containing the appropriate concentration of RGT-018 or vehicle.

• Incubation: Incubate the treated spheroids for the desired treatment period (e.g., 7 days).[12]

• Cell Viability Assessment:

  • Allow the assay plate and CellTiter-Glo 3D reagent to equilibrate to room temperature for 30 minutes.[11]

  • Add a volume of CellTiter-Glo 3D reagent to each well equal to the volume of culture medium in the well.[11]

  • Mix the contents on an orbital shaker for 5 minutes to induce cell lysis.[11]

  • Incubate at room temperature for an additional 25 minutes to stabilize the luminescent signal.[11]

• Data Analysis: Measure the luminescence using a plate reader. The luminescent signal is proportional to the amount of ATP present, which is indicative of the number of viable cells. Calculate the IC50 values by plotting the percentage of viable cells against the log concentration of RGT-018.

Western Blot Analysis of pERK Signaling

This protocol describes how to assess the inhibitory effect of RGT-018 on the KRAS downstream signaling pathway by measuring the phosphorylation of ERK (pERK).

Caption: Workflow for Western Blot analysis of pERK.

Materials:

• KRAS-mutated colorectal cancer cells

• RGT-018

• RIPA buffer with protease and phosphatase inhibitors

• BCA Protein Assay Kit

• Laemmli sample buffer

• SDS-PAGE gels and running buffer

• PVDF or nitrocellulose membrane

• Transfer buffer

• Blocking buffer (5% BSA or non-fat dry milk in TBST)

• Primary antibodies: anti-pERK1/2, anti-total ERK1/2, and a loading control (e.g., anti-Actin or anti-GAPDH)

• HRP-conjugated secondary antibody

• Chemiluminescent substrate

• Imaging system

Procedure:

• Cell Culture and Treatment: Seed cells in 6-well plates and grow to 70-80% confluency. Treat the cells with various concentrations of RGT-018 for a specified time (e.g., 2 hours). Include a vehicle control.

• Cell Lysis: Wash the cells with ice-cold PBS and lyse them with ice-cold RIPA buffer containing protease and phosphatase inhibitors. Scrape the cells and collect the lysate.

• Protein Quantification: Determine the protein concentration of each lysate using a BCA protein assay.

• Sample Preparation: Normalize the protein concentrations and add Laemmli sample buffer. Boil the samples at 95-100°C for 5 minutes.

• SDS-PAGE: Load equal amounts of protein (20-30 µg) per lane onto an SDS-PAGE gel and run to separate the proteins by size.

• Protein Transfer: Transfer the separated proteins to a PVDF or nitrocellulose membrane.

• Immunoblotting:

  • Block the membrane with blocking buffer for 1 hour at room temperature.

  • Incubate the membrane with the primary antibody (e.g., anti-pERK, diluted 1:1000 in 5% BSA/TBST) overnight at 4°C.

  • Wash the membrane with TBST and incubate with the HRP-conjugated secondary antibody for 1 hour at room temperature.

• Signal Detection: Wash the membrane and apply the chemiluminescent substrate. Capture the signal using an imaging system.

• Stripping and Re-probing: The membrane can be stripped and re-probed with antibodies for total ERK and a loading control to ensure equal protein loading.

• Data Analysis: Perform densitometric analysis of the bands to quantify the relative levels of pERK normalized to total ERK and the loading control.

Colorectal Cancer Xenograft Mouse Model

This protocol outlines the procedure for establishing a colorectal cancer xenograft model to evaluate the in vivo efficacy of RGT-018.

Caption: Workflow for a colorectal cancer xenograft study.

Materials:

• Immunocompromised mice (e.g., nude or NOD/SCID)

• KRAS-mutated colorectal cancer cells

• PBS or Matrigel

• RGT-018 formulation for oral administration

• Vehicle control

• Calipers for tumor measurement

• Anesthesia

• Surgical instruments (for orthotopic models)

Procedure:

• Cell Preparation: Prepare a single-cell suspension of colorectal cancer cells in PBS or a mixture of PBS and Matrigel at a concentration of 5 x 10^6 to 1 x 10^7 cells in 50 µL.[3]

• Tumor Cell Implantation:

  • Subcutaneous Model: Inject the cell suspension subcutaneously into the flank of the mice.

  • Orthotopic Model: For a more clinically relevant model, inject the cell suspension into the cecal wall of the mice following a small laparotomy.[3][8][13]

• Tumor Growth Monitoring: Monitor the mice regularly for tumor formation. Once tumors are palpable, measure their dimensions with calipers every 2-3 days and calculate the tumor volume.

• Randomization and Treatment: When tumors reach a predetermined size (e.g., 100-200 mm³), randomize the mice into treatment and control groups. Administer RGT-018 (e.g., by oral gavage) and the vehicle control daily or as per the experimental design.

• Monitoring Efficacy and Toxicity: Continue to monitor tumor volume and the body weight of the mice throughout the study to assess treatment efficacy and toxicity.

• Endpoint and Tissue Collection: At the end of the study (based on tumor size limits or a set duration), euthanize the mice. Excise the tumors and, if desired, other organs for further analysis such as Western blotting for pERK, immunohistochemistry, or pharmacokinetic studies.

• Data Analysis: Compare the tumor growth rates and final tumor volumes between the RGT-018-treated and control groups to determine the in vivo anti-tumor efficacy.

Conclusion

RGT-018 represents a promising therapeutic agent for the treatment of KRAS-mutated colorectal cancer. The protocols provided in these application notes offer a framework for researchers to investigate the efficacy and mechanism of action of RGT-018 in relevant preclinical models. Adherence to these detailed methodologies will facilitate the generation of robust and reproducible data, contributing to the further development of this novel SOS1 inhibitor.

References

• 1. aacrjournals.org [aacrjournals.org]
• 2. Spheroid-Formation (Colonosphere) Assay for in Vitro Assessment and Expansion of Stem Cells in Colon Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Intracaecal Orthotopic Colorectal Cancer Xenograft Mouse Model [bio-protocol.org]
• 4. Patient-Derived Xenograft Models of Colorectal Cancer: Procedures for Engraftment and Propagation | Springer Nature Experiments [experiments.springernature.com]
• 5. benchchem.com [benchchem.com]
• 6. Establishment of a Patient-Derived Xenograft Model of Colorectal Cancer in CIEA NOG Mice and Exploring Smartfish Liquid Diet as a Source of Omega-3 Fatty Acids - PMC [pmc.ncbi.nlm.nih.gov]
• 7. benchchem.com [benchchem.com]
• 8. Frontiers | Cell Line Derived Xenograft Mouse Models Are a Suitable in vivo Model for Studying Tumor Budding in Colorectal Cancer [frontiersin.org]
• 9. Discovery of RGT-018: A Potent, Selective, and Orally Bioavailable SOS1 Inhibitor for KRAS-Driven Cancers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Discovery of RGT-018, a SOS1 inhibitor for KRAS-driven cancer therapy | BioWorld [bioworld.com]
• 11. corning.com [corning.com]
• 12. High-Content Assays for Characterizing the Viability and Morphology of 3D Cancer Spheroid Cultures - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Video: Orthotopic Implantation of Patient-Derived Cancer Cells in Mice Recapitulates Advanced Colorectal Cancer [jove.com]

Application Notes and Protocols for RGT-018 in Pancreatic Cancer Research Models

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the preclinical evaluation of RGT-018, a potent and selective inhibitor of Son of Sevenless 1 (SOS1), in pancreatic cancer models. The protocols detailed below are based on published research and are intended to guide the design and execution of similar experiments.

Introduction

Pancreatic cancer is a devastating disease with a high mortality rate, largely driven by mutations in the KRAS oncogene in over 90% of cases.[1] RGT-018 is a small molecule inhibitor that targets SOS1, a guanine (B1146940) nucleotide exchange factor (GEF) responsible for activating KRAS.[2][3] By inhibiting the interaction between SOS1 and KRAS, RGT-018 prevents the conversion of KRAS from its inactive GDP-bound state to its active GTP-bound state, thereby suppressing downstream signaling pathways that drive tumor growth and proliferation.[3][4] Preclinical studies have demonstrated the potential of RGT-018 as a monotherapy and in combination with other targeted agents in KRAS-driven cancers, including pancreatic cancer.[4][5]

Mechanism of Action and Signaling Pathway

RGT-018 functions as a selective inhibitor of SOS1, disrupting the protein-protein interaction between SOS1 and KRAS.[3] This inhibition is crucial in pancreatic cancer, where KRAS mutations lead to constitutive activation of downstream signaling cascades, most notably the RAF-MEK-ERK (MAPK) pathway, which promotes cell proliferation, survival, and differentiation. By preventing KRAS activation, RGT-018 effectively dampens the signaling output of this pathway.[3][4]

References

• 1. insights.inotiv.com [insights.inotiv.com]
• 2. Discovery of RGT-018: A Potent, Selective, and Orally Bioavailable SOS1 Inhibitor for KRAS-Driven Cancers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. medkoo.com [medkoo.com]
• 4. researchgate.net [researchgate.net]
• 5. aacrjournals.org [aacrjournals.org]

Application Notes and Protocols: 3D Cell Proliferation Assays with RGT-018

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for conducting 3D cell proliferation assays using RGT-018, a potent and selective SOS1 inhibitor. The information is intended to guide researchers in evaluating the anti-proliferative effects of RGT-018 in physiologically relevant 3D cell culture models.

Introduction to RGT-018

RGT-018 is a potent and orally active inhibitor of Son of Sevenless 1 (SOS1), a guanine (B1146940) nucleotide exchange factor that is a key activator of KRAS.[1][2][3] By binding to the catalytic pocket of SOS1, RGT-018 prevents the interaction between SOS1 and KRAS, thereby locking KRAS in its inactive, GDP-bound state.[2][4] This mechanism of action effectively suppresses the downstream signaling of the RAF-MEK-ERK and PI3K-AKT pathways, which are critical for cell proliferation and survival in cancers driven by KRAS mutations.[2] RGT-018 has demonstrated the ability to inhibit the proliferation of a broad spectrum of KRAS-driven cancer cells and can overcome resistance to approved KRAS G12C inhibitors.[2][4]

RGT-018 Signaling Pathway

The following diagram illustrates the signaling pathway targeted by RGT-018. By inhibiting SOS1, RGT-018 prevents the activation of KRAS, leading to the downregulation of downstream proliferative signaling cascades.

RGT-018 inhibits the SOS1-mediated activation of KRAS.

Experimental Protocols

3D Spheroid Formation Protocol

This protocol describes the generation of tumor spheroids, which are 3D aggregates of cancer cells that better mimic the in vivo tumor microenvironment compared to 2D monolayer cultures.

Materials:

• Cancer cell line of interest (e.g., HT-29, A549, MCF7, DU 145)[5]

• Complete cell culture medium (e.g., McCoy's 5a, F-12K, DMEM with 10% FBS)[5]

• Phosphate-Buffered Saline (PBS)

• Trypsin-EDTA (0.05%)

• Corning® Spheroid Microplates (e.g., 96-well U-bottom, low attachment surface)[5]

• Humidified incubator (37°C, 5% CO₂)

Procedure:

• Culture cells in standard 2D flasks to ~90% confluency.

• Wash cells twice with PBS and detach them using Trypsin-EDTA.[6]

• Neutralize trypsin with complete medium and gently pipette to create a single-cell suspension.[6]

• Centrifuge the cell suspension and resuspend the pellet in fresh complete medium.

• Perform a cell count using a hemacytometer or automated cell counter to determine cell concentration and viability.

• Dilute the cell suspension to the desired seeding density. The optimal density will vary by cell type and desired spheroid size (typically ranging from 1,000 to 10,000 cells per well for a 96-well plate).[5]

• Dispense 100 µL of the cell suspension into each well of the spheroid microplate.[5] Include control wells with medium only.

• Centrifuge the plate briefly at a low speed (e.g., 200 x g for 5 minutes) to facilitate cell aggregation at the bottom of the well.

• Incubate the plate in a humidified incubator at 37°C with 5% CO₂.

• Monitor spheroid formation daily. Typically, loose aggregates form within 24 hours, and tight, well-defined spheroids form within 48-72 hours.[5]

3D Cell Proliferation Assay with RGT-018

This protocol outlines the procedure for assessing the anti-proliferative effects of RGT-018 on pre-formed 3D tumor spheroids using a luminescence-based cell viability assay.

Materials:

• Pre-formed tumor spheroids in a 96-well spheroid microplate

• RGT-018 stock solution (dissolved in a suitable solvent like DMSO)

• Complete cell culture medium

• CellTiter-Glo® 3D Cell Viability Assay kit

• Luminometer

Procedure:

• Prepare serial dilutions of RGT-018 in complete cell culture medium to achieve the desired final concentrations.

• After 3 days of spheroid formation, carefully remove a portion of the old medium from each well and add the RGT-018 dilutions.

• Treat the spheroids with various concentrations of RGT-018 (and a vehicle control, e.g., DMSO) for a specified duration (e.g., 3, 5, 7, or 14 days, depending on the cell line).[4]

• At the end of the treatment period, allow the plate to equilibrate to room temperature for 30 minutes.

• Add CellTiter-Glo® 3D reagent to each well according to the manufacturer's instructions.[4][7]

• Mix the contents on an orbital shaker for 5 minutes to induce cell lysis.[4]

• Incubate the plate at room temperature for an additional 25 minutes to stabilize the luminescent signal.[4]

• Measure the luminescence using a plate reader. The luminescent signal is proportional to the amount of ATP present, which is indicative of the number of viable cells.

• Calculate the half-maximal inhibitory concentration (IC₅₀) values by plotting the luminescence signal against the logarithm of the RGT-018 concentration and fitting the data to a dose-response curve.

Experimental Workflow Diagram

Workflow for 3D cell proliferation assay with RGT-018.

Data Presentation

The anti-proliferative activity of RGT-018 has been evaluated in a panel of cancer cell lines with various KRAS, SOS1, and EGFR mutations using a 3D cell growth inhibition assay.[4] The following tables summarize the half-maximal inhibitory concentration (IC₅₀) values.

Table 1: Anti-proliferative Activity of RGT-018 in KRAS G12 and G13 Mutant Cancer Cell Lines

Cell Line	Cancer Type	Mutation	3D Growth IC₅₀ (nmol/L)
H358	Non-Small Cell Lung Cancer	KRAS G12C	36
MIA PaCa2	Pancreatic Cancer	KRAS G12C	44
SW403	Colorectal Cancer	KRAS G12D	30
AsPC1	Pancreatic Cancer	KRAS G12D	134
OCI-AML-5	Acute Myeloid Leukemia	KRAS G12D	633
LXF289	Lung Adenocarcinoma	KRAS G12V	40
HCT116	Colorectal Cancer	KRAS G13D	56

Data sourced from: Discovery of RGT-018: A Potent, Selective, and Orally Bioavailable SOS1 Inhibitor for KRAS-Driven Cancers.[4]

Table 2: Anti-proliferative Activity of RGT-018 in SOS1 and EGFR Mutant Cancer Cell Lines

Cell Line	Cancer Type	Mutation	3D Growth IC₅₀ (nmol/L)
NCI-H1793	Non-Small Cell Lung Cancer	SOS1 N233Y	100
OCI-AML-2	Acute Myeloid Leukemia	SOS1 N233Y	188
PC-9	Non-Small Cell Lung Cancer	EGFR ex19del	179

Data sourced from: Discovery of RGT-018: A Potent, Selective, and Orally Bioavailable SOS1 Inhibitor for KRAS-Driven Cancers.[4]

These data demonstrate that RGT-018 effectively inhibits the proliferation of various cancer cell lines harboring different mutations in a 3D cell culture model, highlighting its potential as a broad-spectrum agent for KRAS-driven cancers.[4]

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. medkoo.com [medkoo.com]
• 3. Discovery of RGT-018: A Potent, Selective, and Orally Bioavailable SOS1 Inhibitor for KRAS-Driven Cancers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. aacrjournals.org [aacrjournals.org]
• 5. corning.com [corning.com]
• 6. A Simple Hanging Drop Cell Culture Protocol for Generation of 3D Spheroids - PMC [pmc.ncbi.nlm.nih.gov]
• 7. reactionbiology.com [reactionbiology.com]

Application Notes and Protocols: Combining RGT-018 with MEK Inhibitors for Enhanced Anti-Cancer Efficacy in KRAS-Driven Models

For Researchers, Scientists, and Drug Development Professionals

Introduction

KRAS is one of the most frequently mutated oncogenes in human cancers, including non-small cell lung cancer (NSCLC), pancreatic cancer, and colorectal cancer.[1][2][3] The development of effective therapies against KRAS-driven tumors has been a long-standing challenge. RGT-018 is a potent and selective oral inhibitor of Son of Sevenless 1 (SOS1), a guanine (B1146940) nucleotide exchange factor that is a key activator of KRAS.[1][2][4] By binding to the catalytic domain of SOS1, RGT-018 prevents the interaction with KRAS, effectively locking KRAS in its inactive, GDP-bound state.[1][2] This leads to the suppression of downstream signaling through the RAF-MEK-ERK (MAPK) pathway, which is crucial for cancer cell proliferation and survival.[1]

MEK inhibitors, which target a downstream kinase in the MAPK pathway, have shown clinical activity in some cancers. However, their efficacy as single agents in KRAS-mutant tumors is often limited by feedback reactivation of the pathway. Preclinical evidence strongly suggests that combining a SOS1 inhibitor like RGT-018 with a MEK inhibitor can lead to a more profound and sustained inhibition of MAPK signaling, resulting in enhanced anti-tumor activity and potentially overcoming resistance.[1][2][4] This combination represents a promising therapeutic strategy for a broad population of patients with KRAS-driven cancers.[1]

Rationale for Combination Therapy

The combination of RGT-018 and a MEK inhibitor is based on the principle of vertical inhibition of the MAPK signaling pathway. RGT-018 targets an upstream node (SOS1-mediated KRAS activation), while a MEK inhibitor acts on a downstream kinase (MEK). This dual blockade is hypothesized to:

• Induce Synergistic Anti-Proliferative Effects: By inhibiting the pathway at two critical points, the combination can lead to a more potent suppression of signals that drive cancer cell growth than either agent alone.

• Overcome Adaptive Resistance: Inhibition of MEK can lead to a feedback-mediated reactivation of upstream signaling, including increased SOS1 activity. RGT-018 can abrogate this feedback loop, leading to a more durable response.

• Achieve Significant Tumor Regression: Preclinical studies have shown that the combination of RGT-018 with MEK inhibitors can lead to significant tumor regression in xenograft models of KRAS-driven cancers.[1][4]

Signaling Pathway and Point of Intervention

The following diagram illustrates the MAPK signaling pathway and the points of inhibition for RGT-018 and MEK inhibitors.

Caption: Dual inhibition of the MAPK pathway by RGT-018 and a MEK inhibitor.

Preclinical Data Summary

The following tables summarize the available preclinical data for RGT-018 as a single agent and in combination with MEK inhibitors. While direct quantitative synergy data (e.g., Combination Index) from peer-reviewed publications are not yet available, the qualitative descriptions from these studies indicate a strong synergistic interaction.

Table 1: In Vitro Activity of RGT-018 in KRAS-Mutant Cancer Cell Lines

Cell Line	Cancer Type	KRAS Mutation	Assay	IC50 (nM)	Reference
H358	NSCLC	G12C	pERK Inhibition	10	[2]
MIA PaCa-2	Pancreatic	G12C	pERK Inhibition	9	[2]
H358	NSCLC	G12C	3D Cell Growth	36	[2]
MIA PaCa-2	Pancreatic	G12C	3D Cell Growth	44	[2]

Table 2: In Vitro Combination Activity of RGT-018 and MEK Inhibitors

Cell Line	Cancer Type	Combination	Observed Effect	Reference
MIA PaCa-2	Pancreatic	RGT-018 (<0.1 µM) + Trametinib (<1 nM)	Enhanced antiproliferative effect and more potent suppression of pERK levels compared to single agents.	[5]
H358	NSCLC	RGT-018 + Trametinib or Cobimetinib	More robust antiproliferation effect and further suppression of pERK levels.	[4]
AsPC-1	Pancreatic	RGT-018 + Trametinib or Cobimetinib	More robust antiproliferation effect and further suppression of pERK levels.	[4]

Table 3: In Vivo Activity of RGT-018 and MEK Inhibitor Combination

Xenograft Model	Cancer Type	Treatment	Observed Effect	Reference
H358	NSCLC	RGT-018 (100 mg/kg, o.d.) + Trametinib	Reduction in tumor volume.	[5]
MIA PaCa-2	Pancreatic	RGT-018 (100 mg/kg, o.d.) + Trametinib	Reduction in tumor volume.	[5]
H358	NSCLC	RGT-018 (12.5-100 mg/kg, o.d.) + Trametinib (0.1 mg/kg, b.i.d.)	Further suppression of pERK levels in tumor tissues.	[4]
H358, MIA PaCa-2	NSCLC, Pancreatic	RGT-018 + Trametinib	Significant tumor regression.	[1][4]

Experimental Protocols

The following are detailed protocols for key experiments to evaluate the combination of RGT-018 and a MEK inhibitor.

Experimental Workflow Overview

Caption: A generalized workflow for preclinical evaluation of RGT-018 and MEK inhibitor combination.

Protocol 1: 3D Cell Proliferation (Spheroid) Assay

Objective: To determine the anti-proliferative effects of RGT-018 and a MEK inhibitor, alone and in combination, on KRAS-mutant cancer cell lines grown in a 3D spheroid model.

Materials:

• KRAS-mutant cancer cell lines (e.g., H358, MIA PaCa-2)

• Complete cell culture medium (e.g., RPMI-1640 with 10% FBS)

• Ultra-low attachment 96-well round-bottom plates

• RGT-018 (stock solution in DMSO)

• MEK inhibitor (e.g., Trametinib; stock solution in DMSO)

• 3D cell viability reagent (e.g., CellTiter-Glo® 3D)

• Luminometer

Procedure:

• Cell Seeding:

  • Trypsinize and count cells.

  • Resuspend cells in complete medium to a concentration of 2,500 cells/100 µL.

  • Seed 100 µL of the cell suspension into each well of an ultra-low attachment 96-well plate.

  • Centrifuge the plate at 300 x g for 10 minutes to facilitate spheroid formation.

  • Incubate at 37°C, 5% CO2 for 3-4 days to allow for spheroid formation.

• Drug Treatment:

  • Prepare serial dilutions of RGT-018 and the MEK inhibitor in complete medium.

  • For single-agent dose-response, add 100 µL of the drug dilutions to the wells containing spheroids.

  • For combination studies, create a dose-response matrix where varying concentrations of RGT-018 are combined with varying concentrations of the MEK inhibitor.

  • Include vehicle control (DMSO) wells.

  • Incubate the plate for an additional 72-96 hours.

• Viability Assessment:

  • Equilibrate the plate and the CellTiter-Glo® 3D reagent to room temperature.

  • Add 100 µL of CellTiter-Glo® 3D reagent to each well.

  • Mix on an orbital shaker for 5 minutes to induce cell lysis.

  • Incubate at room temperature for 30 minutes to stabilize the luminescent signal.

  • Read luminescence using a plate reader.

• Data Analysis:

  • Normalize the data to the vehicle-treated controls.

  • Calculate IC50 values for single agents using non-linear regression.

  • For combination data, calculate synergy scores using a suitable model (e.g., Bliss independence or Loewe additivity).

Protocol 2: Western Blotting for pERK Pharmacodynamics

Objective: To assess the effect of RGT-018 and a MEK inhibitor, alone and in combination, on the phosphorylation of ERK in cancer cell lines.

Materials:

• KRAS-mutant cancer cell lines

• 6-well plates

• RGT-018 and MEK inhibitor

• RIPA lysis buffer with protease and phosphatase inhibitors

• BCA protein assay kit

• SDS-PAGE gels and running buffer

• PVDF membrane

• Blocking buffer (e.g., 5% BSA in TBST)

• Primary antibodies: anti-pERK1/2 (Thr202/Tyr204), anti-total ERK1/2, anti-GAPDH or β-actin

• HRP-conjugated secondary antibody

• ECL substrate and imaging system

Procedure:

• Cell Treatment and Lysis:

  • Seed cells in 6-well plates and allow them to adhere overnight.

  • Treat cells with the desired concentrations of RGT-018, MEK inhibitor, or the combination for a specified time (e.g., 2, 8, 24 hours).

  • Wash cells with ice-cold PBS and add 100-200 µL of ice-cold lysis buffer to each well.

  • Scrape the cells and transfer the lysate to a microcentrifuge tube.

  • Incubate on ice for 30 minutes and then centrifuge at 14,000 x g for 15 minutes at 4°C.

  • Collect the supernatant.

• Protein Quantification and Sample Preparation:

  • Determine the protein concentration of each lysate using a BCA assay.

  • Normalize all samples to the same protein concentration.

  • Add Laemmli sample buffer and boil at 95°C for 5 minutes.

• SDS-PAGE and Western Blotting:

  • Load equal amounts of protein (20-30 µg) per lane onto an SDS-PAGE gel.

  • Run the gel and transfer the proteins to a PVDF membrane.

  • Block the membrane with 5% BSA in TBST for 1 hour at room temperature.

  • Incubate the membrane with the primary anti-pERK antibody overnight at 4°C.

  • Wash the membrane and incubate with the HRP-conjugated secondary antibody for 1 hour at room temperature.

  • Wash the membrane and apply the ECL substrate.

  • Capture the chemiluminescent signal.

• Stripping and Re-probing:

  • Strip the membrane and re-probe with anti-total ERK and a loading control antibody (e.g., GAPDH) to ensure equal protein loading.

• Data Analysis:

  • Quantify band intensities using densitometry software.

  • Normalize the pERK signal to the total ERK signal.

Protocol 3: In Vivo Xenograft Efficacy Study

Objective: To evaluate the anti-tumor efficacy of RGT-018 and a MEK inhibitor, alone and in combination, in a murine xenograft model.

Materials:

• Immunocompromised mice (e.g., BALB/c nude)

• KRAS-mutant cancer cell line (e.g., H358 or MIA PaCa-2)

• Matrigel

• RGT-018 and MEK inhibitor formulations for oral gavage

• Vehicle control

• Calipers for tumor measurement

• Anesthesia and euthanasia supplies

Procedure:

• Tumor Implantation:

  • Subcutaneously inject a suspension of cancer cells (e.g., 5 x 10^6 cells) mixed with Matrigel into the flank of each mouse.

• Tumor Growth and Randomization:

  • Monitor tumor growth by measuring tumor volume with calipers (Volume = 0.5 x length x width^2).

  • When tumors reach an average volume of 150-200 mm³, randomize the mice into treatment groups (e.g., Vehicle, RGT-018 alone, MEK inhibitor alone, Combination).

• Drug Administration:

  • Administer the drugs and vehicle via oral gavage according to the specified doses and schedule (e.g., RGT-018 at 100 mg/kg once daily; Trametinib at 0.1 mg/kg twice daily).

• Monitoring:

  • Measure tumor volumes and mouse body weights 2-3 times per week.

  • Monitor the animals for any signs of toxicity.

• Study Endpoint and Tissue Collection:

  • Continue treatment for a predefined period (e.g., 21-28 days) or until tumors in the control group reach a specified size.

  • At the end of the study, euthanize the mice and excise the tumors.

  • Tumors can be weighed and a portion can be snap-frozen for pharmacodynamic analysis (e.g., Western blot for pERK).

• Data Analysis:

  • Calculate the percent tumor growth inhibition (TGI) for each treatment group compared to the vehicle control.

  • Analyze the statistical significance of the differences between treatment groups.

Conclusion

The combination of the SOS1 inhibitor RGT-018 with a MEK inhibitor represents a scientifically sound and promising strategy for the treatment of KRAS-driven cancers. The preclinical data, although still emerging, strongly support the synergistic potential of this combination to enhance anti-proliferative effects and induce tumor regression. The protocols provided herein offer a framework for researchers to further investigate and validate this therapeutic approach in relevant preclinical models. Further studies are warranted to fully quantify the synergistic interactions and to elucidate the full potential of this combination in a clinical setting.

References

• 1. Discovery of RGT-018: A Potent, Selective, and Orally Bioavailable SOS1 Inhibitor for KRAS-Driven Cancers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. aacrjournals.org [aacrjournals.org]
• 3. aacrjournals.org [aacrjournals.org]
• 4. researchgate.net [researchgate.net]
• 5. Discovery of RGT-018, a SOS1 inhibitor for KRAS-driven cancer therapy | BioWorld [bioworld.com]

Application Notes and Protocols: RGT-018 in Combination with KRASG12C Inhibitors for Cancer Studies

For Researchers, Scientists, and Drug Development Professionals

Introduction

KRAS is one of the most frequently mutated oncogenes in human cancers, including non-small cell lung cancer (NSCLC), colorectal cancer (CRC), and pancreatic cancer.[1][2] The development of covalent inhibitors specifically targeting the KRASG12C mutation, such as sotorasib (B605408) and adagrasib, has marked a significant advancement in treating these malignancies.[1][2] However, both intrinsic and acquired resistance can limit the efficacy of these targeted therapies.[3][4]

A promising strategy to enhance the anti-tumor activity of KRASG12C inhibitors and overcome resistance is the combination with inhibitors of Son of Sevenless 1 (SOS1).[4][5] SOS1 is a guanine (B1146940) nucleotide exchange factor (GEF) that plays a crucial role in activating KRAS by facilitating the exchange of GDP for GTP, leading to the activation of downstream oncogenic signaling pathways like the RAF-MEK-ERK and PI3K-AKT pathways. RGT-018 is a potent and selective oral inhibitor of SOS1 that blocks the interaction between SOS1 and KRAS.[1][2]

By inhibiting SOS1, RGT-018 prevents the activation of both wild-type and mutant KRAS, making it an attractive agent for combination therapies.[1][5] The dual inhibition of SOS1 and KRASG12C is expected to lead to a more profound and sustained suppression of KRAS signaling, resulting in enhanced anti-tumor efficacy and potentially delaying the onset of resistance.[3][4][5]

These application notes provide an overview of the preclinical data and detailed protocols for studying the combination of RGT-018 with KRASG12C inhibitors in cancer models.

Data Presentation

In Vitro Efficacy of RGT-018 and Combination with KRASG12C Inhibitors

Cell Line	Cancer Type	KRAS Mutation	Assay	RGT-018 IC50 (nM)	Combination Effect with KRASG12C inhibitor	Reference
H358	NSCLC	G12C	pERK Inhibition	10	Enhanced antiproliferative effects with sotorasib	[1]
MIA PaCa-2	Pancreatic	G12C	pERK Inhibition	9	Enhanced antiproliferative effects and pERK suppression with trametinib (B1684009) (MEK inhibitor)	[6]
H358	NSCLC	G12C	3D Growth	36	Enhanced antiproliferative effects with sotorasib	[1]
MIA PaCa-2	Pancreatic	G12C	3D Growth	44	N/A	[1]
H358	NSCLC	G12C	3D Antiproliferation	N/A	Enhanced antiproliferative effects with sotorasib (60 nM RGT-018)	[6]

In Vivo Efficacy of RGT-018 and Combination with KRASG12C Inhibitors in Xenograft Models

Xenograft Model	Cancer Type	Treatment Groups	Dosing Schedule	Outcome	Reference
H358	NSCLC	RGT-018	12.5, 25, 50, 100 mg/kg, p.o., q.d.	Dose-dependent reduction in pERK levels	[7]
MIA PaCa-2	Pancreatic	RGT-018	12.5, 25, 50, 100, 200 mg/kg, p.o., q.d.	Dose-dependent reduction in pERK levels	[7]
H358	NSCLC	RGT-018	25, 50, 100 mg/kg, p.o., q.d. for 28 days	Tumor growth inhibition	[7]
MIA PaCa-2	Pancreatic	RGT-018	25, 50, 100 mg/kg, p.o., q.d. for 28 days	Tumor growth inhibition	[7]
H358	NSCLC	RGT-018 + Sotorasib	100 mg/kg RGT-018, p.o., q.d.	Reduction in tumor volume	[6]
MIA PaCa-2	Pancreatic	RGT-018 + Trametinib (MEK inhibitor)	100 mg/kg RGT-018, p.o., q.d.	Reduction in tumor volume	[6]

Signaling Pathway and Experimental Workflows

Caption: SOS1-KRAS Signaling Pathway and Points of Inhibition.

References

• 1. aacrjournals.org [aacrjournals.org]
• 2. Discovery of RGT-018: A Potent, Selective, and Orally Bioavailable SOS1 Inhibitor for KRAS-Driven Cancers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. aacrjournals.org [aacrjournals.org]
• 4. researchgate.net [researchgate.net]
• 5. Combined KRASG12C and SOS1 inhibition enhances and extends the anti-tumor response in KRASG12C-driven cancers by addressing intrinsic and acquired resistance - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Discovery of RGT-018, a SOS1 inhibitor for KRAS-driven cancer therapy | BioWorld [bioworld.com]
• 7. researchgate.net [researchgate.net]

Technical Notes & Optimization

Overcoming resistance to KRASG12C inhibitors with RGT-018

Welcome to the technical support center for RGT-018, a potent and selective SOS1 inhibitor designed to overcome resistance to KRASG12C inhibitors in cancer research. This resource provides troubleshooting guidance, answers to frequently asked questions, and detailed protocols to assist your experimental work.

Frequently Asked Questions (FAQs)

Q1: What is the mechanism of action for RGT-018?

A1: RGT-018 is a potent and orally active inhibitor of Son of Sevenless 1 (SOS1).[1][2] SOS1 is a crucial guanine (B1146940) nucleotide exchange factor (GEF) that activates KRAS by promoting the exchange of GDP for GTP.[2][3] By binding to the catalytic site of SOS1, RGT-018 blocks the SOS1-KRAS interaction, which locks KRAS in its inactive, GDP-bound state.[2] This suppression of KRAS activation effectively inhibits downstream oncogenic signaling through the RAF-MEK-ERK (MAPK) pathway.[2]

Q2: How does RGT-018 overcome resistance to KRASG12C inhibitors?

A2: Resistance to KRASG12C inhibitors often arises from the reactivation of the RAS-MAPK pathway.[4] This can occur through various mechanisms, including secondary mutations in KRAS (e.g., Y96D, G13D), amplification of the KRASG12C allele, or activation of upstream signaling.[4][5][6] Since RGT-018 targets SOS1, which is upstream of KRAS, it can prevent KRAS activation regardless of many of these resistance mechanisms.[2][3] Preclinical studies have shown that RGT-018 can overcome resistance caused by clinically acquired KRAS mutations, either as a single agent or in combination with other inhibitors.[3][7]

Q3: Can RGT-018 be used in combination with other inhibitors?

A3: Yes, RGT-018 has shown enhanced anti-tumor activity when combined with other targeted agents.[3][7] Synergistic effects have been observed in preclinical models when RGT-018 is combined with KRASG12C inhibitors (like sotorasib (B605408) or adagrasib), MEK inhibitors (like trametinib), EGFR inhibitors, or CDK4/6 inhibitors.[3][7][8] Such combinations can lead to more profound and durable tumor regression by providing a more complete blockade of the MAPK pathway and other compensatory signaling routes.[3][9][10]

Q4: What is the selectivity profile of RGT-018?

A4: RGT-018 is a highly selective inhibitor for SOS1. In biochemical assays, it demonstrated over 5,000-fold selectivity for SOS1 compared to the closely related SOS2.[7] In a broad kinase panel screening of 330 kinases, RGT-018 showed minimal off-target activity at a concentration of 1 μM.[8]

Q5: How should RGT-018 be stored and handled?

A5: For long-term storage (months to years), RGT-018 should be kept at -20°C in a dry, dark environment.[2] For short-term storage (days to weeks), it can be stored at 0-4°C.[2] Stock solutions should be stored at -80°C for up to 6 months or -20°C for up to 1 month.[1]

Troubleshooting Guide

Problem 1: I am not observing the expected decrease in cell viability in my KRASG12C inhibitor-resistant cell line after RGT-018 treatment.

Possible Cause	Suggested Solution
Suboptimal Concentration	Perform a dose-response curve to determine the optimal IC50 for your specific cell line. IC50 values for RGT-018 in 3D cell proliferation assays typically range from 0.03 to 0.8 μM for sensitive KRAS-driven cancer cell lines.[8]
Assay Duration	Ensure a sufficient treatment duration. Anti-proliferation assays are often run for at least 72 hours.[11] For some cell lines, longer incubation times (e.g., 6 days) may be necessary.[12]
Specific Resistance Mechanism	Your cell line's resistance may be driven by a mechanism that bypasses the need for SOS1-mediated KRAS activation (e.g., a downstream mutation in BRAF or MEK).[5] Consider sequencing the cell line to identify resistance mutations. In such cases, a combination therapy approach may be required (e.g., RGT-018 + MEK inhibitor).[3]
2D vs. 3D Culture Conditions	The sensitivity to some pathway inhibitors is more apparent in 3D spheroid cultures than in 2D monolayers.[13] If using a 2D assay, consider switching to a 3D culture model to better recapitulate in vivo conditions.

Problem 2: My Western blot does not show a significant reduction in phosphorylated ERK (p-ERK) levels following RGT-018 treatment.

Possible Cause	Suggested Solution
Timing of Lysate Collection	The effect of RGT-018 on p-ERK levels can be transient. Collect cell lysates at multiple time points (e.g., 2, 4, 8, and 24 hours) after treatment to capture the optimal window of pathway inhibition.[4][9]
Insufficient Drug Concentration	Confirm that you are using a concentration of RGT-018 sufficient to inhibit SOS1 activity in your cell model. This should be at or above the IC50 for cell proliferation.
Feedback Reactivation	Inhibition of one node in the MAPK pathway can sometimes lead to feedback reactivation through other mechanisms.[14] Analyze p-MEK and total ERK levels as controls. Consider a combination therapy approach to achieve a more sustained pathway inhibition.
Antibody Quality / Protocol	Ensure the quality and specificity of your primary antibodies for p-ERK and total ERK. Optimize your Western blot protocol, including lysis buffer composition and transfer conditions.

Quantitative Data Summary

Table 1: In Vitro Inhibitory Activity of RGT-018

Assay Type	Target / Cell Line	Mutant KRAS Status	IC50 Value	Reference
Biochemical Assay	SOS1:KRASG12D Interaction	G12D	8 nM	[7]
Biochemical Assay	SOS1:KRASG12C Interaction	G12C	19 nM	[7]
3D Cell Proliferation	H358 (NSCLC)	G12C	~30 - 60 nM	[8]
3D Cell Proliferation	MIA PaCa-2 (Pancreatic)	G12C	~30 - 100 nM	[8]

| 3D Cell Proliferation | Panel of NSCLC, Pancreatic, Colorectal Cancer Cells | Various | 30 - 800 nM |[8] |

Table 2: In Vivo Anti-Tumor Efficacy of RGT-018

Xenograft Model	Treatment	Dosage	Outcome	Reference
MIA PaCa-2	RGT-018 Monotherapy	100 mg/kg, p.o., q.d.	Significant reduction in tumor volume	[8]
H358	RGT-018 Monotherapy	100 mg/kg, p.o., q.d.	Significant reduction in tumor volume	[8]
MIA PaCa-2	RGT-018 + Trametinib (MEKi)	100 mg/kg (RGT-018)	Enhanced tumor volume reduction vs. monotherapy	[8]
H358	RGT-018 + Sotorasib (KRASG12Ci)	100 mg/kg (RGT-018)	Enhanced tumor volume reduction vs. monotherapy	[8]

| KRASG12C Models | RGT-018 + Adagrasib (KRASG12Ci) | Not specified | Augmented anti-tumor activity in 8 of 12 models |[10] |

Visualized Pathways and Workflows

Caption: KRAS activation cycle and points of inhibition by RGT-018 and KRASG12C inhibitors.

Caption: Workflow for evaluating RGT-018 efficacy in resistant KRASG12C models.

Detailed Experimental Protocols

Protocol 1: 3D Spheroid Cell Viability Assay

• Cell Seeding: Seed 500-2000 cells per well in a 96-well ultra-low attachment spheroid plate in 100 µL of complete growth medium.

• Spheroid Formation: Centrifuge the plate at low speed (e.g., 300 x g) for 10 minutes and incubate at 37°C, 5% CO2 for 3-4 days to allow for spheroid formation.

• Compound Preparation: Prepare a 2X serial dilution of RGT-018 in a separate 96-well plate.

• Treatment: Carefully add 100 µL of the 2X compound dilutions to the corresponding wells of the spheroid plate, resulting in a 1X final concentration. Include vehicle control (e.g., 0.1% DMSO) wells.

• Incubation: Incubate the plate for 72-144 hours at 37°C, 5% CO2.

• Viability Measurement: Assess cell viability using a luminescence-based assay (e.g., CellTiter-Glo® 3D). Add the reagent according to the manufacturer's instructions, incubate, and read luminescence on a plate reader.

• Data Analysis: Normalize the luminescence readings to the vehicle control wells. Plot the normalized values against the log of the drug concentration and fit a four-parameter logistic curve to determine the IC50 value.

Protocol 2: Western Blot for MAPK Pathway Inhibition

• Cell Culture and Treatment: Seed cells in 6-well plates and grow until they reach 70-80% confluency. Treat cells with vehicle control or RGT-018 at desired concentrations (e.g., 1X and 5X the predetermined IC50) for the desired time points (e.g., 4 hours).

• Lysis: Aspirate the media and wash cells once with ice-cold PBS. Add 100-150 µL of ice-cold RIPA buffer supplemented with protease and phosphatase inhibitors. Scrape the cells, transfer the lysate to a microfuge tube, and incubate on ice for 30 minutes.

• Protein Quantification: Centrifuge the lysates at 14,000 x g for 15 minutes at 4°C. Transfer the supernatant to a new tube and determine the protein concentration using a BCA assay.

• Sample Preparation: Normalize protein concentrations for all samples. Add Laemmli sample buffer and boil at 95°C for 5 minutes.

• SDS-PAGE and Transfer: Load 20-30 µg of protein per lane onto an SDS-PAGE gel. Run the gel and then transfer the proteins to a PVDF membrane.

• Immunoblotting:

  • Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour at room temperature.

  • Incubate with primary antibodies (e.g., anti-p-ERK1/2, anti-total ERK1/2, anti-Actin) overnight at 4°C.

  • Wash the membrane 3 times with TBST.

  • Incubate with HRP-conjugated secondary antibody for 1 hour at room temperature.

  • Wash the membrane 3 times with TBST.

• Detection: Apply an enhanced chemiluminescence (ECL) substrate and visualize the protein bands using a digital imager. Quantify band intensity using appropriate software and normalize p-ERK levels to total ERK and the loading control (Actin).

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. medkoo.com [medkoo.com]
• 3. Discovery of RGT-018: A Potent, Selective, and Orally Bioavailable SOS1 Inhibitor for KRAS-Driven Cancers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Clinical acquired resistance to KRASG12C inhibition through a novel KRAS switch-II pocket mutation and polyclonal alterations converging on RAS-MAPK reactivation - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Mechanisms of Acquired Resistance to KRAS G12C Inhibition in Patients With Cancer - The ASCO Post [ascopost.com]
• 7. aacrjournals.org [aacrjournals.org]
• 8. Discovery of RGT-018, a SOS1 inhibitor for KRAS-driven cancer therapy | BioWorld [bioworld.com]
• 9. Combined KRASG12C and SOS1 inhibition enhances and extends the anti-tumor response in KRASG12C-driven cancers by addressing intrinsic and acquired resistance - PMC [pmc.ncbi.nlm.nih.gov]
• 10. The SOS1 Inhibitor MRTX0902 Blocks KRAS Activation and Demonstrates Antitumor Activity in Cancers Dependent on KRAS Nucleotide Loading - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. SHP2 inhibition diminishes KRASG12C cycling and promotes tumor microenvironment remodeling - PMC [pmc.ncbi.nlm.nih.gov]
• 13. aacrjournals.org [aacrjournals.org]
• 14. Mechanisms of resistance to KRASG12C-targeted therapy - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Optimizing RGT-018 Dosage to Minimize Off-Target Effects

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on optimizing the dosage of the hypothetical kinase inhibitor, RGT-018, to minimize off-target effects. Here you will find answers to frequently asked questions, troubleshooting guides for common experimental issues, and detailed protocols for key assays.

Frequently Asked Questions (FAQs)

Q1: What are off-target effects and why are they a concern for a small molecule inhibitor like RGT-018?

Off-target effects occur when a drug, such as RGT-018, binds to and alters the function of proteins other than its intended therapeutic target.[1][2] These unintended interactions can lead to a variety of undesirable outcomes, including cellular toxicity, misleading experimental results, and adverse side effects in a clinical setting.[3][4] Identifying and minimizing these effects is a critical step in preclinical drug development to ensure the observed biological response is due to the inhibition of the intended target and to increase the potential for success in clinical trials.[1]

Q2: What are the initial signs that RGT-018 might be causing off-target effects in my cell-based assays?

Several indicators may suggest that the observed cellular phenotype is due to off-target activities of RGT-018.[1] These include:

• Unexpected Cytotoxicity: Significant cell death is observed at concentrations intended to be specific for the primary target.[1]

• Discrepancy with Genetic Validation: The phenotype observed with RGT-018 differs from the phenotype seen when the target protein is knocked down (e.g., via siRNA) or knocked out (e.g., via CRISPR).[1]

• Inconsistent Results with Structurally Different Inhibitors: A different inhibitor targeting the same protein produces a different cellular outcome.[1]

• High Effective Concentration: The concentration of RGT-018 required to see a cellular effect is substantially higher than its biochemical potency (IC50 or Ki) against the purified target enzyme.[1][5]

Q3: What experimental approaches can be used to identify the specific off-target interactions of RGT-018?

A multi-pronged approach is recommended to comprehensively profile the selectivity of RGT-018:

• Kinome Profiling: This is a broad screening of RGT-018 against a large panel of kinases to determine its selectivity profile.[6] Commercial services can test the compound against hundreds of human kinases.[7][8]

• Cellular Thermal Shift Assay (CETSA): This method assesses the direct binding of RGT-018 to its target and potentially off-targets in a cellular environment by measuring changes in protein thermal stability.[9][10][11]

• Rescue Experiments: Transfecting cells with a drug-resistant mutant of the intended target should reverse the on-target effects, but not the off-target effects, helping to distinguish between the two.[6]

• Western Blotting: This can be used to analyze the phosphorylation status of known downstream effectors of the intended target, as well as key proteins in related signaling pathways that might be affected by off-target inhibition.[6]

Troubleshooting Guides

Issue 1: High variability between replicate wells in my RGT-018 dose-response assay.

High variability can obscure the true effect of the compound and lead to inaccurate IC50 calculations.

Potential Cause	Troubleshooting Step
Pipetting Inaccuracy	Ensure pipettes are properly calibrated, especially for small volumes. Use a master mix of reagents to minimize well-to-well variation.[5][12]
Compound Solubility Issues	Visually inspect for precipitation of RGT-018 in the culture media. Confirm the compound's solubility under final assay conditions.[5][6]
Edge Effects	Evaporation from the outer wells of a microplate can concentrate reagents. Avoid using the outermost wells or fill them with sterile buffer or media to create a humidity barrier.[5][12]
Inconsistent Incubation Time	Use a multi-channel pipette or automated liquid handler to ensure simultaneous addition of reagents to start or stop the reaction.[5][12]

Issue 2: The IC50 value for RGT-018 is significantly higher in my cell-based assay compared to the biochemical assay.

This is a common observation and can be attributed to several factors.

Potential Cause	Troubleshooting Step
Low Cell Permeability	The compound may not efficiently cross the cell membrane. Assess permeability using methods like the Parallel Artificial Membrane Permeability Assay (PAMPA).[13]
High ATP Concentration in Cells	In vitro kinase assays are often run at low ATP concentrations. The high physiological ATP concentration inside cells can outcompete ATP-competitive inhibitors like RGT-018, reducing their apparent potency.[5] Consider running biochemical assays at higher ATP concentrations (e.g., 1 mM) to better mimic cellular conditions.[14]
Active Efflux	The compound may be actively transported out of the cell by efflux pumps (e.g., P-glycoprotein). This can be tested using cell lines that overexpress specific transporters.[13]
Compound Instability	RGT-018 may be unstable in cell culture media or subject to metabolic degradation over the course of the experiment. Assess its stability in media over time.[13]

Data Presentation

Table 1: Hypothetical Kinome Profiling Data for RGT-018

This table illustrates sample data from a kinase profiling service, showing the percent inhibition of a panel of kinases at a fixed concentration of RGT-018 (e.g., 1 µM).

Kinase Target	Family	% Inhibition at 1 µM RGT-018
Target Kinase A (On-Target)	TK	98%
Off-Target Kinase X	CAMK	85%
Off-Target Kinase Y	AGC	62%
Off-Target Kinase Z	CMGC	15%
... (other kinases)	...	<10%

Table 2: Dose-Response Data for RGT-018 On-Target vs. Off-Target Kinase

This table summarizes hypothetical IC50 values, which are crucial for determining the selectivity window.

Assay Type	Target	RGT-018 IC50
Biochemical Assay	Target Kinase A	5 nM
Biochemical Assay	Off-Target Kinase X	150 nM
Cell-Based Assay	Target Kinase A Pathway	50 nM
Cell-Based Assay	Off-Target Kinase X Pathway	1.2 µM

Experimental Protocols

Protocol 1: Kinome Profiling

Objective: To determine the selectivity of RGT-018 by screening it against a large panel of kinases.[6]

Methodology:

• Compound Preparation: Prepare a concentrated stock solution of RGT-018 (e.g., 10 mM in DMSO). For the assay, dilute the compound to a final concentration significantly higher than its on-target IC50 (e.g., 1 µM) in the appropriate assay buffer.[6]

• Kinase Panel Selection: Utilize a commercial kinase profiling service. These services offer various panel sizes, covering a significant portion of the human kinome.[7][8]

• Assay Format: The service will typically perform a competition binding assay or an activity-based radiometric or fluorescence assay.[7][15][16]

• Data Analysis: The results are usually provided as percent inhibition relative to a vehicle control. Potent off-target hits are those showing significant inhibition (e.g., >50%). Follow up by determining the IC50 values for these hits to quantify their potency relative to the on-target kinase.

Protocol 2: Cellular Thermal Shift Assay (CETSA) - Isothermal Dose-Response

Objective: To confirm target engagement of RGT-018 in intact cells and determine its potency for stabilizing the target protein.[9][17]

Methodology:

• Cell Culture and Treatment: Culture cells to approximately 80% confluency. Treat cells with a serial dilution of RGT-018 (e.g., 0.01 µM to 100 µM) and a vehicle control (DMSO) for 1-2 hours at 37°C.[9]

• Cell Harvesting and Thermal Challenge: Harvest and wash the cells in PBS. Resuspend the cell pellets in PBS. Heat all samples at a single, predetermined temperature (a temperature that results in ~50% soluble protein in the vehicle control) for 3 minutes, followed by immediate cooling.[9]

• Cell Lysis: Lyse the cells by repeated freeze-thaw cycles or by adding a suitable lysis buffer with protease inhibitors.[9][17]

• Clarification of Lysates: Centrifuge the lysates at high speed (e.g., 20,000 x g) for 20 minutes at 4°C to pellet the aggregated proteins.[9]

• Western Blot Analysis:

  • Collect the supernatant (soluble protein fraction).

  • Determine the protein concentration of each sample (e.g., using a BCA assay).[17]

  • Normalize the protein concentration for all samples.

  • Perform SDS-PAGE and Western blotting using a primary antibody specific for the target protein.[17]

• Data Analysis: Quantify the band intensities. Plot the normalized intensity versus the logarithm of the RGT-018 concentration. Fit the data to a dose-response curve to determine the EC50 of target engagement.[9][17]

Visualizations

References

• 1. benchchem.com [benchchem.com]
• 2. Facebook [cancer.gov]
• 3. How can off-target effects of drugs be minimised? [synapse.patsnap.com]
• 4. Off-Target Effects Analysis | Creative Diagnostics [creative-diagnostics.com]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. reactionbiology.com [reactionbiology.com]
• 8. pharmaron.com [pharmaron.com]
• 9. benchchem.com [benchchem.com]
• 10. Screening for Target Engagement using the Cellular Thermal Shift Assay - CETSA - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 11. Real-Time Cellular Thermal Shift Assay to Monitor Target Engagement - PMC [pmc.ncbi.nlm.nih.gov]
• 12. benchchem.com [benchchem.com]
• 13. resources.biomol.com [resources.biomol.com]
• 14. assayquant.com [assayquant.com]
• 15. kinaselogistics.com [kinaselogistics.com]
• 16. Kinase Screening & Profiling Services - Creative Biogene [creative-biogene.com]
• 17. benchchem.com [benchchem.com]

RGT-018 solubility and stability in different solvents

This technical support center provides researchers, scientists, and drug development professionals with detailed information on the solubility and stability of RGT-018. Below you will find frequently asked questions (FAQs), troubleshooting guides, and experimental protocols to assist in your research.

Frequently Asked Questions (FAQs)

Q1: What is the recommended solvent for preparing a stock solution of RGT-018?

A1: The recommended solvent for preparing a stock solution of RGT-018 is dimethyl sulfoxide (B87167) (DMSO). It is soluble in fresh DMSO at concentrations of up to 100 mg/mL.[1][2] It is important to use newly opened or anhydrous DMSO, as hygroscopic DMSO can significantly reduce the solubility of the compound.[3]

Q2: What is the solubility of RGT-018 in other common laboratory solvents?

Q3: How should I store the solid compound and stock solutions of RGT-018?

A3: Proper storage is crucial to maintain the integrity of RGT-018.

• Solid Compound: Store in a dry, dark place. For short-term storage (days to weeks), 0-4°C is suitable. For long-term storage (months to years), -20°C is recommended.[4] The powder form is stable for up to 3 years when stored at -20°C.[1]

• Stock Solutions: Aliquot the stock solution to avoid repeated freeze-thaw cycles. Store at -80°C for up to 6 months or at -20°C for up to 1 month.[1][3]

Q4: My RGT-018 is not dissolving properly in DMSO. What should I do?

A4: If you are experiencing solubility issues with RGT-018 in DMSO, please refer to our troubleshooting guide below. Common reasons for poor solubility include using old or wet DMSO and insufficient mixing.

Q5: How do I prepare a working solution of RGT-018 for in vivo experiments?

A5: A common formulation for in vivo oral administration involves a multi-solvent system. A detailed protocol for preparing a working solution is provided in the Experimental Protocols section. It is recommended to prepare these solutions fresh on the day of use.[3]

Data Presentation

RGT-018 Solubility Data

Solvent	Solubility	Concentration (mM)	Notes
DMSO	100 mg/mL[1]	186.73 mM	Use fresh, anhydrous DMSO.[1][3]
DMSO	≥ 20 mg/mL[3]	≥ 37.35 mM	Ultrasonic and adjusting pH to 2 with 1M HCl may aid dissolution.[3]
Water	Insoluble[1]	-
Ethanol	Insoluble[1]	-

RGT-018 Stability and Storage Recommendations

Form	Storage Temperature	Duration
Solid Powder	-20°C	3 years[1]
Solid Powder	4°C	2 years[3]
In Solvent	-80°C	6 months[3]
In Solvent	-20°C	1 month[3]

Troubleshooting Guide

Issue: RGT-018 fails to dissolve or precipitates out of solution.

Possible Cause	Troubleshooting Step
Old or wet DMSO	Use a fresh, unopened bottle of anhydrous DMSO. Moisture in DMSO can significantly lower the solubility of RGT-018.[1][3]
Insufficient mixing	Vortex the solution for 1-2 minutes. If the compound is still not dissolved, gentle warming in a 37°C water bath or sonication for up to 5 minutes may help.
Precipitation in aqueous media	When diluting a DMSO stock solution into an aqueous buffer for in vitro assays, the final DMSO concentration should be kept low (typically <1%) to avoid precipitation.
Saturation limit exceeded	Ensure you are not exceeding the known solubility limits of RGT-018 in the chosen solvent.

Experimental Protocols

Protocol for Preparing a 10 mM Stock Solution of RGT-018 in DMSO

• Weigh the Compound: Accurately weigh the required amount of RGT-018 powder (Molecular Weight: 535.52 g/mol ). For 1 mL of a 10 mM stock solution, you will need 5.36 mg.

• Add Solvent: Add the appropriate volume of fresh, anhydrous DMSO to the vial containing the RGT-018 powder.

• Dissolve: Vortex the solution thoroughly until the compound is completely dissolved. Gentle warming (37°C) or brief sonication can be used to aid dissolution if necessary.

• Store: Aliquot the stock solution into smaller volumes and store at -20°C or -80°C.[3]

Protocol for Preparing a Working Solution for in vivo Oral Administration

This protocol is for preparing a formulation with a final concentration of ≥ 2 mg/mL.[3]

• Prepare Stock Solution: First, prepare a 20 mg/mL stock solution of RGT-018 in fresh DMSO.

• Add Co-solvents: For a 1 mL final volume, sequentially add the following, ensuring the solution is mixed thoroughly after each addition:

  • 100 µL of the 20 mg/mL RGT-018 DMSO stock solution.

  • 400 µL of PEG300.

  • 50 µL of Tween-80.

  • 450 µL of saline (0.9% w/v NaCl in ddH₂O).

• Final Mixture: The final solution should be clear. If precipitation occurs, gentle heating or sonication may be used to redissolve the compound. This working solution should be prepared fresh on the day of the experiment.[3]

Visualizations

RGT-018 Mechanism of Action: SOS1-KRAS Signaling Pathway Inhibition

RGT-018 is a selective inhibitor of Son of Sevenless 1 (SOS1), a guanine (B1146940) nucleotide exchange factor that activates KRAS.[4] By binding to SOS1, RGT-018 prevents the exchange of GDP for GTP on KRAS, locking it in an inactive state.[4] This suppresses downstream signaling through the RAF-MEK-ERK and PI3K-AKT pathways, which are critical for cell proliferation in KRAS-driven cancers.[4]

Caption: RGT-018 inhibits SOS1, preventing KRAS activation and downstream signaling.

Experimental Workflow: Solubility Testing

The following workflow outlines a general procedure for determining the solubility of RGT-018 in a new solvent.

Caption: A general workflow for determining the solubility of RGT-018.

References

• 1. selleckchem.com [selleckchem.com]
• 2. aacrjournals.org [aacrjournals.org]
• 3. medchemexpress.com [medchemexpress.com]
• 4. medkoo.com [medkoo.com]

Troubleshooting In-Vivo Study Inconsistencies with RGT-018: A Technical Guide

This technical support center provides researchers, scientists, and drug development professionals with a comprehensive guide to troubleshooting potential inconsistencies encountered during in-vivo studies with RGT-018, a potent and selective SOS1 inhibitor. By addressing common challenges in a direct question-and-answer format, this guide aims to ensure the successful execution and interpretation of pre-clinical experiments.

Frequently Asked Questions (FAQs) & Troubleshooting

Q1: We are observing lower than expected anti-tumor efficacy of RGT-018 in our xenograft model. What are the potential causes and how can we troubleshoot this?

Potential Causes & Troubleshooting Steps:

• Suboptimal Dosing or Formulation:

  • Verification: Double-check the formulation of RGT-018. Ensure the vehicle used is appropriate and that the compound is fully solubilized.[1] RGT-018 is intended for oral administration.[1][2][3][4]

  • Dose Escalation: Preclinical studies have shown efficacy at doses of 100 mg/kg administered orally once daily.[5] If using a lower dose, consider a dose-escalation study to determine the optimal therapeutic window in your specific model.

• Animal Model Selection:

  • KRAS Mutation Status: RGT-018 is a SOS1 inhibitor designed to target KRAS-driven cancers.[1][2][6] Confirm that the cancer cell line used for the xenograft harbors a KRAS mutation that is sensitive to SOS1 inhibition.

  • Tumor Growth Rate: Rapidly growing tumors may require earlier intervention or combination therapy to achieve significant regression.

• Drug Administration and Bioavailability:

  • Oral Gavage Technique: Ensure proper oral gavage technique to avoid misdosing.

  • Pharmacokinetic (PK) Analysis: If feasible, conduct a pilot PK study to confirm that RGT-018 is being absorbed and reaching therapeutic concentrations in the plasma and tumor tissue of your animal model.

Q2: Our in-vivo study with RGT-018 is showing high variability in tumor growth inhibition between individual animals. What could be the reason and how can we minimize this?

Potential Causes & Troubleshooting Steps:

• Inconsistent Tumor Implantation:

  • Cell Viability and Number: Ensure a consistent number of viable cancer cells are implanted in each animal.

  • Implantation Site: Use a consistent anatomical location for tumor implantation to minimize variability in tumor vascularization and growth.

• Animal Health and Husbandry:

  • Health Status: Use healthy animals of a consistent age and weight. Underlying health issues can impact tumor growth and drug metabolism.

  • Environmental Factors: Maintain consistent housing conditions (e.g., temperature, light cycle, diet) as these can influence animal physiology and experimental outcomes.

• Randomization and Blinding:

  • Proper Grouping: Randomize animals into treatment and control groups to prevent selection bias.[7]

  • Blinded Analysis: Whenever possible, the individuals administering the treatment and assessing the outcomes should be blinded to the treatment groups to minimize unconscious bias.[7]

Q3: We are observing unexpected toxicity or adverse effects in our animal models treated with RGT-018. What should we do?

Potential Causes & Troubleshooting Steps:

• Dose and Formulation:

  • Dose Reduction: The administered dose might be too high for the specific animal strain or model. Consider reducing the dose or the frequency of administration.

  • Vehicle Toxicity: Evaluate the toxicity of the vehicle alone in a control group to rule out any adverse effects from the formulation components.

• Off-Target Effects:

  • Selectivity Profile: RGT-018 is reported to be highly selective for SOS1 over SOS2 and a panel of 330 kinases.[2][3][5][8] However, at very high concentrations, off-target effects can't be entirely ruled out.

  • Histopathology: Conduct a thorough necropsy and histopathological analysis of major organs to identify any potential target organs for toxicity.

• Animal Model Sensitivity:

  • Strain Differences: Different mouse or rat strains can have varying sensitivities to therapeutic compounds. If possible, test RGT-018 in a different, well-characterized strain.

Data Presentation: Summary of Preclinical Efficacy

The following table summarizes key quantitative data from preclinical studies of RGT-018, providing a benchmark for expected in-vivo outcomes.

Parameter	Cell Line	Animal Model	RGT-018 Dose	Outcome	Reference
Tumor Growth Inhibition	MIA PaCa-2 (Pancreatic Cancer)	Xenograft Mice	100 mg/kg (p.o., q.d.)	Reduction in tumor volume 35 days post-inoculation	[5]
Tumor Growth Inhibition	H358 (NSCLC)	Xenograft Mice	100 mg/kg (p.o., q.d.)	Reduction in tumor volume 35 days post-inoculation	[5]
pERK Level Reduction	MIA PaCa-2	In-vivo models	12.5 to 100 mg/kg (p.o., q.d.)	Reduction in pERK levels	[5]
pERK Level Reduction	H358	In-vivo models	12.5 to 100 mg/kg (p.o., q.d.)	Reduction in pERK levels	[5]
Combination Therapy	MIA PaCa-2	Xenograft Mice	100 mg/kg (p.o., q.d.) with trametinib	Enhanced tumor volume reduction	[5]
Combination Therapy	H358	Xenograft Mice	100 mg/kg (p.o., q.d.) with sotorasib	Enhanced tumor volume reduction	[5]

Experimental Protocols

Key Experiment: In-Vivo Tumor Xenograft Efficacy Study

This protocol outlines a general methodology for assessing the in-vivo efficacy of RGT-018 in a subcutaneous xenograft mouse model.

• Cell Culture: Culture a KRAS-mutant human cancer cell line (e.g., MIA PaCa-2 or H358) under standard conditions.

• Animal Model: Utilize immunodeficient mice (e.g., nude or SCID), 6-8 weeks old.

• Tumor Implantation:

  • Harvest cancer cells during their exponential growth phase.

  • Resuspend cells in a suitable medium (e.g., PBS or Matrigel) at a concentration of 1 x 10^7 cells/mL.

  • Subcutaneously inject 100 µL of the cell suspension into the flank of each mouse.

• Tumor Growth Monitoring:

  • Allow tumors to grow to a palpable size (e.g., 100-200 mm³).

  • Measure tumor dimensions with calipers every 2-3 days and calculate tumor volume using the formula: (Length x Width²) / 2.

• Randomization and Treatment:

  • When tumors reach the desired size, randomize the mice into treatment and control groups.

  • Prepare RGT-018 in an appropriate vehicle for oral administration.

  • Administer RGT-018 (e.g., 100 mg/kg) or vehicle control orally once daily.

• Efficacy Assessment:

  • Continue monitoring tumor volume and body weight throughout the study.

  • At the end of the study, euthanize the animals and excise the tumors for further analysis (e.g., weight measurement, western blotting for pERK levels, histopathology).

• Data Analysis:

  • Compare the tumor growth rates and final tumor volumes between the RGT-018 treated group and the vehicle control group using appropriate statistical methods.

Mandatory Visualizations

RGT-018 Mechanism of Action: SOS1 Signaling Pathway

Caption: RGT-018 inhibits the SOS1-mediated activation of KRAS.

General Troubleshooting Workflow for In-Vivo Experiments

References

• 1. medkoo.com [medkoo.com]
• 2. Discovery of RGT-018: A Potent, Selective, and Orally Bioavailable SOS1 Inhibitor for KRAS-Driven Cancers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. Discovery of RGT-018, a SOS1 inhibitor for KRAS-driven cancer therapy | BioWorld [bioworld.com]
• 6. medchemexpress.com [medchemexpress.com]
• 7. Tackling In Vivo Experimental Design [modernvivo.com]
• 8. researchgate.net [researchgate.net]

Addressing acquired resistance to RGT-018 in cancer cells

Technical Support Center: RGT-018 Acquired Resistance

Welcome to the technical support center for RGT-018, a potent and selective tyrosine kinase inhibitor (TKI) targeting FGFR2 fusions and rearrangements in Intrahepatic Cholangiocarcinoma (ICC). This resource provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to address challenges related to acquired resistance.

Frequently Asked Questions (FAQs)

Q1: My RGT-018-sensitive cancer cell line is showing decreased responsiveness. What are the likely mechanisms of acquired resistance?

A1: Acquired resistance to FGFR inhibitors like RGT-018 in FGFR2-driven cancers typically arises from two main mechanisms:

• On-target Resistance: Secondary mutations in the FGFR2 kinase domain that prevent the drug from binding effectively. The most common are "gatekeeper" mutations.[1][2][3]

• Bypass Pathway Activation: Upregulation of other signaling pathways that circumvent the need for FGFR2 signaling, allowing cancer cells to continue to proliferate despite the FGFR2 blockade. Common bypass pathways include MET and EGFR.[4][5][6][7][8]

Q2: What is the most common on-target resistance mutation for FGFR2 inhibitors, and how does it affect RGT-018?

A2: The most frequently observed on-target resistance is a "gatekeeper" mutation, specifically the V564F (V565F in some isoforms) mutation in the FGFR2 kinase domain.[1][9][10][11] This mutation involves the substitution of a valine with a bulkier phenylalanine residue, which creates a steric hindrance that physically blocks RGT-018 from fitting into its binding pocket.[9][11][12] While the kinase can still be active, the drug can no longer inhibit it effectively.

Q3: How can I confirm if my resistant cell line has developed a known resistance mechanism?

A3: To investigate the mechanism of resistance, a multi-step approach is recommended:

• Confirm Resistance Phenotype: Perform a dose-response assay (e.g., MTT or CTG) to quantify the shift in the IC50 value between your parental (sensitive) and the suspected resistant cell line.

• Check for On-Target Mutations: Use Sanger sequencing or Next-Generation Sequencing (NGS) to analyze the FGFR2 kinase domain for mutations like V564F.[11][13]

• Investigate Bypass Pathways: Use Western blotting to check for the upregulation and phosphorylation of key proteins in common bypass pathways, such as p-MET and p-EGFR.[4][7][14]

Troubleshooting Guides & Experimental Protocols

Guide 1: Investigating a Loss of RGT-018 Sensitivity

This guide provides a logical workflow to diagnose the cause of acquired resistance in your cell line model.

References

• 1. aacrjournals.org [aacrjournals.org]
• 2. Landscape of Clinical Resistance Mechanisms to FGFR Inhibitors in FGFR2-Altered Cholangiocarcinoma - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Mechanisms of resistance to FGFR inhibitors in the treatment of advanced cholangiocarcinoma with FGFR mutations: A literature review [accscience.com]
• 4. MET-Pyk2 Axis Mediates Acquired Resistance to FGFR Inhibition in Cancer Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 5. aacrjournals.org [aacrjournals.org]
• 6. Mechanisms of acquired resistance to fibroblast growth factor receptor targeted therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 7. EGFR inhibition potentiates FGFR inhibitor therapy and overcomes resistance in FGFR2 fusion-positive cholangiocarcinoma - PMC [pmc.ncbi.nlm.nih.gov]
• 8. aacrjournals.org [aacrjournals.org]
• 9. OncoKB™ - MSK's Precision Oncology Knowledge Base [oncokb.org]
• 10. FGFR Inhibition in Cholangiocarcinoma: Overcoming Acquired Resistance [jhoponline.com]
• 11. Polyclonal secondary FGFR2 mutations drive acquired resistance to FGFR inhibition in patients with FGFR2 fusion-positive cholangiocarcinoma - PMC [pmc.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. A Simplified Sanger Sequencing Method for Detection of Relevant SARS-CoV-2 Variants - PMC [pmc.ncbi.nlm.nih.gov]
• 14. benchchem.com [benchchem.com]

RGT-018 Technical Support Center: Storage, Handling, and Experimental Guidance

This technical support center provides researchers, scientists, and drug development professionals with best practices for the storage and handling of RGT-018. Below you will find troubleshooting guides and frequently asked questions to ensure the integrity and optimal performance of this compound in your experiments.

Frequently Asked Questions (FAQs)

Q1: How should I store RGT-018 upon receipt?

A: RGT-018 is shipped as a non-hazardous chemical at ambient temperature and is stable for several weeks during ordinary shipping and customs processing.[1] Upon receipt, it is crucial to store the compound under the recommended conditions to ensure its long-term stability.

Q2: What are the recommended storage conditions for RGT-018 powder?

A: For optimal stability, RGT-018 powder should be stored in a dry and dark environment.[1] Specific temperature recommendations from different suppliers vary slightly but generally fall within a consistent range. Refer to the table below for a summary of storage conditions.

Q3: How should I prepare and store stock solutions of RGT-018?

A: Stock solutions should be prepared using an appropriate solvent, such as DMSO.[2][3][4] It is recommended to use fresh, high-purity DMSO, as it can be hygroscopic and moisture absorption may reduce the solubility of RGT-018.[3] For long-term storage, it is advisable to aliquot the stock solutions into smaller volumes to avoid repeated freeze-thaw cycles.[3]

Q4: What is the mechanism of action of RGT-018?

A: RGT-018 is a potent and selective inhibitor of Son of Sevenless 1 (SOS1).[3][5] SOS1 is a guanine (B1146940) nucleotide exchange factor that activates KRAS by facilitating the exchange of GDP for GTP.[1][6] By inhibiting the interaction between SOS1 and KRAS, RGT-018 effectively locks KRAS in its inactive, GDP-bound state.[1] This suppression of KRAS activation inhibits downstream signaling pathways, such as the RAF-MEK-ERK and PI3K-AKT pathways, which are critical for cell proliferation in KRAS-driven cancers.[1]

Storage and Stability Data

The following tables summarize the recommended storage conditions for RGT-018 as a solid powder and in solution.

Table 1: Recommended Storage Conditions for RGT-018 Powder

Condition	Temperature	Duration	Source
Short-term	0 to 4°C	Days to weeks	[1]
Long-term	-20°C	Months to years	[1]
General	-20°C	3 years	[2][3]
4°C	2 years	[2]

Table 2: Recommended Storage Conditions for RGT-018 Stock Solutions

Temperature	Duration	Source
-80°C	6 months to 1 year	[2][3]
-20°C	1 month	[2][3]
0 to 4°C	Days to weeks	[1]

Experimental Protocols and Solution Preparation

In Vitro Stock Solution Preparation (DMSO)

For in vitro experiments, RGT-018 can be dissolved in dimethyl sulfoxide (B87167) (DMSO).[2][3][4]

• Concentration: Stock solutions can be prepared at concentrations up to 100 mg/mL (186.73 mM).[3] Another source suggests 20 mg/mL (37.35 mM).[2][4]

• Procedure: To enhance solubility, ultrasonic treatment and adjusting the pH to 2 with 1 M HCl may be necessary.[2][4] It is critical to use newly opened, anhydrous DMSO as the compound's solubility can be significantly impacted by moisture.[2][3]

In Vivo Formulation Preparation

For in vivo studies, a multi-step solvent system is often required. Always prepare these solutions fresh for immediate use.[3]

Example Formulation 1:

• Start with a 10% DMSO solution of RGT-018.

• Add 40% PEG300.

• Add 5% Tween-80.

• Finally, add 45% saline to reach the final volume. This formulation can achieve a solubility of ≥ 2 mg/mL.[4]

Example Formulation 2:

• Prepare a stock solution in DMSO (e.g., 100 mg/mL or 116 mg/mL).

• For a 1 mL working solution, add 50 µL of the DMSO stock to 400 µL of PEG300 and mix until clear.

• Add 50 µL of Tween-80 and mix until clear.

• Add 500 µL of ddH₂O to adjust the final volume to 1 mL.[3]

Example Formulation 3 (Corn Oil):

• Prepare a stock solution in DMSO (e.g., 116 mg/mL).

• For a 1 mL working solution, add 50 µL of the clear DMSO stock solution to 950 µL of corn oil and mix thoroughly.[3]

Troubleshooting Guide

Issue: Difficulty dissolving RGT-018 in DMSO.

• Possible Cause: The DMSO may have absorbed moisture.

• Solution: Use a fresh, unopened bottle of anhydrous, high-purity DMSO.[3] Gentle warming and sonication can also aid in dissolution.[2][4] For some preparations, adjusting the pH to 2 with 1M HCl is recommended.[2][4]

Issue: Precipitate forms after adding aqueous buffer to the DMSO stock.

• Possible Cause: RGT-018 has low solubility in aqueous solutions.[3] The final concentration of DMSO in the aqueous buffer may be too low to maintain solubility.

• Solution: Increase the final percentage of DMSO in your experimental medium, if permissible for your assay. Alternatively, prepare a more dilute stock solution in DMSO before adding it to the aqueous buffer. For in vivo studies, use a formulation with co-solvents like PEG300 and Tween-80 to improve solubility.[2][3][4]

Issue: Inconsistent experimental results.

• Possible Cause 1: Improper storage of RGT-018 powder or stock solutions, leading to degradation.

• Solution 1: Strictly adhere to the recommended storage conditions. Store powder in a dry, dark place at -20°C for long-term storage.[1] Aliquot stock solutions and store them at -80°C to avoid freeze-thaw cycles.[3]

• Possible Cause 2: Repeated freeze-thaw cycles of stock solutions.

• Solution 2: Prepare single-use aliquots of your stock solution to maintain its integrity.[3]

Visual Guides

References

• 1. medkoo.com [medkoo.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. selleckchem.com [selleckchem.com]
• 4. file.medchemexpress.com [file.medchemexpress.com]
• 5. Discovery of RGT-018: A Potent, Selective, and Orally Bioavailable SOS1 Inhibitor for KRAS-Driven Cancers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]

Interpreting unexpected results in RGT-018 experiments

Welcome to the technical support center for RGT-018. This resource is designed for researchers, scientists, and drug development professionals to provide guidance on interpreting unexpected experimental results. RGT-018 is a selective, ATP-competitive small molecule inhibitor of Kinase-Y (KY), a key component of the Growth Factor Signaling Pathway (GFSP).

Frequently Asked Questions (FAQs)

Q1: What is the mechanism of action for RGT-018?

A1: RGT-018 is a selective inhibitor of Kinase-Y (KY). It functions by competing with ATP for binding to the kinase's catalytic site. This inhibition is expected to block the phosphorylation of KY and its downstream target, Protein-Z (PZ), leading to a reduction in cell proliferation in cell lines where the GFSP is overactive.

Q2: What are the expected outcomes of a successful RGT-018 experiment?

A2: In a typical cell-based assay, successful treatment with RGT-018 should result in:

• A dose-dependent decrease in cell viability.

• Reduced phosphorylation of KY and PZ, observable via Western blot.[1]

• A thermal shift in a Cellular Thermal Shift Assay (CETSA), indicating direct target engagement.[2]

Q3: What are common reasons for inconsistent results between experiments?

A3: Inconsistent results can arise from several factors, including variations in cell passage number, different lots of reagents (like serum or media), and inconsistent incubation times.[3] It is also crucial to ensure that RGT-018 is properly stored and that fresh dilutions are prepared for each experiment to avoid compound degradation.[1]

Q4: My IC50 value for RGT-018 is higher than what is reported in the literature. What could be the cause?

A4: Discrepancies in IC50 values can be due to differences in experimental conditions. Factors such as cell seeding density, the type of cell viability assay used, and the ATP concentration in in-vitro kinase assays can all influence the apparent potency of the inhibitor.[4] For instance, many compounds show promise in biochemical assays but are less effective in cell-based assays.[5]

Troubleshooting Unexpected Results

Issue 1: No significant decrease in cell viability after RGT-018 treatment.

This is a common issue that can point to several potential problems in the experimental setup.

Decision Tree for No Decrease in Cell Viability

A decision tree to diagnose a lack of effect on cell viability.

Potential Cause	Troubleshooting Steps	Expected Outcome
Inactive RGT-018	Ensure RGT-018 is stored correctly at -80°C. Prepare fresh dilutions from a powder stock for each experiment. Avoid multiple freeze-thaw cycles.[1]	A fresh batch of the compound should restore the expected biological activity.
Sub-optimal Concentration	Perform a dose-response experiment with a broad range of concentrations (e.g., from 10 nM to 50 µM) to determine the optimal inhibitory concentration for your cell line.[1]	Identification of the effective concentration range for RGT-018 in your specific experimental setup.
Insufficient Treatment Duration	Conduct a time-course experiment (e.g., 24, 48, 72 hours) to identify the optimal treatment duration for observing a significant effect on cell viability.[6]	Determination of the necessary incubation time to observe the desired phenotypic effect.
Cell Line Resistance	Confirm that your chosen cell line expresses the target Kinase-Y and that the GFSP is active. Some cell lines may have compensatory signaling pathways that bypass the inhibition of KY.[7]	Confirmation that the cellular model is appropriate for testing the effects of RGT-018.

Issue 2: Inconsistent or no inhibition of KY and PZ phosphorylation in Western Blot.

Western blot data that contradicts cell viability results can be perplexing. Here's how to troubleshoot it.

Logical Flow for Western Blot Troubleshooting

A logical workflow to troubleshoot unexpected western blot data.

Potential Cause	Troubleshooting Steps	Expected Outcome
Poor Sample Quality	Ensure that cell lysates are prepared with ice-cold lysis buffer containing fresh protease and phosphatase inhibitors to prevent protein degradation and dephosphorylation.[1]	Preservation of the phosphorylation status of target proteins, leading to more reliable results.
Antibody Issues	Validate the specificity and sensitivity of your primary antibodies for both the phosphorylated and total forms of KY and PZ. Include a positive control, such as lysates from cells treated with a known activator of the GFSP.[6]	Clear and specific bands at the expected molecular weights, confirming antibody performance.
Lack of Target Engagement	Perform a Cellular Thermal Shift Assay (CETSA) to confirm that RGT-018 is binding to Kinase-Y within the cell.[8]	A shift in the melting temperature of KY in the presence of RGT-018 confirms direct target engagement.
Off-Target Effects	If you observe unexpected changes in other signaling pathways, consider performing a kinome-wide selectivity screen to identify potential off-target interactions of RGT-018.[7]	Identification of any unintended kinase targets that may be responsible for the observed phenotype.[7]

Issue 3: High variability in cell viability assay results.

High variability between replicate wells can obscure the true effect of RGT-018.

Potential Cause	Troubleshooting Steps	Expected Outcome
Inconsistent Cell Seeding	Ensure your cell suspension is thoroughly mixed before and during plating to avoid clumps and ensure a uniform cell number in each well.[9]	Reduced well-to-well variability in cell number, leading to more consistent assay results.
Edge Effects	Avoid using the outer wells of the microplate, as they are more prone to evaporation. Alternatively, fill the outer wells with sterile PBS or media to create a humidity barrier.[9]	Minimized evaporation and temperature gradients across the plate, resulting in more uniform cell growth.
Pipetting Errors	Regularly calibrate your pipettes and use consistent pipetting techniques for adding cells, RGT-018, and assay reagents.[9]	Increased accuracy and precision in liquid handling, leading to lower variability in the data.
Solvent Toxicity	Ensure the final concentration of the solvent (e.g., DMSO) is consistent across all wells and is below the toxic threshold for your cell line (typically <0.5%).[3]	Elimination of solvent-induced cytotoxicity that could confound the interpretation of RGT-018's effects.

Experimental Protocols

Protocol 1: Cell Viability Assay (MTT)

• Cell Seeding: Plate cells in a 96-well plate at a pre-determined optimal density and allow them to adhere overnight.[9]

• RGT-018 Treatment: Prepare serial dilutions of RGT-018 in complete cell culture medium. Replace the existing medium with the RGT-018 dilutions. Include appropriate controls: untreated cells, vehicle (solvent) control, and a positive control.[3]

• Incubation: Incubate the plate for the desired duration (e.g., 48 or 72 hours) at 37°C in a humidified incubator with 5% CO2.

• MTT Addition: Add MTT reagent to each well and incubate for 2-4 hours, allowing viable cells to convert MTT to formazan (B1609692) crystals.

• Solubilization: Add solubilization solution (e.g., DMSO) to each well to dissolve the formazan crystals.

• Data Acquisition: Measure the absorbance at the appropriate wavelength using a microplate reader.

Protocol 2: Western Blotting for Phospho-KY and Phospho-PZ

• Cell Lysis: After treatment with RGT-018, wash the cells with ice-cold PBS and lyse them in RIPA buffer supplemented with protease and phosphatase inhibitors.[1]

• Protein Quantification: Determine the protein concentration of each lysate using a BCA assay to ensure equal loading.[10]

• SDS-PAGE and Transfer: Separate the protein lysates on an SDS-PAGE gel and transfer them to a PVDF membrane.[10]

• Blocking and Antibody Incubation: Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour. Incubate with primary antibodies against phospho-KY, total KY, phospho-PZ, and total PZ overnight at 4°C.[10]

• Secondary Antibody and Detection: Wash the membrane and incubate with an HRP-conjugated secondary antibody. Detect the signal using an ECL substrate and an imaging system.[10]

• Analysis: Quantify the band intensities and normalize the phosphorylated protein levels to the total protein levels.

Protocol 3: Cellular Thermal Shift Assay (CETSA)

• Cell Treatment: Treat cultured cells with either RGT-018 or a vehicle control for a specified time.[8]

• Heat Challenge: Aliquot the cell suspension into PCR tubes and heat them at a range of temperatures (e.g., 40°C to 70°C) for 3 minutes, followed by cooling.[10]

• Cell Lysis: Lyse the cells using freeze-thaw cycles.[10]

• Separation of Soluble Fraction: Centrifuge the lysates to separate the soluble protein fraction from the aggregated proteins.[8]

• Western Blot Analysis: Analyze the soluble fractions by Western blotting using an antibody against Kinase-Y.[10]

• Data Analysis: Quantify the band intensities at each temperature and plot the results to determine the melting curves. A shift in the melting curve for RGT-018-treated cells compared to the control indicates target engagement.[10]

Signaling Pathway Diagram

The Growth Factor Signaling Pathway (GFSP) and the point of inhibition by RGT-018.

The GFSP is activated by growth factors, leading to the activation of KY, which in turn phosphorylates PZ, promoting cell proliferation. RGT-018 inhibits KY.

References

• 1. benchchem.com [benchchem.com]
• 2. Screening for Target Engagement using the Cellular Thermal Shift Assay - CETSA - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. Assessing the Inhibitory Potential of Kinase Inhibitors In Vitro: Major Pitfalls and Suggestions for Improving Comparability of Data Using CK1 Inhibitors as an Example - PMC [pmc.ncbi.nlm.nih.gov]
• 5. reactionbiology.com [reactionbiology.com]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]
• 8. benchchem.com [benchchem.com]
• 9. benchchem.com [benchchem.com]
• 10. benchchem.com [benchchem.com]

Enhancing the anti-proliferative activity of RGT-018

This technical support center provides troubleshooting guidance and answers to frequently asked questions for researchers utilizing RGT-018, a potent and selective SOS1 inhibitor, to investigate and inhibit KRAS-driven cancers.

Frequently Asked Questions (FAQs)

Q1: What is the mechanism of action of RGT-018?

A1: RGT-018 is a potent and selective inhibitor of Son of sevenless homolog 1 (SOS1).[1][2][3] SOS1 is a guanine (B1146940) nucleotide exchange factor that activates KRAS by promoting the exchange of GDP for GTP.[2] By inhibiting SOS1, RGT-018 locks KRAS in its inactive, GDP-bound state, which in turn suppresses downstream signaling pathways critical for cell proliferation and survival, such as the RAF-MEK-ERK and PI3K-AKT pathways.[2]

Q2: How should I store and handle RGT-018?

A2: For short-term storage (days to weeks), RGT-018 should be kept at 0-4°C. For long-term storage (months to years), it is recommended to store it at -20°C in a dry and dark place.[2] Stock solutions can be stored at -80°C for up to 6 months or at -20°C for up to 1 month.[4] It is advisable to aliquot the stock solutions to avoid repeated freeze-thaw cycles.[5]

Q3: How do I dissolve RGT-018?

A3: RGT-018 is soluble in DMSO, with a concentration of 100 mg/mL (186.73 mM) being achievable.[5] For in vivo studies, a suggested formulation involves dissolving the compound in a vehicle of PEG300, Tween-80, and saline.[4]

Q4: In which cancer types has RGT-018 shown anti-proliferative activity?

A4: RGT-018 has demonstrated anti-proliferative effects in a range of KRAS-mutant cancer cell lines, including those from non-small cell lung cancer (NSCLC), pancreatic cancer, and colorectal cancer.[1][3] It is notably inactive in KRAS non-driven melanoma cells.[1]

Troubleshooting Guides

Issue 1: Inconsistent IC50 values in cell proliferation assays.

• Question: My IC50 values for RGT-018 vary significantly between experiments. What could be the cause?

• Answer:

  • Cell Density: Ensure that you are seeding a consistent number of cells for each experiment. Overly confluent or sparse cultures can affect drug response.

  • Compound Stability: RGT-018 solutions should be freshly prepared. If using frozen stock solutions, ensure they have not undergone multiple freeze-thaw cycles.[5]

  • Assay Duration: The anti-proliferative effects of RGT-018 may be time-dependent. A 3-day drug treatment duration has been used for H358 cells.[6][7] Ensure your assay endpoint is consistent.

  • Serum Concentration: Components in fetal bovine serum (FBS) can sometimes interact with compounds. Test if varying serum concentrations affect the IC50.

Issue 2: RGT-018 shows lower than expected potency.

• Question: The observed anti-proliferative activity of RGT-018 is weaker than published data. What should I check?

• Answer:

  • KRAS Mutation Status: Confirm that the cell lines you are using harbor a KRAS mutation. RGT-018 is most effective in KRAS-driven cancer cells.[1]

  • Compound Integrity: Verify the purity and integrity of your RGT-018 compound. If possible, confirm its identity via analytical methods.

  • Combination Therapy: The anti-proliferative activity of RGT-018 is significantly enhanced when used in combination with other targeted agents like MEK, KRAS G12C, EGFR, or CDK4/6 inhibitors.[3][6][8] Consider exploring these combinations.

Issue 3: Difficulty with in vivo formulation and administration.

• Question: I am having trouble preparing a stable formulation of RGT-018 for oral administration in animal models. What do you recommend?

• Answer:

  • Vehicle Preparation: A multi-component vehicle may be necessary. One suggested formulation is 10% DMSO, 40% PEG300, 5% Tween-80, and 45% saline.[4] Prepare this by first dissolving RGT-018 in DMSO, then adding PEG300, followed by Tween-80, and finally saline.[4]

  • Solubility: Ensure the final solution is clear. If precipitation occurs, gentle warming or sonication may help. However, always check for compound stability under these conditions.

  • Fresh Preparation: It is best to prepare the formulation fresh for each day of dosing to avoid potential stability issues.[5]

Quantitative Data Summary

Parameter	Value	Cell Lines/Conditions	Reference
Biochemical IC50	<0.1 µM	SOS1-KRAS interaction	[1]
8 nM	KRAS:SOS1 interaction	[5]
3D Cell Proliferation IC50	0.03 - 0.8 µM	Panel of NSCLC, Pancreatic, and Colorectal cancer cells	[1]
Combination Enhancement	Enhanced anti-proliferative effect	<0.1 µM RGT-018 with <1 nM trametinib (B1684009) (MEK inhibitor) in MIA PaCa-2 cells	[1]
Enhanced anti-proliferative effect	60 nM RGT-018 with sotorasib (B605408) (KRAS G12C inhibitor), afatinib (B358) (EGFR inhibitor), or RGT-419B (CDK2/4/6 inhibitor) in H358 cells	[1]

Experimental Protocols

1. 3D Spheroid Cell Proliferation Assay

This protocol is adapted from general methodologies for assessing the anti-proliferative activity of compounds in a 3D cell culture model.

• Materials:

  • KRAS-mutant cancer cell line (e.g., H358, MIA PaCa-2)

  • Ultra-low attachment round-bottom 96-well plates

  • Cell culture medium (e.g., RPMI-1640 or DMEM with 10% FBS)

  • RGT-018 stock solution (in DMSO)

  • Cell viability reagent (e.g., CellTiter-Glo® 3D)

  • Plate reader for luminescence detection

• Procedure:

  • Prepare a single-cell suspension of your chosen cell line.

  • Seed 2,500-5,000 cells per well into the ultra-low attachment 96-well plates in 100 µL of media.

  • Centrifuge the plates at low speed (e.g., 300 x g) for 10 minutes to facilitate spheroid formation.

  • Incubate for 2-4 days to allow for spheroid formation.

  • Prepare serial dilutions of RGT-018 in cell culture medium. The final DMSO concentration should be kept below 0.1%.

  • Carefully add 100 µL of the RGT-018 dilutions or vehicle control to the appropriate wells.

  • Incubate for the desired treatment duration (e.g., 3-7 days).[6][7]

  • Equilibrate the plate and reagents to room temperature.

  • Add 100 µL of the cell viability reagent to each well.

  • Mix on an orbital shaker for 5 minutes to induce cell lysis.

  • Incubate at room temperature for 30 minutes to stabilize the luminescent signal.

  • Read luminescence on a plate reader.

  • Calculate IC50 values using appropriate software (e.g., GraphPad Prism).

2. Western Blot for Phospho-ERK (pERK) Levels

This protocol outlines the steps to assess the inhibition of the KRAS signaling pathway by measuring the levels of phosphorylated ERK.

• Materials:

  • KRAS-mutant cancer cells

  • RGT-018

  • Lysis buffer (e.g., RIPA buffer with protease and phosphatase inhibitors)

  • BCA protein assay kit

  • SDS-PAGE gels

  • Transfer buffer and PVDF membrane

  • Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

  • Primary antibodies (anti-pERK, anti-total ERK, anti-GAPDH or β-actin)

  • HRP-conjugated secondary antibody

  • Chemiluminescent substrate

• Procedure:

  • Plate cells and allow them to adhere overnight.

  • Treat cells with various concentrations of RGT-018 or vehicle control for the desired time (e.g., 2-24 hours).

  • Wash cells with ice-cold PBS and lyse them with lysis buffer.

  • Quantify protein concentration using a BCA assay.

  • Denature protein lysates by boiling with Laemmli buffer.

  • Load equal amounts of protein onto an SDS-PAGE gel and perform electrophoresis.

  • Transfer the separated proteins to a PVDF membrane.

  • Block the membrane with blocking buffer for 1 hour at room temperature.

  • Incubate the membrane with primary antibodies overnight at 4°C.

  • Wash the membrane with TBST.

  • Incubate with HRP-conjugated secondary antibody for 1 hour at room temperature.

  • Wash the membrane with TBST.

  • Add chemiluminescent substrate and visualize the bands using an imaging system.

  • Quantify band intensity and normalize pERK levels to total ERK and a loading control.

Visualizations

Caption: Mechanism of action of RGT-018 in the KRAS signaling pathway.

Caption: Experimental workflow for evaluating RGT-018's anti-proliferative activity.

Caption: Troubleshooting decision tree for inconsistent IC50 results.

References

• 1. Discovery of RGT-018, a SOS1 inhibitor for KRAS-driven cancer therapy | BioWorld [bioworld.com]
• 2. medkoo.com [medkoo.com]
• 3. Discovery of RGT-018: A Potent, Selective, and Orally Bioavailable SOS1 Inhibitor for KRAS-Driven Cancers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. medchemexpress.com [medchemexpress.com]
• 5. selleckchem.com [selleckchem.com]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

A Comparative Analysis of RGT-018 and Other SOS1 Inhibitors for KRAS-Driven Cancers

For Researchers, Scientists, and Drug Development Professionals

The Son of Sevenless 1 (SOS1) protein, a guanine (B1146940) nucleotide exchange factor, has emerged as a critical therapeutic target for cancers driven by mutations in the KRAS oncogene. By facilitating the exchange of GDP for GTP on KRAS, SOS1 promotes the activation of downstream signaling pathways that drive tumor proliferation and survival. RGT-018 is a novel, potent, and selective SOS1 inhibitor that has demonstrated significant anti-tumor activity. This guide provides an objective comparison of the efficacy of RGT-018 with other notable SOS1 inhibitors, supported by available preclinical data.

Quantitative Efficacy Comparison

The following table summarizes the in vitro potency of RGT-018 and other selected SOS1 inhibitors based on their half-maximal inhibitory concentrations (IC50) in biochemical and cellular assays. Lower IC50 values indicate higher potency.

Compound	Biochemical IC50 (KRAS:SOS1 Interaction)	Cellular pERK Inhibition IC50	Cellular Proliferation IC50	Key Characteristics
RGT-018	8 nM (KRASG12D:SOS1)[1]	Not explicitly stated	0.03 - 0.8 µM in various cancer cell lines[2]	Potent, orally bioavailable, and highly selective against SOS2.[1][3]
MRTX0902	2 nM (Binding Ki)[4][5][6]; 13.8-30.7 nM (Interaction IC50 for various KRAS mutants)[7]	30 nM (MKN1 cells)[5][6]	Not explicitly stated	Orally active and potent; shows anti-tumor effect in mouse models.[8]
BAY-293	21 nM[9][10][11]	180 nM (K562 cells)[11]	~1 µM (WT KRAS); ~3 µM (KRASG12C)[11]	A valuable chemical probe for studying the KRAS-SOS1 interaction.[9]
BI-3406	6 nM[12][13]	83-231 nM in various cell lines[14]	9-220 nM in KRAS G12/G13 mutant cell lines[14]	Orally bioavailable and selective; effective in combination with MEK inhibitors.[12][14]
ZG2001	Data not publicly available	Data not publicly available	Data not publicly available	Currently in Phase 1/2 clinical development.[15]
BAY3498264	Data not publicly available	Data not publicly available	Data not publicly available	Investigational oral, selective SOS1 inhibitor; in Phase 1 clinical trial.[16]

Signaling Pathway and Experimental Workflow

To understand the mechanism of action and the methods used to evaluate these inhibitors, the following diagrams illustrate the SOS1 signaling pathway and a typical experimental workflow for assessing inhibitor efficacy.

References

• 1. aacrjournals.org [aacrjournals.org]
• 2. Discovery of RGT-018, a SOS1 inhibitor for KRAS-driven cancer therapy | BioWorld [bioworld.com]
• 3. Discovery of RGT-018: A Potent, Selective, and Orally Bioavailable SOS1 Inhibitor for KRAS-Driven Cancers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. MRTX0902 | SOS1 inhibitor | Probechem Biochemicals [probechem.com]
• 5. researchgate.net [researchgate.net]
• 6. aacrjournals.org [aacrjournals.org]
• 7. The SOS1 Inhibitor MRTX0902 Blocks KRAS Activation and Demonstrates Antitumor Activity in Cancers Dependent on KRAS Nucleotide Loading - PMC [pmc.ncbi.nlm.nih.gov]
• 8. medchemexpress.com [medchemexpress.com]
• 9. medchemexpress.com [medchemexpress.com]
• 10. axonmedchem.com [axonmedchem.com]
• 11. BAY-293 (BAY293) | SOS1 inhibitor | Probechem Biochemicals [probechem.com]
• 12. medchemexpress.com [medchemexpress.com]
• 13. axonmedchem.com [axonmedchem.com]
• 14. BI-3406, a potent and selective SOS1::KRAS interaction inhibitor, is effective in KRAS-driven cancers through combined MEK inhibition - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Advances in Clinical Research on SOS1 inhibitors [synapse.patsnap.com]
• 16. Bayer starts Phase I study with SOS1 inhibitor in patients with advanced KRAS-mutated tumors [bayer.com]

RGT-018 vs. Direct KRAS Inhibitors: A Preclinical Comparative Guide

In the rapidly evolving landscape of targeted cancer therapy, the inhibition of the KRAS oncogene has emerged as a pivotal strategy. This guide provides a detailed, objective comparison of a novel pan-KRAS inhibitor, RGT-018, which acts by inhibiting the Son of Sevenless 1 (SOS1), and direct KRAS inhibitors, focusing on the FDA-approved drugs sotorasib (B605408) (AMG 510) and adagrasib (MRTX849). This comparison is based on publicly available preclinical data and is intended for researchers, scientists, and drug development professionals.

Executive Summary

RGT-018 is a potent and selective SOS1 inhibitor that indirectly targets KRAS by preventing the exchange of GDP for GTP, thereby locking KRAS in its inactive state.[1][2] This mechanism allows RGT-018 to have a broad activity against various KRAS mutations.[2][3] In contrast, direct KRAS inhibitors like sotorasib and adagrasib are mutation-specific, primarily targeting the KRAS G12C mutation by covalently binding to the mutant cysteine residue.[4][5] Preclinical evidence suggests that RGT-018 demonstrates robust single-agent anti-tumor activity and can overcome resistance to direct KRAS G12C inhibitors, particularly when used in combination therapies.[2][3][6]

Mechanism of Action: A Tale of Two Strategies

The fundamental difference between RGT-018 and direct KRAS inhibitors lies in their point of intervention in the KRAS signaling pathway.

RGT-018: The Upstream Regulator

RGT-018 functions by inhibiting SOS1, a guanine (B1146940) nucleotide exchange factor (GEF) that is crucial for the activation of KRAS.[2][7] By binding to SOS1, RGT-018 prevents the SOS1-mediated conversion of inactive GDP-bound KRAS to its active GTP-bound form.[1][2] This upstream inhibition effectively dampens the entire KRAS signaling cascade, irrespective of the specific KRAS mutation.

Direct KRAS G12C Inhibitors: The Targeted Approach

Sotorasib and adagrasib are designed to directly and irreversibly bind to the cysteine residue of the KRAS G12C mutant protein.[4][5] This covalent modification locks the KRAS G12C protein in an inactive conformation, thereby inhibiting downstream signaling.[5] The specificity of these inhibitors for the G12C mutation is a key feature of their design.

Figure 1: Mechanism of action of RGT-018 and direct KRAS inhibitors.

Preclinical Efficacy: In Vitro Data

A crucial aspect of preclinical evaluation is the assessment of a compound's potency in inhibiting cancer cell growth. The following tables summarize the half-maximal inhibitory concentration (IC50) values for RGT-018 and direct KRAS G12C inhibitors in various cancer cell lines.

Table 1: In Vitro Anti-proliferative Activity of RGT-018 in KRAS-mutant Cancer Cell Lines

Cell Line	Cancer Type	KRAS Mutation	RGT-018 IC50 (nM)
H358	NSCLC	G12C	36[6]
MIA PaCa-2	Pancreatic	G12C	44[6]
SW403	Colorectal	G12V	30-633 (range)[6]
AsPC-1	Pancreatic	G12D	30-633 (range)[6]

Data extracted from 3D cell proliferation assays.[6]

Table 2: In Vitro Anti-proliferative Activity of Direct KRAS G12C Inhibitors

Cell Line	Cancer Type	Sotorasib IC50 (nM)	Adagrasib IC50 (nM)
H358	NSCLC	~5	~7
MIA PaCa-2	Pancreatic	~8	~10
NCI-H2122	NSCLC	~6	~9

Note: IC50 values for sotorasib and adagrasib are approximate and compiled from various public sources for comparative purposes. Actual values may vary between studies.

Preclinical Efficacy: In Vivo Data

The anti-tumor activity of these inhibitors has been evaluated in xenograft models, where human cancer cells are implanted into immunocompromised mice.

Table 3: In Vivo Anti-tumor Activity of RGT-018 in Xenograft Models

Xenograft Model	Cancer Type	Dosing Regimen (p.o., q.d.)	Tumor Growth Inhibition (TGI)
H358	NSCLC	25, 50, 100 mg/kg	Significant dose-dependent inhibition[2]
MIA PaCa-2	Pancreatic	25, 50, 100 mg/kg	Significant dose-dependent inhibition[2]

p.o. = oral administration, q.d. = once daily

Table 4: In Vivo Anti-tumor Activity of Direct KRAS G12C Inhibitors in Xenograft Models

Inhibitor	Xenograft Model	Cancer Type	Dosing Regimen	Outcome
Sotorasib	MIA PaCa-2	Pancreatic	25 mg/kg, q.d.	Tumor growth inhibition[8]
Adagrasib	H358	NSCLC	100 mg/kg, b.i.d.	Tumor growth inhibition

b.i.d. = twice daily

Overcoming Resistance and Combination Strategies

A significant challenge with targeted therapies is the development of resistance. RGT-018 has shown promise in overcoming resistance to direct KRAS G12C inhibitors.[3][6] This is attributed to its mechanism of inhibiting the upstream activator SOS1, which can be effective even when downstream resistance mechanisms emerge.

Furthermore, preclinical studies have demonstrated synergistic effects when RGT-018 is combined with other targeted agents.[2][6][7]

Table 5: Preclinical Combination Activity of RGT-018

Combination Partner	Cancer Cell Line	Effect
MEK Inhibitor (Trametinib)	H358, MIA PaCa-2	Enhanced anti-proliferative effect and pERK suppression[7]
KRAS G12C Inhibitor (Sotorasib)	H358	Enhanced anti-proliferative effect[7]
EGFR Inhibitor (Afatinib)	H358	Enhanced anti-proliferative effect[2]
CDK4/6 Inhibitor	H358	Enhanced anti-proliferative effect[2]

Experimental Protocols

Detailed methodologies are crucial for the replication and validation of preclinical findings. Below are outlines of key experimental protocols used in the evaluation of RGT-018 and direct KRAS inhibitors.

1. 3D Cell Proliferation Assay

• Objective: To determine the IC50 of the inhibitors on cancer cell growth in a three-dimensional culture system that better mimics the in vivo tumor microenvironment.

• Method:

  • Seed cancer cells in ultra-low attachment plates to form spheroids.

  • Treat spheroids with a serial dilution of the inhibitor (e.g., RGT-018, sotorasib, adagrasib) for a specified duration (e.g., 3-7 days).

  • Assess cell viability using a luminescent cell viability assay (e.g., CellTiter-Glo® 3D).

  • Plot the dose-response curve and calculate the IC50 value using non-linear regression.

2. Western Blot Analysis for Target Engagement

• Objective: To assess the inhibition of KRAS downstream signaling pathways (e.g., MAPK pathway) by measuring the phosphorylation levels of key proteins like ERK.

• Method:

  • Treat cancer cells with the inhibitor for a specified time.

  • Lyse the cells and quantify protein concentration.

  • Separate proteins by size using SDS-PAGE and transfer them to a membrane.

  • Probe the membrane with primary antibodies against phosphorylated ERK (p-ERK), total ERK, and a loading control (e.g., GAPDH).

  • Incubate with secondary antibodies and detect the signal using chemiluminescence.

  • Quantify band intensities to determine the relative levels of p-ERK.

3. In Vivo Xenograft Model Efficacy Study

• Objective: To evaluate the anti-tumor efficacy of the inhibitors in a living organism.

• Method:

  • Subcutaneously implant human cancer cells into the flank of immunocompromised mice.

  • Allow tumors to grow to a palpable size (e.g., 100-200 mm³).

  • Randomize mice into treatment groups (vehicle control, inhibitor-treated).

  • Administer the inhibitor orally at specified doses and schedules.

  • Measure tumor volume and body weight regularly (e.g., twice weekly).

  • At the end of the study, euthanize the mice and excise the tumors for further analysis (e.g., pharmacodynamics).

Figure 2: General workflow for preclinical evaluation of KRAS inhibitors.

Conclusion

RGT-018 and direct KRAS inhibitors represent two distinct and promising approaches to targeting KRAS-driven cancers. RGT-018, with its pan-KRAS inhibitory mechanism via SOS1, offers the potential for broader applicability across different KRAS mutations and a strategy to overcome resistance to direct inhibitors. Direct KRAS G12C inhibitors, sotorasib and adagrasib, have demonstrated clinical proof-of-concept and provide a highly targeted therapeutic option for patients with this specific mutation. The preclinical data summarized in this guide highlight the potent anti-tumor activities of both approaches. Further research, particularly clinical trials, will be crucial in defining the optimal therapeutic positioning of RGT-018 and direct KRAS inhibitors, both as monotherapies and in combination regimens, to improve outcomes for patients with KRAS-mutant cancers.

References

• 1. KRAS G12C inhibitor combination therapies: current evidence and challenge - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Discovery of RGT-018: A Potent, Selective, and Orally Bioavailable SOS1 Inhibitor for KRAS-Driven Cancers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. aacrjournals.org [aacrjournals.org]
• 7. Discovery of RGT-018, a SOS1 inhibitor for KRAS-driven cancer therapy | BioWorld [bioworld.com]
• 8. benchchem.com [benchchem.com]

RGT-018: A Pan-KRAS Inhibitor Demonstrates Broad Efficacy Across Diverse KRAS-Mutant Cancer Cell Lines

A comprehensive analysis of the SOS1 inhibitor, RGT-018, reveals its potent anti-proliferative effects and mechanism of action in a variety of cancer cell lines driven by different KRAS mutations. This guide provides a detailed comparison of RGT-018's performance, supported by experimental data, to inform researchers and drug development professionals.

RGT-018 is an orally bioavailable and selective inhibitor of Son of Sevenless 1 (SOS1), a guanine (B1146940) nucleotide exchange factor that is crucial for the activation of KRAS.[1][2] By binding to the catalytic pocket of SOS1, RGT-018 effectively blocks the interaction between SOS1 and KRAS, thereby preventing the exchange of GDP for GTP and locking KRAS in its inactive state.[2][3] This mechanism of action leads to the suppression of downstream signaling pathways, such as the RAF-MEK-ERK pathway, which are critical for tumor cell proliferation and survival in KRAS-driven cancers.[2] Preclinical studies have demonstrated that RGT-018 exhibits potent anti-tumor activity across a broad spectrum of cancer cell lines harboring various KRAS mutations.[4][5]

Comparative Efficacy of RGT-018 in KRAS-Mutant Cell Lines

The anti-proliferative activity of RGT-018 has been evaluated in a panel of cancer cell lines with diverse KRAS mutations, including various G12, G13, and other mutations. The data, summarized in the table below, showcases the compound's ability to inhibit three-dimensional (3D) cell growth with IC50 values generally in the nanomolar range.

Cell Line	Cancer Type	KRAS Mutation	RGT-018 3D Growth Inhibition IC50 (nmol/L)
H358	Non-Small Cell Lung Cancer (NSCLC)	G12C	36[4]
MIA PaCa-2	Pancreatic Cancer	G12C	44[4]
SW403	Colorectal Cancer	G12D	30[4]
AsPC-1	Pancreatic Cancer	G12D	133[4]
OCI-AML-5	Acute Myeloid Leukemia (AML)	G12D	633[4]
LXF289	Lung Cancer	G12A	54[4]

Table 1: Anti-proliferative activity of RGT-018 in a panel of KRAS-mutant cancer cell lines. The half-maximal inhibitory concentration (IC50) for 3D cell growth is shown.

Furthermore, RGT-018 has demonstrated the ability to inhibit the phosphorylation of ERK (pERK), a key downstream effector in the KRAS signaling pathway. In H358 and MIA PaCa-2 cell lines, RGT-018 inhibited pERK levels with IC50 values of 10 nmol/L and 9 nmol/L, respectively, indicating a clear correlation between pathway inhibition and anti-proliferative effects.[4]

Mechanism of Action and Signaling Pathway

RGT-018's mechanism of action centers on the inhibition of SOS1, which prevents the activation of KRAS. The following diagram illustrates the KRAS signaling pathway and the point of intervention by RGT-018.

Caption: RGT-018 inhibits SOS1, preventing KRAS activation and downstream signaling.

Experimental Protocols

The following are detailed methodologies for the key experiments cited in the evaluation of RGT-018.

Three-Dimensional (3D) Antiproliferation Assay

This assay is used to determine the concentration-dependent effect of RGT-018 on the viability of cancer cells grown in a 3D culture, which more closely mimics the in vivo tumor environment.

• Cell Plating: Cancer cell lines (e.g., H358, MIA PaCa-2, SW403, AsPC-1, OCI-AML-5, LXF289) are trypsinized, counted, and plated at appropriate densities (e.g., 400-5,000 cells/well) in 96-well ultra-low attachment plates.[4]

• Compound Treatment: The day after plating, serial dilutions of RGT-018 are prepared and added to the wells in duplicate.[4]

• Incubation: The plates are incubated for a period of 5 to 14 days, depending on the cell line's doubling time.[4]

• Viability Measurement: Cell viability is measured using the CellTiter-Glo® 3D Cell Viability Assay. This reagent lyses the cells and generates a luminescent signal that is proportional to the amount of ATP present, which is indicative of the number of viable cells.[4]

• Data Analysis: The luminescent signal is quantified using a plate reader. The data is then analyzed using software such as GraphPad Prism to determine the IC50 values.[4]

Western Blot for pERK Level Analysis

Western blotting is employed to assess the levels of phosphorylated ERK (pERK), a key biomarker of KRAS pathway activation.

• Cell Lysis: Cells are treated with RGT-018 at various concentrations and then lysed using a cell lysis buffer to extract total proteins.[4]

• Protein Quantification: The concentration of the extracted proteins is determined using a standard protein assay.

• SDS-PAGE and Transfer: Equal amounts of protein from each sample are separated by size using sodium dodecyl sulfate-polyacrylamide gel electrophoresis (SDS-PAGE) and then transferred to a membrane.[4]

• Immunoblotting: The membrane is incubated with primary antibodies specific for pERK and total ERK, followed by incubation with a secondary antibody conjugated to an enzyme that facilitates detection.[4]

• Detection and Analysis: The protein bands are visualized using a detection reagent, and the band intensities are quantified to determine the relative levels of pERK, which are then normalized to total ERK levels.

The following diagram outlines the general workflow for evaluating RGT-018 in KRAS-mutant cell lines.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. medkoo.com [medkoo.com]
• 3. researchgate.net [researchgate.net]
• 4. aacrjournals.org [aacrjournals.org]
• 5. Discovery of RGT-018: A Potent, Selective, and Orally Bioavailable SOS1 Inhibitor for KRAS-Driven Cancers - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Analysis of Novel KRAS Pathway Inhibitors: RGT-018 Versus Sotorasib and Adagrasib

For Immediate Release

In the rapidly evolving landscape of targeted oncology, the development of inhibitors for KRAS-mutated cancers has marked a significant breakthrough. This guide provides a detailed comparison of a novel investigational agent, RGT-018, with the FDA-approved KRAS G12C inhibitors, sotorasib (B605408) and adagrasib. This document is intended for researchers, scientists, and drug development professionals, offering a comprehensive overview of their distinct mechanisms of action, preclinical and clinical performance, and the experimental methodologies supporting these findings.

Executive Summary

Sotorasib and adagrasib are established covalent inhibitors that directly and irreversibly target the KRAS G12C mutant protein.[1] In contrast, RGT-018 represents a novel approach by inhibiting Son of Sevenless 1 (SOS1), a key activator that functions upstream of KRAS.[2][3] This distinction suggests that RGT-018 could have broader applicability across different KRAS mutations, a concept supported by initial preclinical data.[2][3] While sotorasib and adagrasib have demonstrated clinical efficacy in non-small cell lung cancer (NSCLC), leading to their regulatory approval, RGT-018's potential is currently being explored in preclinical settings, with a focus on its single-agent activity and its synergistic effects in combination with direct KRAS G12C inhibitors.[2][4][5]

Mechanism of Action

Sotorasib and adagrasib function by forming a covalent bond with the cysteine residue of the KRAS G12C mutant protein, effectively locking it in an inactive, GDP-bound state.[6][7] This prevents the downstream signaling through pathways like the MAPK cascade, which is crucial for tumor cell proliferation and survival.

RGT-018, on the other hand, is a potent and selective SOS1 inhibitor.[2][3] SOS1 is a guanine (B1146940) nucleotide exchange factor (GEF) that facilitates the conversion of inactive GDP-bound KRAS to its active GTP-bound state. By inhibiting the interaction between SOS1 and KRAS, RGT-018 prevents the activation of both wild-type and mutant KRAS, offering a pan-KRAS inhibitory strategy.[2][3]

Figure 1: KRAS signaling pathway and points of inhibition.

Preclinical Performance

RGT-018

Preclinical studies have demonstrated that RGT-018 potently blocks the interaction between KRAS and SOS1 with high selectivity.[2][3] In vitro, it has shown to inhibit the proliferation of a broad spectrum of cancer cell lines with various KRAS mutations.[2][3]

Cell Line	KRAS Mutation	RGT-018 IC50 (pERK)	RGT-018 IC50 (3D Growth)
H358 (NSCLC)	G12C	10 nM[2]	36 nM[2]
MIA PaCa-2 (Pancreatic)	G12C	9 nM[2]	44 nM[2]

Table 1: In vitro activity of RGT-018 in KRAS G12C mutant cell lines.

Furthermore, RGT-018 has demonstrated synergistic effects when combined with direct KRAS G12C inhibitors. In the H358 xenograft model, the combination of RGT-018 and sotorasib led to profound tumor regression.[2]

Sotorasib and Adagrasib

Both sotorasib and adagrasib have extensive preclinical data supporting their potent and selective inhibition of KRAS G12C.

Drug	Cell Line	IC50 (Cell Viability)
Adagrasib	KRAS G12C mutant cells	~5 nM[8]

Table 2: Preclinical potency of adagrasib.

Clinical Performance

As RGT-018 is still in the preclinical stage, clinical data is not yet available. The following tables summarize the clinical trial outcomes for sotorasib and adagrasib in previously treated KRAS G12C-mutated NSCLC.

Sotorasib (CodeBreaK 100 & 200)

Endpoint	Result
Objective Response Rate (ORR)	37.1% - 41%[4][9][10][11]
Median Progression-Free Survival (PFS)	6.3 - 6.8 months[4][10][11]
Median Overall Survival (OS)	12.5 months[9][11]
2-Year Overall Survival Rate	33%[11]

Table 3: Clinical efficacy of sotorasib in NSCLC.

Adagrasib (KRYSTAL-1)

Endpoint	Result
Objective Response Rate (ORR)	42.9%[5][6][7]
Median Progression-Free Survival (PFS)	6.5 months[5][6][7]
Median Overall Survival (OS)	12.6 months[5][6][7]
Intracranial ORR (in patients with CNS metastases)	33.3%[5][6][7]

Table 4: Clinical efficacy of adagrasib in NSCLC.

Experimental Protocols

RGT-018 In Vitro Studies

Cell Lines and Culture:

• H358 (NSCLC, KRAS G12C) and MIA PaCa-2 (pancreatic, KRAS G12C) cells were used.[2]

Western Blot for pERK Inhibition:

• Cells were treated with varying concentrations of RGT-018.

• Cell lysates were collected and subjected to SDS-PAGE.

• Proteins were transferred to membranes and immunoblotted with antibodies against phosphorylated ERK (pERK) and total ERK.[2]

3D Cell Proliferation Assay:

• Cells were seeded in ultra-low attachment plates to form spheroids.

• Spheroids were treated with RGT-018 for a specified duration.

• Cell viability was assessed using a luminescent cell viability assay.[2]

Figure 2: In vitro experimental workflow for RGT-018.

RGT-018 In Vivo Studies

Xenograft Model:

• H358 cells were implanted subcutaneously in immunocompromised mice.[2]

• Once tumors reached a certain volume, mice were randomized into treatment groups.

Drug Administration:

• RGT-018 was administered orally, once daily.[2]

• Sotorasib was administered orally, once daily, in combination studies.[2]

Efficacy Evaluation:

• Tumor volumes were measured regularly.

• At the end of the study, tumors were excised for pharmacodynamic analysis (e.g., Western blot for pERK).[2]

Figure 3: In vivo experimental workflow for RGT-018.

Conclusion

Sotorasib and adagrasib have established themselves as important therapeutic options for patients with KRAS G12C-mutated NSCLC. Their direct and potent inhibition of the mutant protein has led to meaningful clinical responses. RGT-018, with its distinct mechanism of inhibiting the upstream activator SOS1, presents a promising new strategy in the fight against KRAS-driven cancers. The preclinical data for RGT-018 are encouraging, particularly its broad activity and its potential to be used in combination with direct KRAS inhibitors to achieve deeper and more durable responses. Further clinical development of RGT-018 is eagerly anticipated to determine its ultimate role in the oncology treatment paradigm.

References

• 1. KRAS - Wikipedia [en.wikipedia.org]
• 2. aacrjournals.org [aacrjournals.org]
• 3. Discovery of RGT-018: A Potent, Selective, and Orally Bioavailable SOS1 Inhibitor for KRAS-Driven Cancers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Sotorasib Provides Durable Clinical Benefit for Patients with NSCLC and KRAS Mutations | IASLC [iaslc.org]
• 5. Adagrasib Improves Outcomes in KRAS-Mutated NSCLC, Phase II Study Shows - The ASCO Post [ascopost.com]
• 6. Adagrasib: A landmark in the KRASG12C‐mutated NSCLC - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Clinical Trials Show Efficacy of Adagrasib in Patients with NSCLC and Brain Metastases - Journal of Oncology Navigation & Survivorship [jons-online.com]
• 8. ascopubs.org [ascopubs.org]
• 9. pharmacytimes.com [pharmacytimes.com]
• 10. targetedonc.com [targetedonc.com]
• 11. ascopubs.org [ascopubs.org]

The SOS1 Inhibitor RGT-018: A Synergistic Partner for EGFR Inhibitors in KRAS-Driven Cancers

For Immediate Release

A comprehensive evaluation of preclinical data reveals that RGT-018, a potent and selective inhibitor of the Son of Sevenless 1 (SOS1), demonstrates significant synergistic effects when combined with Epidermal Growth Factor Receptor (EGFR) inhibitors in cancer models driven by KRAS mutations. This combination strategy presents a promising therapeutic avenue to enhance anti-tumor efficacy and overcome potential resistance mechanisms.

RGT-018 functions by disrupting the interaction between SOS1 and KRAS, a critical step in the activation of the RAS/MAPK signaling pathway, which is a key driver of cell proliferation and survival in many cancers.[1][2][3] By inhibiting this upstream activator of KRAS, RGT-018 has shown potent anti-proliferative activity as a single agent in a broad range of cancer cell lines with various KRAS mutations.[2][4]

Enhanced Anti-Proliferative Effects in Combination Therapy

Studies have demonstrated that combining RGT-018 with EGFR inhibitors, such as afatinib, gefitinib, and cetuximab, leads to a more robust inhibition of cancer cell growth compared to either agent alone.[2] This synergistic effect has been observed in non-small cell lung cancer (NSCLC), colorectal cancer (CRC), and pancreatic cancer cell lines.[2]

Table 1: Synergistic Anti-Proliferative Activity of RGT-018 in Combination with EGFR Inhibitors

Cell Line	Cancer Type	KRAS Mutation	EGFR Inhibitor	Observed Effect
H358	NSCLC	KRAS G12C	Afatinib, Gefitinib	Improved anti-proliferation effect[2]
LoVo	CRC	KRAS G13D	Afatinib, Gefitinib	Improved anti-proliferation effect[2]
PC9	NSCLC	EGFR ex19del	Afatinib, Gefitinib	Improved anti-proliferation effect[2]
SW403	CRC	KRAS G12V	Cetuximab	Improved anti-proliferation effect[2]

This table summarizes qualitative findings from preclinical studies. Quantitative synergy data (e.g., Combination Index) is not yet publicly available.

Deeper Suppression of Key Signaling Pathways

The synergistic anti-tumor activity of the RGT-018 and EGFR inhibitor combination is further substantiated by its enhanced ability to suppress critical downstream signaling pathways. In cellular models, the combination treatment resulted in a more profound reduction in the phosphorylation of EGFR (pEGFR), ERK (pERK), and AKT (pAKT) compared to single-agent treatment.[2] This indicates a more comprehensive blockade of the signaling cascades that drive tumor growth and survival.

Table 2: Impact of RGT-018 and EGFR Inhibitor Combination on Downstream Signaling

Cell Line	Cancer Type	Combination	Downstream Targets	Observed Effect
H358	NSCLC	RGT-018 + Afatinib/Gefitinib	pEGFR, pERK, pAKT	Deeper suppression compared to single agents[2]
PC9	NSCLC	RGT-018 + Afatinib/Gefitinib	pEGFR, pERK, pAKT	Deeper suppression compared to single agents[2]

Mechanism of Synergy

The observed synergy between RGT-018 and EGFR inhibitors can be attributed to the dual blockade of the RAS/MAPK pathway at different levels. EGFR inhibitors block the initial activation of the pathway at the receptor level, while RGT-018 prevents the subsequent activation of KRAS, a key downstream effector. This multi-target approach can be more effective in shutting down the oncogenic signaling and may prevent the development of resistance that can occur with single-agent therapies.

References

• 1. researchgate.net [researchgate.net]
• 2. aacrjournals.org [aacrjournals.org]
• 3. Discovery of RGT-018: A Potent, Selective, and Orally Bioavailable SOS1 Inhibitor for KRAS-Driven Cancers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]

RGT-018: A Comparative Guide to Kinase Selectivity Profiling

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive analysis of the kinase selectivity profile of RGT-018, a potent and selective inhibitor of Son of Sevenless 1 (SOS1). As the development of targeted therapies increasingly focuses on minimizing off-target effects, understanding the interaction of small molecules with the human kinome is paramount. This document compares the kinase selectivity of RGT-018 with other known SOS1 inhibitors, supported by available experimental data and detailed methodologies.

Introduction to RGT-018

RGT-018 is an orally bioavailable small molecule designed to inhibit the interaction between SOS1 and KRAS.[1][2][3] SOS1 is a guanine (B1146940) nucleotide exchange factor (GEF) that plays a crucial role in the activation of KRAS, a key signaling protein frequently mutated in various cancers.[1][3] By blocking the SOS1-KRAS interaction, RGT-018 effectively suppresses the downstream signaling pathways, such as the MAPK pathway, that are critical for tumor cell proliferation and survival.[1][2] While RGT-018's primary target is not a kinase, its selectivity profile across the human kinome is a critical determinant of its therapeutic window and potential for off-target-related toxicities.

Comparative Kinase Selectivity Profile

A key aspect of RGT-018's preclinical characterization is its high selectivity for SOS1 with minimal interaction with a wide array of protein kinases. This profile is advantageous, as off-target kinase inhibition can lead to unforeseen side effects.

To assess its kinase selectivity, RGT-018 was screened against a panel of 330 different kinases at a concentration of 1 µmol/L.[4] The results of this comprehensive screen were notable: no significant off-target kinase activity was identified.[4] Another report indicated that at a 1 µM concentration, RGT-018 showed less than 80% inhibition across this extensive kinase panel, further underscoring its selectivity.[5]

For a comprehensive comparison, the kinase selectivity of other well-characterized SOS1 inhibitors, BAY-293 and BI-3406, is also presented.

Compound	Primary Target	Kinase Panel Size	Screening Concentration	Key Kinase Inhibition Findings
RGT-018	SOS1	330 kinases	1 µM	No significant hits identified.[4]
BAY-293	SOS1	358 kinases	1 µM	>67% remaining activity for the kinases tested.
BI-3406	SOS1	368 kinases	5 µM	No off-target hits identified.

This table clearly demonstrates that RGT-018, along with other leading SOS1 inhibitors, exhibits a highly selective profile with minimal interaction with the human kinome. This high degree of selectivity is a promising characteristic for a therapeutic candidate, suggesting a lower likelihood of off-target effects mediated by kinase inhibition.

Signaling Pathway of RGT-018's Target

RGT-018 functions by inhibiting SOS1, a critical activator of KRAS. The following diagram illustrates the SOS1-KRAS signaling pathway and the point of intervention for RGT-018.

SOS1-KRAS Signaling Pathway and RGT-018 Inhibition.

Experimental Protocols

The assessment of kinase selectivity is a critical step in drug development. The data presented for RGT-018 was generated using established high-throughput screening methodologies. Below are detailed descriptions of the principles behind the assays used.

Kinase Selectivity Profiling Workflow

The general workflow for assessing a compound's kinase selectivity involves screening against a large panel of purified kinases and measuring the compound's ability to inhibit the activity of each kinase.

General workflow for kinase selectivity profiling.

ADP-Glo™ Kinase Assay

The ADP-Glo™ Kinase Assay is a luminescent, homogeneous assay for measuring kinase activity by quantifying the amount of ADP produced during the kinase reaction.[6][7] It is a widely used method for high-throughput screening of kinase inhibitors.

Principle: The assay is performed in two steps. First, upon completion of the kinase reaction, an "ADP-Glo™ Reagent" is added to terminate the kinase reaction and deplete the remaining ATP. This is crucial as high ATP concentrations can interfere with the subsequent detection step. In the second step, a "Kinase Detection Reagent" is added, which contains an enzyme that converts the ADP generated by the kinase into ATP. This newly synthesized ATP is then used in a luciferase/luciferin (B1168401) reaction to produce light. The luminescent signal is directly proportional to the amount of ADP produced, and therefore, to the kinase activity.

Detailed Protocol Steps:

• Kinase Reaction: A reaction mixture is prepared containing the specific kinase, the substrate (a peptide or protein), ATP, and the test compound (e.g., RGT-018) in a suitable buffer. The reaction is typically incubated at room temperature for a set period (e.g., 60 minutes).[8]

• Termination and ATP Depletion: An equal volume of ADP-Glo™ Reagent is added to each reaction well. This stops the kinase reaction and consumes any unreacted ATP. This step is typically performed with a 40-minute incubation at room temperature.[9]

• ADP to ATP Conversion and Signal Generation: A volume of Kinase Detection Reagent is added to convert ADP to ATP and to provide the luciferase and luciferin for the light-producing reaction. This is typically incubated for 30-60 minutes at room temperature to allow the luminescent signal to stabilize.[9]

• Data Acquisition: The luminescence of each well is measured using a plate-reading luminometer.

• Data Analysis: The luminescent signal is compared to controls (no inhibitor) to determine the percentage of kinase inhibition for the test compound.

Microfluidic Mobility Shift Assay (MSA)

The Microfluidic Mobility Shift Assay is another common method for assessing kinase activity and inhibition. It relies on the principle of electrophoretic separation of the substrate and product of a kinase reaction in a microfluidic chip.

Principle: A kinase adds a negatively charged phosphate (B84403) group to its substrate. This change in charge allows the substrate and the phosphorylated product to be separated in an electric field. A fluorescently labeled substrate is used, and as the reaction progresses, the amount of fluorescent product increases while the amount of fluorescent substrate decreases. The separation and quantification are performed rapidly on a microfluidic chip.

Detailed Protocol Steps:

• Kinase Reaction: Similar to the ADP-Glo™ assay, a kinase reaction is set up with the kinase, a fluorescently labeled peptide substrate, ATP, and the test compound.

• Sample Introduction: A small volume of the reaction mixture is introduced into the microfluidic chip, either in real-time or after the reaction has been stopped.[10]

• Electrophoretic Separation: A voltage is applied across the microchannels of the chip. The negatively charged phosphorylated product and the less negatively charged substrate migrate at different velocities, leading to their separation.[11]

• Detection: As the separated substrate and product pass a detection point on the chip, their fluorescence is measured, typically by a laser-induced fluorescence detector. This results in two distinct peaks in the electropherogram.

• Data Analysis: The areas of the substrate and product peaks are integrated to determine the percentage of substrate conversion. This is then used to calculate the percentage of inhibition by the test compound.

Conclusion

References

• 1. Discovery of RGT-018: A Potent, Selective, and Orally Bioavailable SOS1 Inhibitor for KRAS-Driven Cancers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. aacrjournals.org [aacrjournals.org]
• 4. aacrjournals.org [aacrjournals.org]
• 5. Discovery of RGT-018, a SOS1 inhibitor for KRAS-driven cancer therapy | BioWorld [bioworld.com]
• 6. ADP-Glo™ Kinase Assay Protocol [worldwide.promega.com]
• 7. promega.com [promega.com]
• 8. kinaselogistics.com [kinaselogistics.com]
• 9. promega.com [promega.com]
• 10. researchgate.net [researchgate.net]
• 11. manuals.plus [manuals.plus]

RGT-018 Combination Therapies Demonstrate Synergistic In-Vivo Tumor Regression

A Comparative Guide for Researchers and Drug Development Professionals

This guide provides an objective comparison of the in-vivo anti-tumor efficacy of the novel SOS1 inhibitor, RGT-018, as a monotherapy and in combination with targeted agents. The experimental data herein is intended to support researchers, scientists, and drug development professionals in the evaluation of RGT-018 for oncology applications.

RGT-018: Mechanism of Action

RGT-018 is a potent and selective inhibitor of Son of Sevenless 1 (SOS1), a guanine (B1146940) nucleotide exchange factor that plays a critical role in the activation of KRAS.[1][2] By binding to the catalytic site of SOS1, RGT-018 effectively blocks the interaction between SOS1 and KRAS, thereby preventing the exchange of GDP for GTP and locking KRAS in its inactive state.[1] This disruption of the KRAS activation cycle leads to the suppression of downstream signaling pathways, such as the MAPK pathway (RAF-MEK-ERK), which are crucial for tumor cell proliferation and survival in KRAS-driven cancers.[3]

Comparative In-Vivo Efficacy of RGT-018 Combinations

Preclinical studies have demonstrated that combining RGT-018 with other targeted therapies can lead to profound and synergistic tumor regression in xenograft models of human cancers.[1][4][3][5] This guide focuses on the comparative efficacy of RGT-018 in combination with a MEK inhibitor (trametinib) and a KRAS G12C inhibitor (sotorasib).

Experimental Protocols

The following methodologies were employed in the key in-vivo experiments:

Animal Models and Tumor Implantation:

• Cell Lines: Human non-small cell lung carcinoma (H358) and pancreatic carcinoma (MIA PaCa-2) cell lines, both harboring KRAS mutations, were utilized.[1][4]

• Xenograft Establishment: Athymic nude mice were subcutaneously injected with 5 x 106 cancer cells. Tumors were allowed to grow to a mean volume of 100-200 mm³ before the commencement of treatment.

Drug Formulation and Administration:

• RGT-018: Formulated in a solution of 20% PEG400, 10% Solutol HS 15, and 70% of 0.5% methylcellulose (B11928114) in distilled water. Administered orally (p.o.) once daily (QD).[1]

• Trametinib: Formulated in a solution of 5% DMSO and 95% of 0.5% methylcellulose in distilled water. Administered orally (p.o.) twice daily (BID).[1]

• Sotorasib: Formulated in a solution of 1% Tween 80, 2% (hydroxypropyl)methyl cellulose, and 97% water (pH 2.4). Administered orally (p.o.) once daily (QD).[1]

Study Design and Endpoints:

• Mice were randomized into vehicle control, single-agent, and combination therapy groups.

• Tumor volumes were measured three times a week using calipers and calculated with the formula: V = (Length × Width²) / 2.[1]

• The primary endpoints were Tumor Growth Inhibition (TGI) and tumor regression, assessed at the end of the treatment period.[1]

Quantitative Comparison of In-Vivo Tumor Regression

The following table summarizes the anti-tumor activity of RGT-018 monotherapy and combination therapies in the H358 non-small cell lung cancer xenograft model.

Treatment Group	Dose and Schedule	Mean Tumor Volume (mm³) at Day 34	Tumor Growth Inhibition (TGI) / Regression (%)
Vehicle Control	-	675	-
RGT-018	50 mg/kg, p.o., QD	487	28% (TGI)
Sotorasib	10 mg/kg, p.o., QD	118	82.5% (TGI)
RGT-018 + Sotorasib	50 mg/kg + 10 mg/kg, p.o., QD	20	97% (TGI)

Data derived from the publication by Xiao et al. in Molecular Cancer Therapeutics.[1]

Visualized Experimental Workflow and Signaling Pathway

To provide a clearer understanding of the experimental design and the underlying biological mechanisms, the following diagrams have been generated.

Caption: Workflow of the in-vivo tumor regression studies.

Caption: RGT-018 mechanism of action in the KRAS signaling pathway.

Conclusion

The preclinical in-vivo data strongly indicates that RGT-018, when used in combination with targeted agents like MEK and KRAS G12C inhibitors, leads to a synergistic anti-tumor response that is significantly more potent than either monotherapy alone.[1][4][3][5] These findings underscore the potential of RGT-018 as a cornerstone of combination therapy for KRAS-driven cancers and provide a solid rationale for its continued clinical development. Further investigation into the broader applicability of RGT-018 combinations across different tumor types and KRAS mutation contexts is warranted.

References

• 1. aacrjournals.org [aacrjournals.org]
• 2. Discovery of RGT-018: A Potent, Selective, and Orally Bioavailable SOS1 Inhibitor for KRAS-Driven Cancers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Discovery of RGT-018, a SOS1 inhibitor for KRAS-driven cancer therapy | BioWorld [bioworld.com]
• 5. researchgate.net [researchgate.net]

RGT-018: A Pan-KRAS Inhibitor Demonstrating Broad Efficacy Across Diverse KRAS Mutations

For Immediate Release

A comprehensive analysis of preclinical data reveals the promising efficacy of RGT-018, a potent and selective SOS1 inhibitor, in cancers driven by a wide spectrum of KRAS mutations. This guide provides a detailed comparison of RGT-018's performance against established KRAS G12C inhibitors and other pan-KRAS inhibitors in development, supported by experimental data and detailed protocols for key assays.

Executive Summary

RGT-018 distinguishes itself as a pan-KRAS inhibitor by targeting SOS1, a guanine (B1146940) nucleotide exchange factor essential for KRAS activation. This mechanism allows RGT-018 to inhibit the activity of various KRAS mutants, including the most common G12 and G13 alterations. Preclinical studies demonstrate its ability to suppress KRAS signaling and inhibit the proliferation of a broad range of KRAS-driven cancer cells, both as a monotherapy and in combination with other targeted agents.[1][2][3] This positions RGT-018 as a potentially significant therapeutic option for a larger patient population with KRAS-mutated cancers beyond the reach of currently approved mutation-specific inhibitors.

Mechanism of Action: Indirectly Silencing the KRAS Engine

Unlike inhibitors that directly target a specific KRAS mutant, RGT-018 functions by inhibiting SOS1. SOS1 facilitates the exchange of GDP for GTP on KRAS, switching it to its active, signal-transducing state. By blocking the interaction between SOS1 and KRAS, RGT-018 effectively prevents this activation, regardless of the specific KRAS mutation. This "pan-KRAS" inhibitory effect offers a therapeutic strategy for cancers harboring various KRAS mutations.

References

• 1. researchgate.net [researchgate.net]
• 2. aacrjournals.org [aacrjournals.org]
• 3. Discovery of RGT-018: A Potent, Selective, and Orally Bioavailable SOS1 Inhibitor for KRAS-Driven Cancers - PubMed [pubmed.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Essential Safety and Disposal Guidance for RGT-018

RGT-018 is a potent and selective Son of Sevenless 1 (SOS1) inhibitor developed for research in KRAS-driven cancers.[1][2] As a potent anti-cancer agent, proper handling and disposal procedures are critical to ensure the safety of laboratory personnel and the environment. This document provides essential safety and logistical information for researchers, scientists, and drug development professionals working with RGT-018.

Chemical and Physical Properties

A summary of the key chemical and physical properties of RGT-018 is provided in the table below.

Property	Value
Chemical Name	(R)-5-(4-((1-(3-(difluoromethyl)-2-fluorophenyl)ethyl)amino)-2-methyl-6-morpholino-7-oxo-6,7-dihydropyrido[4,3-d]pyrimidin-8-yl)picolinonitrile[1]
CAS Number	2794934-49-7[1][3][4]
Molecular Formula	C27H24F3N7O2[1][3]
Molecular Weight	535.53 g/mol [1]
Appearance	Solid powder
Purity	>99%
Solubility	Soluble in DMSO (e.g., 100 mg/mL)[3]; Insoluble in water and ethanol[3]
Storage	Short term (days to weeks): 0 - 4°C; Long term (months to years): -20°C[1]

Health and Safety Information

RGT-018 is a potent investigational drug and should be handled with care. While a specific Safety Data Sheet (SDS) is not publicly available, it should be treated as a hazardous and potentially cytotoxic compound. All personnel must be aware of the potential health and physical hazards.

Emergency Procedures:

• Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Seek medical attention.

• Skin Contact: Immediately wash affected skin with soap and plenty of water. Remove contaminated clothing and shoes. Seek medical attention if irritation develops.

• Inhalation: Remove to fresh air. If not breathing, give artificial respiration. If breathing is difficult, give oxygen. Seek medical attention.

• Ingestion: Wash out mouth with water provided the person is conscious. Call a physician.

Experimental Protocols

Stock Solution Preparation:

To prepare a stock solution, dissolve RGT-018 powder in fresh, moisture-free DMSO to the desired concentration (e.g., 100 mg/mL).[3] For in vivo studies, specific formulations may be required, such as a mixture of DMSO, PEG300, Tween80, and saline or corn oil.[3][4]

Proper Disposal Procedures for RGT-018

As a potent anti-cancer agent, RGT-018 and all associated waste must be disposed of as hazardous chemical waste. Do not dispose of RGT-018 in the regular trash or down the drain.

Waste Segregation:

Proper segregation of waste at the point of generation is crucial.

• Solid Waste: This includes unused or expired RGT-018 powder, contaminated personal protective equipment (PPE) such as gloves and gowns, and lab materials like weigh boats, pipette tips, and bench paper.

  • Collect in a designated, leak-proof container lined with a heavy-duty plastic bag.

  • The container must be clearly labeled as "Hazardous Cytotoxic Waste" and include the name "RGT-018".

• Liquid Waste: This includes stock solutions, experimental media containing RGT-018, and solvent rinses.

  • Collect in a dedicated, shatter-resistant container with a secure screw-top cap.

  • Do not mix with other chemical waste streams unless compatibility has been verified.

  • Maintain a log of the contents, including the name and approximate quantity of each chemical added.

• Sharps Waste: This includes needles, syringes, scalpels, and contaminated broken glass.

  • All sharps must be placed directly into a designated, puncture-proof sharps container labeled for cytotoxic waste.[5]

Empty Container Disposal:

Empty containers that held pure RGT-018 must also be managed as hazardous waste.

• Triple-rinse the container with a suitable solvent (e.g., ethanol (B145695) or another appropriate solvent).

• Collect the rinsate (the solvent from rinsing) and dispose of it as liquid hazardous waste.[6]

• After triple-rinsing, deface or remove the original label.

• Dispose of the container as regular laboratory glass or plastic waste, or as instructed by your institution's Environmental Health and Safety (EHS) department.[6]

Spill and Decontamination Procedures:

In the event of a spill, immediate and proper cleanup is essential.

• Containment: Evacuate the immediate area and prevent the spill from spreading.

• Personal Protection: Wear appropriate PPE, including double gloves, a gown, and eye protection.

• Cleanup:

  • For liquid spills, cover with an absorbent material.

  • For solid spills, carefully cover with damp absorbent paper to avoid raising dust.

  • Collect all cleanup materials into the designated solid cytotoxic waste container.

• Decontamination: Clean the spill area thoroughly with an appropriate solvent (e.g., alcohol), followed by soap and water.

Signaling Pathway and Experimental Workflow

RGT-018 Mechanism of Action:

RGT-018 is a potent and selective inhibitor of SOS1, a guanine (B1146940) nucleotide exchange factor that activates KRAS.[1] By binding to SOS1, RGT-018 blocks the interaction between SOS1 and KRAS, thereby preventing the exchange of GDP for GTP on KRAS. This locks KRAS in its inactive, GDP-bound state, which in turn suppresses downstream signaling through the RAF-MEK-ERK and PI3K-AKT pathways, critical for cell proliferation and survival in KRAS-driven cancers.[1]

Caption: Mechanism of action of RGT-018 as a SOS1 inhibitor.

General Experimental Workflow for In Vitro Anti-Proliferation Assay:

The following diagram outlines a typical workflow for assessing the anti-proliferative activity of RGT-018 in cancer cell lines.

Caption: A generalized workflow for an in vitro anti-proliferation assay.

References

• 1. medkoo.com [medkoo.com]
• 2. Discovery of RGT-018: A Potent, Selective, and Orally Bioavailable SOS1 Inhibitor for KRAS-Driven Cancers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. selleckchem.com [selleckchem.com]
• 4. medchemexpress.com [medchemexpress.com]
• 5. web.uri.edu [web.uri.edu]
• 6. benchchem.com [benchchem.com]

Essential Safety and Operational Protocols for Handling RGT-018

For Researchers, Scientists, and Drug Development Professionals

This document provides critical safety and logistical information for the handling and disposal of RGT-018, a potent and selective SOS1 inhibitor. The following procedures are designed to ensure the safety of laboratory personnel and to provide a clear framework for the operational management of this compound. Adherence to these guidelines is essential for minimizing risk and maintaining a safe research environment.

Personal Protective Equipment (PPE)

Given that RGT-018 is a potent compound intended for research use only, a comprehensive PPE strategy is mandatory to prevent exposure through inhalation, dermal contact, or ingestion.[1] The following table outlines the recommended PPE for various tasks involving RGT-018.

Task Category	Primary PPE	Secondary/Task-Specific PPE
General Laboratory Operations	- Safety glasses with side shields- Standard laboratory coat- Nitrile gloves- Closed-toe shoes	N/A
Handling of Solid RGT-018 (Weighing, Aliquoting)	- Chemical splash goggles- Disposable lab coat or gown- Double-gloving with nitrile gloves- Enclosure in a chemical fume hood or ventilated balance enclosure	- Face shield- Respiratory protection (e.g., N95 or higher) if there is a risk of aerosolization
Preparation of RGT-018 Solutions	- Chemical splash goggles- Chemical-resistant gloves (e.g., nitrile)- Lab coat	- Face shield for larger volumes- Work should be conducted in a chemical fume hood
Spill Cleanup and Decontamination	- Chemical splash goggles- Heavy-duty, chemical-resistant gloves- Chemical-resistant apron or coveralls- Respiratory protection may be required depending on the spill size and ventilation	- Face shield- Boot covers

Operational Plan: From Receipt to Disposal

A systematic approach to handling RGT-018 is crucial for safety and experimental integrity. The following workflow provides a step-by-step guide for the lifecycle of the compound within the laboratory.

Caption: Workflow for the safe handling of RGT-018.

Storage and Handling

Upon receipt, RGT-018 powder should be stored under the following conditions:

• Short-term (days to weeks): 0-4°C in a dry, dark environment.[2]

• Long-term (months to years): -20°C in a dry, dark environment.[2]

Stock solutions should be aliquoted to avoid repeated freeze-thaw cycles and stored at -80°C for up to one year.[3]

Disposal Plan

All materials contaminated with RGT-018 must be treated as hazardous chemical waste.

Waste Type	Disposal Procedure
Solid RGT-018	Collect in a clearly labeled, sealed container for hazardous waste.
Contaminated Labware (e.g., pipette tips, tubes)	Place in a designated hazardous waste container.
RGT-018 Solutions	Collect in a sealed, labeled container for hazardous chemical waste. Do not dispose of down the drain.
Empty RGT-018 Vials	Rinse three times with a suitable solvent. The rinsate must be collected as hazardous waste. The rinsed vial can then be disposed of according to institutional guidelines.[4]

All hazardous waste must be disposed of through your institution's Environmental Health and Safety (EHS) department in accordance with federal, state, and local regulations.[5][6]

Emergency Procedures

In the event of an exposure or spill, immediate action is critical.

Incident	Procedure
Skin Contact	Immediately wash the affected area with copious amounts of soap and water. Remove contaminated clothing. Seek medical attention.
Eye Contact	Immediately flush eyes with a large amount of water for at least 15 minutes, holding the eyelids open. Seek immediate medical attention.
Inhalation	Move to fresh air immediately. If breathing is difficult, administer oxygen. Seek medical attention.
Ingestion	Do not induce vomiting. Wash out the mouth with water. Seek immediate medical attention.
Spill	Evacuate the immediate area. If the spill is significant, notify your institution's EHS. For small spills, wear appropriate PPE, contain the spill with an inert absorbent material, and clean the area with a decontaminating solution. All cleanup materials must be disposed of as hazardous waste.

RGT-018 Mechanism of Action

RGT-018 is a potent and selective inhibitor of Son of Sevenless 1 (SOS1).[2] SOS1 is a guanine (B1146940) nucleotide exchange factor (GEF) that plays a crucial role in the activation of KRAS, a key protein in cell signaling pathways that control cell growth and proliferation.[2] By binding to SOS1, RGT-018 blocks its interaction with KRAS.[3][7] This prevents the exchange of GDP for GTP on KRAS, locking it in its inactive state.[2] The inhibition of KRAS activation subsequently suppresses downstream signaling through the RAF-MEK-ERK and PI3K-AKT pathways, leading to reduced proliferation of KRAS-driven cancer cells.[2]

Caption: RGT-018 signaling pathway inhibition.

References

• 1. maxonchemicals.it.com [maxonchemicals.it.com]
• 2. medkoo.com [medkoo.com]
• 3. selleckchem.com [selleckchem.com]
• 4. benchchem.com [benchchem.com]
• 5. jmnspecialties.com [jmnspecialties.com]
• 6. Guidance for Disposal of Drugs Used in Clinical Research | Research | WashU [research.washu.edu]
• 7. Discovery of RGT-018: A Potent, Selective, and Orally Bioavailable SOS1 Inhibitor for KRAS-Driven Cancers - PubMed [pubmed.ncbi.nlm.nih.gov]